1,3-Diacetoxypropane

• CAS: 628-66-0

Core Science & Biosynthesis

"1,3-Diacetoxypropane" physical and chemical properties

An In-depth Technical Guide to 1,3-Diacetoxypropane

Foreword: A Senior Application Scientist's Perspective

In the landscape of modern chemical synthesis and material science, the mastery of bifunctional building blocks is paramount. Among these, 1,3-Diacetoxypropane (CAS No. 628-66-0) emerges not as a headline-grabbing molecule, but as a workhorse compound whose utility is rooted in its straightforward structure and predictable reactivity. This guide is crafted for the discerning researcher and development professional who understands that innovation often hinges on a deep, practical knowledge of such foundational intermediates.

We will move beyond a mere recitation of data sheet properties. Instead, this document aims to provide a holistic understanding of 1,3-Diacetoxypropane, from its fundamental physicochemical characteristics to the causality behind its synthetic applications. The protocols and data presented herein are designed to be self-validating, reflecting the rigorous standards of both academic research and industrial development. By grounding our discussion in authoritative sources and providing clear, actionable methodologies, we endeavor to equip you with the expertise necessary to leverage this versatile diester in your own work.

Molecular Identity and Physicochemical Profile

1,3-Diacetoxypropane, systematically named 3-acetyloxypropyl acetate according to IUPAC nomenclature, is the di-ester formed from the formal condensation of 1,3-propanediol with two molecules of acetic acid.[1][2] Its structure, featuring a flexible three-carbon backbone terminated by two acetoxy groups, is central to its physical properties and chemical behavior.[3]

Core Identifiers and Synonyms

The compound is recognized across various databases and commercial suppliers under several names, reflecting its history and common usage in different sectors.[3]

• CAS Number : 628-66-0[1][3]

• IUPAC Name : 3-acetyloxypropyl acetate[1][3][4]

• Common Synonyms : 1,3-Propanediol diacetate, Trimethylene acetate, 1,3-Propylene glycol diacetate[3][5][6][7]

Caption: Chemical structure of 1,3-Diacetoxypropane.

Quantitative Physical and Chemical Data

The following table summarizes the key quantitative properties of 1,3-Diacetoxypropane, compiled from authoritative chemical databases. These parameters are critical for experimental design, process modeling, and safety assessments.

Property	Value	Source(s)
Molecular Formula	C₇H₁₂O₄	[1][3][7][8]
Molecular Weight	160.17 g/mol	[1][3][4][7][9]
Exact Mass	160.073559 g/mol	[1][3][9]
Boiling Point	209.5 - 210 °C at 760 mmHg	[2][3][4][6]
Density	~1.06 g/cm³	[2][4][6]
Flash Point	97.5 °C	[2][4]
Refractive Index	~1.417	[2]
Solubility (Water)	0.62 M	[2][3]
Vapor Pressure	0.195 mmHg at 25 °C	[4]

Spectroscopic and Analytical Characterization

Precise identification and purity assessment of 1,3-Diacetoxypropane are routinely achieved through a combination of spectroscopic and chromatographic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : NMR provides unambiguous structural confirmation.

  • ¹H NMR : Key chemical shifts are observed around δ 4.15–4.30 ppm for the methylene protons adjacent to the ester groups and a distinct singlet at δ 2.05 ppm for the two equivalent acetyl methyl groups.[3]

  • ¹³C NMR : The spectrum would show characteristic signals for the carbonyl carbons of the ester groups, the methylene carbons of the propane backbone, and the methyl carbons of the acetyl groups.[9]

• Mass Spectrometry (MS) : Gas chromatography-mass spectrometry (GC-MS) is ideal for confirming molecular weight and purity. The electron ionization (EI) mass spectrum typically shows a primary fragmentation ion at m/z 43, corresponding to the stable acetyl cation (CH₃CO⁺).[3]

• Infrared (IR) Spectroscopy : The IR spectrum is dominated by a strong, sharp absorption band characteristic of the C=O stretching vibration of the ester functional groups, typically appearing around 1740 cm⁻¹.[7]

• Gas Chromatography (GC) : Purity is commonly assessed by GC. The Kovats retention index, a standardized measure, is reported as approximately 1089 on a standard non-polar column and 1660 on a standard polar column.[1]

Synthesis and Reaction Chemistry

The synthesis of 1,3-Diacetoxypropane is fundamentally an esterification process. Its subsequent reactivity is dominated by the chemistry of its ester linkages.

Common Synthetic Methodologies

• Direct Acid-Catalyzed Esterification : This is the most common laboratory and industrial method, involving the reaction of 1,3-propanediol with excess acetic acid in the presence of a strong acid catalyst like sulfuric acid. The reaction is driven to completion by removing the water byproduct, typically through azeotropic distillation.[3]

• Acetylation with Acetic Anhydride : A more reactive, though less atom-economical, method involves treating 1,3-propanediol with acetic anhydride.[3] This reaction is often faster and may not require a strong acid catalyst, though a base like pyridine is sometimes used to scavenge the acetic acid byproduct.

• Industrial Hydrogenation Process : A notable industrial route involves the catalytic hydrogenation of β-acetoxypropionaldehyde in an acetic acid solution.[3][10] This process can yield a mixture of the mono- and diacetate, which can then be separated.[10]

Caption: General workflow for the synthesis of 1,3-Diacetoxypropane.

Protocol: Direct Esterification of 1,3-Propanediol

Causality: This protocol utilizes the principle of Le Châtelier to drive the reversible esterification reaction towards the product. By using excess acetic acid as both a reactant and a solvent, and by removing water as it forms, the equilibrium is continuously shifted, maximizing the yield of the desired diester.

• Apparatus Setup : Assemble a round-bottom flask equipped with a Dean-Stark apparatus, a reflux condenser, and a magnetic stirrer. The Dean-Stark trap is critical for the azeotropic removal of water with a suitable solvent (e.g., toluene or cyclohexane), though with excess acetic acid, it can sometimes be omitted in favor of fractional distillation.

• Charging the Flask : To the flask, add 1,3-propanediol (1.0 eq), glacial acetic acid (3.0-4.0 eq), and a catalytic amount of concentrated sulfuric acid (0.02-0.05 eq).

• Reaction : Heat the mixture to reflux with vigorous stirring. Monitor the reaction progress by observing the collection of water in the Dean-Stark trap or by periodic analysis using GC or TLC. The reaction is typically complete within 4-8 hours.

• Workup : Cool the reaction mixture to room temperature. Carefully pour the mixture into a separatory funnel containing a saturated solution of sodium bicarbonate to neutralize the acidic catalyst and excess acetic acid. Caution: CO₂ evolution will cause pressure buildup.

• Extraction : Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate). Combine the organic layers, wash with brine, and dry over an anhydrous salt like magnesium sulfate.

• Purification : Filter off the drying agent and remove the solvent under reduced pressure. The crude product is then purified by fractional distillation under vacuum to yield pure 1,3-Diacetoxypropane.

Key Chemical Reactions

The reactivity of 1,3-Diacetoxypropane is centered on its ester groups.

• Hydrolysis : In the presence of water and an acid or base catalyst, the ester bonds hydrolyze to regenerate 1,3-propanediol and acetic acid.[3] This reaction is fundamental to its potential role as a prodrug, where enzymatic hydrolysis in vivo could release active or parent molecules.[3]

• Transesterification : It can react with other alcohols, particularly in the presence of a catalyst, to exchange the acetyl group for a different acyl group, forming new esters.[3]

• Deacetylation : Under specific conditions, both acetyl groups can be removed to yield 1,3-propanediol.[3]

Applications in Scientific and Industrial Contexts

The utility of 1,3-Diacetoxypropane stems from its bifunctionality and its role as a stable precursor to 1,3-propanediol.

• Polymer Chemistry : It serves as a precursor to 1,3-propanediol, a key monomer for producing high-performance aliphatic polyesters like Polytrimethylene Terephthalate (PTT).[3][11] PTT is valued for its resilience and stain resistance in textiles and carpets.

• Organic Synthesis : It acts as a versatile building block.[3] Its primary use is as a protecting group precursor; the diol can be protected via acetylation and then deprotected later in a synthetic sequence. It can also serve as an acetylating agent for alcohols and amines under mild conditions.[3]

• Solvent Applications : Due to its moderate polarity, relatively high boiling point, and low toxicity, it is a candidate solvent for various resins, lacquers, and cellulose derivatives.[3][10]

• Pharmaceutical and Agrochemical Intermediate : As a stable, less volatile source of 1,3-propanediol, it is an important intermediate.[3][10] 1,3-propanediol itself is used in prodrug synthesis and polymer-based drug delivery systems.[3] Derivatives are also employed in the formulation of pesticides and herbicides due to their favorable stability and solubility profiles.[3]

Safety, Handling, and Storage

1,3-Diacetoxypropane is considered to have low volatility and presents no significant safety hazards under standard laboratory conditions.[12] However, standard chemical handling precautions should always be observed.

• Handling : Work in a well-ventilated area and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[13][14][15] Avoid breathing vapors. Wash hands thoroughly after handling.[13]

• Storage : Store in a cool, dry, and well-ventilated place away from strong oxidizing agents.[12][16] Keep the container tightly closed.[13]

• Stability : The compound is stable under recommended storage conditions.[12][16][17]

• First Aid :

  • Eyes : Rinse cautiously with water for several minutes. If irritation persists, seek medical attention.[13][14]

  • Skin : Wash with plenty of soap and water.[13][14]

  • Ingestion : Rinse mouth and seek medical advice. Do not induce vomiting.[14][15]

  • Inhalation : Move the person to fresh air.[14]

Conclusion

1,3-Diacetoxypropane is a fundamentally important diester whose value lies in its simplicity and versatility. For the researcher, it is a reliable building block and a precursor to the industrially significant monomer, 1,3-propanediol. Its well-defined physical properties, predictable reactivity, and straightforward synthesis make it an invaluable tool in the arsenal of organic chemists and materials scientists. A thorough understanding of its characteristics, as detailed in this guide, is essential for its effective and safe application in both research and industrial development.

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A Comprehensive Technical Guide to 1,3-Diacetoxypropane

This guide provides an in-depth exploration of 1,3-Diacetoxypropane, a versatile diester with significant applications in the chemical and pharmaceutical industries. From its fundamental physicochemical properties to its synthesis and diverse applications, this document offers a technical resource for researchers, scientists, and professionals in drug development.

Introduction and Core Chemical Identity

1,3-Diacetoxypropane, also known as 1,3-propanediol diacetate or trimethylene acetate, is an organic compound classified as an acetate ester. It is formally derived from the condensation of the two hydroxyl groups of propane-1,3-diol with acetic acid.[1][2] Its molecular structure, featuring two acetoxy groups on a propane backbone, imparts unique chemical properties that make it a valuable solvent and chemical intermediate.[1]

The core identification parameters for 1,3-Diacetoxypropane are summarized below:

Parameter	Value	Source(s)
CAS Number	628-66-0	PubChem[3], ECHEMI[2]
Molecular Formula	C₇H₁₂O₄	Smolecule[1], PubChem[3]
Molecular Weight	160.17 g/mol	Smolecule[1], PubChem[3]
IUPAC Name	3-acetyloxypropyl acetate	PubChem[3]
Synonyms	1,3-Propanediol diacetate, Trimethylene acetate, 1,3-Propylene glycol diacetate	ECHEMI[2], NIST[4]

Physicochemical and Spectroscopic Profile

The physical and chemical properties of 1,3-Diacetoxypropane are crucial for its handling, application, and analysis.

Property	Value	Source(s)
Appearance	Colorless liquid	Inferred from properties of similar compounds
Boiling Point	209.5 °C	ECHEMI[2]
Density	1.06 g/cm³	ECHEMI[2]
Flash Point	97.5 °C	ECHEMI[2]
Water Solubility	0.62 M	ECHEMI[2]
Refractive Index	1.417	ECHEMI[2]

Spectroscopic data is essential for the identification and characterization of 1,3-Diacetoxypropane. The National Institute of Standards and Technology (NIST) provides reference spectra for this compound, including Infrared (IR) and Mass Spectrometry (MS) data, which are invaluable for quality control and research purposes.[4]

Synthesis and Manufacturing Pathways

The primary route for synthesizing 1,3-Diacetoxypropane is through the esterification of 1,3-propanediol. This can be achieved using either acetic acid or acetic anhydride as the acetylating agent.

Direct Esterification with Acetic Acid

The most common and straightforward method involves the reaction of propane-1,3-diol with acetic acid.[1] This reaction is typically catalyzed by a strong acid, such as sulfuric acid, and driven to completion by removing the water formed during the reaction.

Caption: Role of 1,3-Diacetoxypropane as an intermediate for PTT synthesis.

Solvents and Other Industrial Uses

Due to its moderate polarity and low toxicity, 1,3-Diacetoxypropane is a candidate for use as a solvent for resins, lacquers, and cellulose derivatives. [1]It is also a valuable starting material for the synthesis of pesticides and pharmaceutical products. [3]Additionally, its ester characteristics suggest potential use as a flavoring agent in the food industry. [1]

Safety, Handling, and Experimental Protocols

Safety and Handling

Experimental Protocol: Laboratory Scale Synthesis

The following is a representative protocol for the synthesis of 1,3-Diacetoxypropane via direct esterification.

Materials:

• 1,3-Propanediol

• Glacial Acetic Acid

• Concentrated Sulfuric Acid

• Saturated Sodium Bicarbonate Solution

• Anhydrous Magnesium Sulfate

• Round-bottom flask, reflux condenser, heating mantle, separatory funnel, distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine 1,3-propanediol and a molar excess of glacial acetic acid (approximately 2.5 equivalents).

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

• Reflux: Heat the mixture to reflux for several hours to drive the esterification reaction. Monitor the reaction progress using a suitable technique (e.g., TLC or GC).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Carefully transfer the mixture to a separatory funnel and wash with water to remove excess acetic acid and sulfuric acid.

  • Neutralize any remaining acid by washing with a saturated sodium bicarbonate solution until effervescence ceases.

  • Wash with brine to remove residual water.

• Drying and Purification:

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter to remove the drying agent.

  • Purify the crude 1,3-Diacetoxypropane by fractional distillation under reduced pressure.

Conclusion

1,3-Diacetoxypropane is a valuable and versatile chemical with a well-defined profile. Its role as a key intermediate in the polymer industry, coupled with its potential as a solvent and a building block for other fine chemicals, ensures its continued importance in various scientific and industrial domains. This guide provides a foundational understanding of its properties, synthesis, and applications, serving as a valuable resource for professionals in the field.

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Synthesis of "1,3-Diacetoxypropane" from propane-1,3-diol

An In-Depth Technical Guide to the Synthesis of 1,3-Diacetoxypropane from Propane-1,3-diol

Abstract

This technical guide provides a comprehensive overview of the synthesis of 1,3-diacetoxypropane, a valuable diester, from its precursor, propane-1,3-diol. The document delves into the core chemical principles, compares various catalytic methodologies, and offers detailed, field-proven experimental protocols. It is designed for researchers, chemists, and drug development professionals who require a deep, practical understanding of this esterification process. We will explore classical acid-catalyzed approaches, modern heterogeneous catalytic systems, and green biocatalytic alternatives, ensuring a self-validating framework for reproducible and efficient synthesis.

Introduction: The Utility of 1,3-Diacetoxypropane

1,3-Diacetoxypropane (also known as propane-1,3-diyl diacetate) is an acetate ester derived from the formal condensation of the two hydroxyl groups of propane-1,3-diol with acetic acid.[1][2][3] With the chemical formula C₇H₁₂O₄, this compound serves as a versatile building block in organic synthesis and polymer chemistry.[2] Its moderate polarity and low toxicity also make it a candidate for specialized solvent applications.[2] The primary and most direct route to its synthesis is the esterification of propane-1,3-diol, a reaction that can be achieved through several distinct and effective methodologies.

The Underpinning Chemistry: Fischer-Speier Esterification

The synthesis of 1,3-diacetoxypropane from propane-1,3-diol and an acetylating agent is a classic example of esterification. When using acetic acid, the reaction proceeds via the Fischer-Speier mechanism. This reaction is characterized by being acid-catalyzed and reversible.[4]

Mechanism of Action: The acid catalyst (typically H⁺) plays a crucial role by protonating the carbonyl oxygen of the acetic acid. This protonation significantly increases the electrophilicity of the carbonyl carbon, making it highly susceptible to nucleophilic attack by the oxygen atom of a hydroxyl group on propane-1,3-diol.[5][6] A tetrahedral intermediate is formed, which then eliminates a molecule of water to yield the protonated ester. Deprotonation of this species regenerates the acid catalyst and yields the ester product. This process occurs sequentially at both hydroxyl groups of the diol to form the final diester.

Because the reaction is in equilibrium, specific strategies must be employed to drive it toward the product side. Common approaches include removing the water by-product as it forms or using a significant molar excess of one of the reactants, typically the less expensive one.[4][6]

Caption: Figure 1: Mechanism of Acid-Catalyzed Esterification

Comparative Analysis of Synthetic Methodologies

The choice of synthetic strategy depends on factors such as desired yield, purity requirements, process scale, and commitment to green chemistry principles. The most prevalent methods involve direct esterification with an acid catalyst, acylation with acetic anhydride, and biocatalytic synthesis using enzymes.

Methodology	Catalyst System	Typical Conditions	Advantages	Disadvantages
Direct Esterification (Homogeneous)	Sulfuric Acid (H₂SO₄)	80-120°C, 2-6 hours	Low catalyst cost, well-established.[2][4]	Difficult catalyst removal, acidic waste, potential for side reactions.
Direct Esterification (Heterogeneous)	Amberlyst-15 Resin	60-100°C, 4-12 hours	Catalyst is easily removed (filtration) and reusable, high selectivity, environmentally friendlier.[7][8][9]	Higher initial catalyst cost, potentially slower reaction rates.
Acylation	Acetic Anhydride (± Pyridine)	Room Temp to 80°C, 1-4 hours	High yield, irreversible reaction, generally faster.[2]	Acetic acid by-product must be neutralized, reagent is more corrosive and expensive than acetic acid.[2]
Enzymatic Synthesis (Biocatalysis)	Immobilized Lipase (e.g., CALB)	30-60°C, 12-48 hours	High selectivity, mild reaction conditions, minimal by-products, green process.[7][10]	High catalyst cost, longer reaction times, requires specific solvent systems.[11]

Detailed Experimental Protocols

The following protocols are presented as self-validating systems, with causality and critical control points explained.

Protocol 1: Heterogeneous Catalysis using Amberlyst-15

This method is highly recommended for its efficiency, ease of workup, and alignment with green chemistry principles. The solid acid catalyst simplifies purification immensely.[8][9]

A. Materials & Equipment

• Propane-1,3-diol (1.0 eq)

• Glacial Acetic Acid (2.5-3.0 eq)

• Amberlyst-15 ion-exchange resin (10-15% by weight of propane-1,3-diol)

• Toluene (as solvent for azeotropic water removal)

• Round-bottom flask

• Dean-Stark apparatus and condenser

• Magnetic stirrer and heating mantle

• Rotary evaporator

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Filtration apparatus

B. Procedure

• Catalyst Activation: Pre-activate the Amberlyst-15 resin by washing with methanol followed by drying under vacuum at 60-70°C for 4-6 hours. This ensures removal of adsorbed water, maximizing catalytic activity.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add propane-1,3-diol, glacial acetic acid, the activated Amberlyst-15 resin, and toluene.

• Azeotropic Reflux: Assemble the Dean-Stark apparatus and condenser. Heat the mixture to a gentle reflux. The toluene-water azeotrope will collect in the Dean-Stark trap, effectively removing water and driving the equilibrium towards the product.[4]

• Monitoring: Monitor the reaction progress by observing the amount of water collected. The reaction is typically complete when water ceases to collect in the trap (usually 4-8 hours).

• Catalyst Removal: Cool the reaction mixture to room temperature. Remove the Amberlyst-15 catalyst by simple filtration. The resin can be washed with a solvent like ethyl acetate, dried, and stored for reuse.

• Solvent Removal: Concentrate the filtrate using a rotary evaporator to remove the toluene and excess acetic acid.

C. Workup & Purification

• Neutralization: Dilute the crude residue with ethyl acetate and transfer to a separatory funnel. Wash sequentially with saturated NaHCO₃ solution until effervescence ceases. This step is critical to neutralize any remaining acetic acid.

• Washing: Wash the organic layer with brine to remove residual water-soluble impurities.

• Drying: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, then filter to remove the drying agent.

• Final Concentration: Evaporate the solvent from the filtrate under reduced pressure to yield crude 1,3-diacetoxypropane.

• Purification (Optional): For highest purity, the product can be distilled under vacuum.

Protocol 2: Acylation using Acetic Anhydride

This method is rapid and high-yielding, making it suitable when reaction time is a primary concern.

A. Materials & Equipment

• Propane-1,3-diol (1.0 eq)

• Acetic Anhydride (2.2 eq)

• Pyridine (catalytic amount, or as solvent)

• Round-bottom flask with stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Dilute hydrochloric acid (HCl, ~1M)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

B. Procedure

• Reaction Setup: In a round-bottom flask, dissolve propane-1,3-diol in a suitable solvent like dichloromethane or use pyridine as both catalyst and solvent.

• Reagent Addition: Cool the flask in an ice bath. Add acetic anhydride dropwise to the stirred solution. The reaction is exothermic, and maintaining a low temperature during addition prevents potential side reactions.

• Reaction Execution: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2-4 hours, or until TLC/GC-MS analysis indicates complete consumption of the starting diol.

• Quenching: Carefully quench the reaction by slowly adding water to hydrolyze any excess acetic anhydride.

C. Workup & Purification

• Acid Removal: Transfer the mixture to a separatory funnel. If pyridine was used, wash with dilute HCl to remove it.

• Neutralization: Wash the organic layer with saturated NaHCO₃ solution to neutralize the acetic acid by-product.

• Washing & Drying: Wash with brine, then dry the organic phase over anhydrous MgSO₄.

• Concentration: Filter to remove the drying agent and concentrate the solution using a rotary evaporator to obtain the 1,3-diacetoxypropane product.

Experimental Workflow Visualization

The post-reaction processing for most non-biocatalytic methods follows a conserved logic of neutralization, extraction, and purification.

Caption: Figure 2: General Post-Reaction Workflow

Conclusion

The synthesis of 1,3-diacetoxypropane from propane-1,3-diol is a fundamental and highly adaptable esterification reaction. While traditional homogeneous acid catalysis is effective, modern methods utilizing heterogeneous catalysts like Amberlyst-15 offer significant advantages in terms of environmental impact and process simplicity. For applications demanding the highest selectivity and mildest conditions, enzymatic routes present a compelling, albeit slower, alternative. The selection of the optimal protocol requires a careful evaluation of scale, cost, time, and sustainability goals. The detailed methodologies provided herein offer robust and reliable pathways for the successful synthesis and purification of this important chemical intermediate.

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Introduction: A Profile of a Versatile Diester

An In-depth Technical Guide to 1,3-Diacetoxypropane

This guide serves as a comprehensive technical resource for researchers, scientists, and professionals in drug development. It delves into the core scientific principles of 1,3-diacetoxypropane, moving beyond a simple recitation of facts to explain the causality behind its properties and applications. The information herein is grounded in authoritative sources to ensure scientific integrity and empower your research and development endeavors.

1,3-Diacetoxypropane, a seemingly simple diester, is a compound of significant utility in the chemical and pharmaceutical sciences. It is formally the product of the condensation of propane-1,3-diol with two molecules of acetic acid.[1][2][3] This structure, featuring two acetoxy groups on a flexible three-carbon backbone, imparts a unique combination of properties that make it a valuable solvent, a versatile chemical intermediate, and a building block in polymer chemistry.[1] For drug development professionals, its ester linkages present an intriguing scaffold for prodrug design, where enzymatic cleavage could facilitate controlled release. This document provides an in-depth exploration of its nomenclature, physicochemical characteristics, synthesis, and key applications.

Nomenclature and Structural Elucidation

A precise understanding of a compound begins with its unequivocal identification through systematic nomenclature and structural analysis.

IUPAC and Systematic Naming

The International Union of Pure and Applied Chemistry (IUPAC) provides a standardized name to avoid ambiguity. The designated IUPAC name for this compound is 3-acetyloxypropyl acetate .[1][2][4]

Alternative systematic names are also accepted and found in the literature, including:

• Propane-1,3-diyl diacetate (substitutive nomenclature)[1]

• 1,3-Bis(acetyloxy)propane (multiplicative nomenclature)[1][5]

Common Synonyms and Key Identifiers

In industrial and academic settings, several common or trivial names are frequently used.[1] The compound is also cataloged across numerous databases with specific identifiers.

Identifier Type	Identifier	Source
CAS Number	628-66-0	[2][3][4][6][7][8]
Common Synonym	Trimethylene acetate	[1][3][5][7]
Common Synonym	1,3-Propylene glycol diacetate	[1][3][5][7]
Molecular Formula	C₇H₁₂O₄	[1][2][3][6][8]
InChI Key	DSVGICPKBRQDDX-UHFFFAOYSA-N	[1][2][6][7]

Structural Analysis

1,3-Diacetoxypropane is the diacetate ester of propane-1,3-diol.[2][3][4] This structural relationship is fundamental; the properties of the diol (a viscous, hydrophilic liquid) are significantly altered by the esterification of its two terminal hydroxyl groups, leading to a less polar, more volatile compound.

Caption: Chemical structure of 1,3-Diacetoxypropane.

Physicochemical Properties

The utility of a chemical compound is dictated by its physical and chemical properties. The data below are compiled from various chemical databases and supplier specifications.

Property	Value	Unit	Source(s)
Molecular Weight	160.17	g/mol	[1][2][4][8]
Appearance	Colorless to light yellow clear liquid	-
Density	~1.06	g/cm³	[3][4]
Boiling Point	~210	°C	[3][4]
Flash Point	~97.5	°C	[3][4]
Water Solubility	0.62	M	[1][3]
Refractive Index	~1.417	-	[3]

The presence of four oxygen atoms (two carbonyl and two ether) allows for hydrogen bonding with protic solvents, explaining its moderate water solubility. However, the seven-carbon hydrocarbon portion gives it significant nonpolar character, making it an effective solvent for a range of organic compounds.

Synthesis and Reaction Chemistry

Understanding the synthesis of 1,3-diacetoxypropane is crucial for its cost-effective procurement or in-house preparation. Its reactivity is dominated by the chemistry of the ester functional groups.

Key Synthetic Pathways

Several reliable methods exist for the preparation of 1,3-diacetoxypropane.

• Direct Esterification (Fischer Esterification): This is the most common laboratory-scale method, involving the reaction of propane-1,3-diol with an excess of acetic acid.[1] The reaction is typically catalyzed by a strong acid, such as sulfuric acid, and requires heating to drive the equilibrium towards the product by removing the water formed.

• Acetylation with Acetic Anhydride: A more efficient, though often more expensive, method involves treating propane-1,3-diol with acetic anhydride.[1] This reaction is often faster and avoids the equilibrium limitations of Fischer esterification, as the byproduct is acetic acid rather than water.

• Industrial Hydrogenation Process: A patented industrial method involves the catalytic hydrogenation of β-acetoxypropionaldehyde in an acetic acid solution.[9] This highlights its role as a precursor to 1,3-propanediol, a valuable monomer for polyesters.[9]

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A Comprehensive Technical Guide to the Solubility of 1,3-Diacetoxypropane in Common Organic Solvents

Foreword for the Modern Researcher

In the landscape of contemporary drug development and materials science, a thorough understanding of the physicochemical properties of chemical entities is paramount. 1,3-Diacetoxypropane (also known as 1,3-propanediol diacetate), a versatile diester, serves as a key intermediate, a specialized solvent, and a building block in various synthetic pathways.[1] Its utility is intrinsically linked to its behavior in solution, making a comprehensive guide on its solubility an indispensable tool for the discerning scientist.

This document moves beyond a simple recitation of data. It is designed to provide a deep, practical understanding of the solubility characteristics of 1,3-diacetoxypropane. We will explore its solubility profile, delve into the underlying intermolecular forces governing its behavior, and provide robust, field-tested methodologies for you to validate and expand upon this knowledge in your own laboratory settings.

Unveiling 1,3-Diacetoxypropane: A Physicochemical Portrait

1,3-Diacetoxypropane (CAS No. 628-66-0) is the diacetate ester of 1,3-propanediol.[1][2] Its molecular structure, featuring a flexible three-carbon backbone and two terminal acetate groups, dictates its physical and chemical properties.

Property	Value	Source
Molecular Formula	C₇H₁₂O₄	[1][2]
Molecular Weight	160.17 g/mol	[1][2]
Density	~1.06 g/cm³	[1]
Boiling Point	~210.2 °C at 760 mmHg	[1]
Flash Point	97.5 °C	[1]
Water Solubility	0.62 M	[3][4]

The presence of the two ester functional groups introduces polarity and the capacity for hydrogen bond acceptance, which are key determinants of its solubility.

Solubility Profile: A Multi-faceted Analysis

A precise, quantitative solubility dataset for 1,3-diacetoxypropane across a wide spectrum of organic solvents is not extensively documented in publicly available literature. However, by combining the available data with established principles of chemical interactions, we can construct a reliable solubility profile.

Quantitative and Qualitative Solubility Data

The most definitive quantitative solubility data available is in water, where it is moderately soluble at 0.62 M.[3][4] One source also indicates that it is "soluble in ethanol".[5]

Based on the "like dissolves like" principle and the solubility characteristics of its structural isomer, 1,2-diacetoxypropane, and its parent diol, 1,3-propanediol, we can infer its likely behavior in other common organic solvents. 1,3-Propanediol is miscible with water, alcohols, and acetone, and sparingly soluble in less polar solvents like benzene and chloroform.[6][7] The esterification to 1,3-diacetoxypropane reduces its polarity compared to the parent diol, which will influence its solubility profile.

Predicted Solubility in Common Organic Solvents

The following table summarizes the predicted solubility of 1,3-diacetoxypropane in a range of common laboratory solvents, categorized by solvent class. This predictive framework is grounded in the principles of intermolecular forces and is intended to serve as a practical guide for experimental design.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic Solvents	Methanol, Ethanol	High to Miscible	The ability of the ester's carbonyl oxygens to act as hydrogen bond acceptors allows for strong interactions with the hydroxyl groups of protic solvents. The known solubility in ethanol supports this.
Polar Aprotic Solvents	Acetone, Ethyl Acetate	High to Miscible	Dipole-dipole interactions between the polar ester groups of 1,3-diacetoxypropane and the carbonyl or other polar functional groups of these solvents are expected to be strong, leading to good solubility.
Halogenated Solvents	Dichloromethane, Chloroform	Moderate to High	While less polar than the aforementioned classes, these solvents can engage in dipole-dipole interactions. The parent diol's limited solubility in chloroform suggests that the diacetate may have moderate to good solubility.
Aromatic Hydrocarbons	Toluene, Benzene	Low to Moderate	The primary intermolecular forces would be weaker London dispersion forces and some induced dipole interactions. The nonpolar hydrocarbon portion of these solvents will have some affinity for the propane backbone of 1,3-diacetoxypropane.
Aliphatic Hydrocarbons	Hexane, Heptane	Low to Immiscible	The significant difference in polarity between the polar ester and the nonpolar aliphatic hydrocarbon would lead to weak intermolecular attractions, resulting in poor solubility.

Experimental Determination of Solubility: A Practical Workflow

To empower researchers to determine the precise solubility of 1,3-diacetoxypropane in their specific solvent systems, a robust and reproducible experimental protocol is essential. The following workflow is designed as a self-validating system, ensuring accurate and reliable results.

Isothermal Equilibrium Method: A Step-by-Step Protocol

This method involves creating a saturated solution of 1,3-diacetoxypropane in the solvent of interest at a constant temperature and then determining the concentration of the solute in the solution.

Materials:

• 1,3-Diacetoxypropane (high purity)

• Selected organic solvent (analytical grade)

• Temperature-controlled shaker or water bath

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.45 µm PTFE)

• Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) with a suitable detector

Protocol:

• Preparation of Supersaturated Solution: In a sealed vial, add an excess amount of 1,3-diacetoxypropane to a known volume of the organic solvent. The excess solid ensures that the solution reaches saturation.

• Equilibration: Place the vial in a temperature-controlled shaker or water bath set to the desired experimental temperature (e.g., 25 °C). Allow the mixture to equilibrate for a sufficient period (typically 24-48 hours) to ensure that the dissolution equilibrium is reached. Continuous agitation is crucial.

• Phase Separation: After equilibration, cease agitation and allow any undissolved solute to settle. It is critical to maintain the constant temperature during this step to prevent changes in solubility.

• Sample Extraction: Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a pre-warmed or temperature-equilibrated pipette. To avoid crystallization due to temperature changes, this step should be performed swiftly.

• Filtration: Immediately filter the extracted aliquot through a syringe filter into a pre-weighed volumetric flask. This step removes any microscopic undissolved particles.

• Dilution and Analysis: Dilute the filtered sample to a known volume with the same solvent. Determine the concentration of 1,3-diacetoxypropane in the diluted sample using a pre-calibrated GC or HPLC method.

• Calculation: Calculate the original concentration of 1,3-diacetoxypropane in the saturated solution, taking into account the dilution factor. The solubility can be expressed in various units, such as g/100 mL, mol/L, or as a weight percentage.

Visual Method for Miscibility Assessment

For a qualitative assessment of miscibility, a simple visual method can be employed.

Protocol:

• In a clear, sealed container, add equal volumes of 1,3-diacetoxypropane and the test solvent.

• Vigorously shake the container for at least one minute.

• Allow the mixture to stand undisturbed and observe.

• Miscible: A single, clear liquid phase is observed.

• Immiscible: Two distinct liquid layers are formed.

• Partially Miscible: The solution appears cloudy or forms an emulsion that may or may not separate over time.

Visualizing the Process: Workflow and Logic Diagrams

To further clarify the experimental and logical frameworks, the following diagrams are provided.

Caption: Experimental workflow for the isothermal equilibrium solubility determination method.

Caption: Logical relationship between molecular properties, intermolecular forces, and solubility.

Implications for Research and Development

A clear understanding of the solubility of 1,3-diacetoxypropane is critical for its effective application:

• Reaction Chemistry: As a solvent, its miscibility with reactants and catalysts is crucial for achieving homogeneous reaction conditions and optimal kinetics.

• Purification Processes: Knowledge of its solubility is essential for designing efficient extraction, washing, and crystallization procedures. For instance, its likely low solubility in aliphatic hydrocarbons makes them good candidates for precipitation or anti-solvent crystallization.

• Formulation Science: In drug delivery and materials science, the solubility of 1,3-diacetoxypropane in various polymer matrices and co-solvents will dictate the final properties and performance of the formulated product.

Conclusion

While a comprehensive quantitative public database for the solubility of 1,3-diacetoxypropane in all common organic solvents remains to be fully established, this guide provides a robust framework for researchers. By combining the available data with fundamental chemical principles and a rigorous experimental methodology, scientists can confidently navigate the use of 1,3-diacetoxypropane in their work. The provided protocols offer a clear path to generating the specific solubility data required for any given application, fostering a deeper understanding and more effective utilization of this versatile chemical compound.

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A Technical Guide to the Spectral Analysis of 1,3-Diacetoxypropane

This guide provides an in-depth technical analysis of the spectral data for 1,3-diacetoxypropane (CAS RN: 628-66-0), a widely used diester in organic synthesis.[1] Intended for researchers, scientists, and professionals in drug development, this document offers a comprehensive examination of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, underpinned by field-proven insights and methodologies.

Introduction

1,3-Diacetoxypropane, also known as trimethylene diacetate, is the diacetate ester of propane-1,3-diol.[2][3] Its chemical formula is C₇H₁₂O₄, with a molecular weight of 160.17 g/mol .[1][4][5] The unambiguous characterization of this molecule is paramount for its application as a solvent, a monomer in polymer synthesis, and as an intermediate in the production of pharmaceuticals and agrochemicals. Spectroscopic techniques are the cornerstone of this characterization, providing a detailed fingerprint of the molecule's structure and purity. This guide will delve into the theoretical and practical aspects of acquiring and interpreting the NMR, IR, and mass spectra of 1,3-diacetoxypropane.

Molecular Structure and Symmetry

A foundational understanding of the molecular structure is crucial for interpreting its spectral data. 1,3-Diacetoxypropane possesses a plane of symmetry through the central carbon (C2) of the propane backbone. This symmetry dictates that the two acetate groups and the two terminal methylene groups (C1 and C3) are chemically equivalent. This equivalence will be directly reflected in the simplicity of its NMR spectra.

Caption: Ball-and-stick model of 1,3-diacetoxypropane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of organic molecules.

¹H NMR Spectroscopy

Theoretical Analysis: The ¹H NMR spectrum of 1,3-diacetoxypropane is predicted to be simple due to the molecule's symmetry. We expect to see three distinct signals:

• A singlet for the six equivalent methyl protons (CH₃) of the two acetate groups.

• A triplet for the four equivalent methylene protons (CH₂) adjacent to the ester oxygens (C1 and C3).

• A pentet (or quintet) for the two methylene protons at the central position (C2) of the propane chain.

Experimental Protocol: ¹H NMR A standard protocol for acquiring a high-resolution ¹H NMR spectrum of a liquid sample like 1,3-diacetoxypropane is as follows:

• Sample Preparation: Dissolve approximately 5-10 mg of 1,3-diacetoxypropane in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. The use of a deuterated solvent is crucial to avoid large solvent signals that would obscure the analyte's resonances.[6]

• Instrument Setup: Utilize a 300-500 MHz NMR spectrometer.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse sequence is sufficient.

  • Number of Scans: 8-16 scans are typically adequate for a sample of this concentration.

  • Relaxation Delay: A delay of 1-2 seconds between scans is recommended.

  • Acquisition Time: An acquisition time of 2-4 seconds will provide good resolution.

• Processing: Fourier transform the acquired free induction decay (FID) and phase correct the resulting spectrum. Reference the spectrum to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm).

Data Summary and Interpretation

Predicted Chemical Shift (δ) / ppm	Multiplicity	Integration	Assignment
~2.05	Singlet	6H	2 x -OCOCH₃
~4.15	Triplet	4H	2 x -OCH₂ -
~1.95	Pentet	2H	-CH₂-CH₂ -CH₂-

The chemical shifts are predicted based on standard values for similar functional groups.

The singlet at approximately 2.05 ppm corresponds to the six protons of the two equivalent methyl groups of the acetate moieties. The downfield triplet at around 4.15 ppm is assigned to the four protons of the two methylene groups directly attached to the electron-withdrawing ester oxygen atoms. The upfield pentet at about 1.95 ppm arises from the two protons of the central methylene group, which is coupled to the four adjacent methylene protons, resulting in a pentet according to the n+1 rule (4+1=5).

¹³C NMR Spectroscopy

Theoretical Analysis: Due to the molecule's symmetry, the ¹³C NMR spectrum is also expected to be simple, showing only four distinct signals:

• A signal for the two equivalent carbonyl carbons (C=O) of the acetate groups.

• A signal for the two equivalent methyl carbons (-CH₃) of the acetate groups.

• A signal for the two equivalent terminal methylene carbons (-CH₂-O) of the propane chain.

• A signal for the central methylene carbon (-CH₂-) of the propane chain.

Experimental Protocol: ¹³C NMR The protocol for ¹³C NMR is similar to that for ¹H NMR, with some key differences in acquisition parameters:

• Sample Preparation: A slightly more concentrated sample (20-50 mg in 0.6-0.7 mL of deuterated solvent) is often beneficial due to the lower natural abundance of the ¹³C isotope.[5]

• Instrument Setup: A 75-125 MHz NMR spectrometer (corresponding to a 300-500 MHz ¹H frequency) is typically used.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse sequence with proton decoupling is used to simplify the spectrum to single lines for each carbon.

  • Number of Scans: A larger number of scans (e.g., 128-1024) is required to achieve a good signal-to-noise ratio.

  • Relaxation Delay: A relaxation delay of 2-5 seconds is appropriate.

• Processing: Similar to ¹H NMR, the FID is Fourier transformed, and the spectrum is referenced to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Data Summary and Interpretation

Chemical Shift (δ) / ppm	Assignment
~170.8	C =O
~61.5	-OC H₂-
~25.5	-CH₂-C H₂-CH₂-
~21.0	-OCOC H₃

Data obtained from SpectraBase.[7]

The downfield signal at approximately 170.8 ppm is characteristic of a carbonyl carbon in an ester.[8] The signal at around 61.5 ppm corresponds to the two equivalent methylene carbons directly bonded to the ester oxygens. The signal at approximately 25.5 ppm is assigned to the central methylene carbon of the propane backbone. The most upfield signal at about 21.0 ppm is attributed to the two equivalent methyl carbons of the acetate groups.[9]

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule.

Theoretical Analysis: The IR spectrum of 1,3-diacetoxypropane is expected to be dominated by the characteristic absorptions of the ester functional group. Key expected absorptions include:

• A strong C=O stretching vibration.

• C-O stretching vibrations.

• C-H stretching and bending vibrations.

Experimental Protocol: FTIR of a Liquid Sample For a neat liquid like 1,3-diacetoxypropane, the following attenuated total reflectance (ATR) or transmission protocols can be used:

• ATR-FTIR:

  • Ensure the ATR crystal is clean.

  • Place a single drop of 1,3-diacetoxypropane onto the crystal.

  • Acquire the spectrum. This method requires minimal sample preparation.[10][11]

• Transmission (Salt Plates):

  • Place a drop of the liquid sample onto a polished salt plate (e.g., NaCl or KBr).

  • Place a second salt plate on top to create a thin liquid film.

  • Mount the plates in the spectrometer and acquire the spectrum.[10][12]

Data Summary and Interpretation

**Frequency (cm⁻¹) **	Intensity	Assignment
~2970	Medium	C-H stretch (alkane)
~1740	Strong, Sharp	C=O stretch (ester)
~1370	Medium	C-H bend (methyl)
~1240	Strong	C-O stretch (ester)
~1045	Strong	C-O stretch (ester)

Data obtained from the NIST Chemistry WebBook.

The most prominent feature in the IR spectrum is the strong, sharp absorption at approximately 1740 cm⁻¹, which is characteristic of the carbonyl (C=O) stretch in a saturated ester. The strong bands at around 1240 cm⁻¹ and 1045 cm⁻¹ are assigned to the C-O stretching vibrations of the ester group. The absorptions in the 2970 cm⁻¹ region are due to the C-H stretching vibrations of the alkane backbone and methyl groups. The band around 1370 cm⁻¹ is indicative of a C-H bending vibration of the methyl groups.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification.

Theoretical Analysis: In electron ionization (EI) mass spectrometry, 1,3-diacetoxypropane is expected to undergo fragmentation.[6][13][14][15][16] The molecular ion peak (M⁺) at m/z 160 may be observed, though it might be weak. Common fragmentation pathways for esters include alpha-cleavage and McLafferty rearrangement, although the latter is not possible for 1,3-diacetoxypropane due to the lack of a gamma-hydrogen. Key expected fragments include:

• Loss of an acetoxy group (-OCOCH₃) to give a fragment at m/z 101.

• Loss of an acetic acid molecule (-CH₃COOH) to give a fragment at m/z 100.

• An acylium ion ([CH₃CO]⁺) at m/z 43, which is often the base peak for acetates.

Experimental Protocol: GC-MS Gas chromatography-mass spectrometry is a suitable technique for the analysis of volatile compounds like 1,3-diacetoxypropane.

• Sample Preparation: Prepare a dilute solution of 1,3-diacetoxypropane in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

• GC Conditions:

  • Column: A nonpolar or moderately polar capillary column (e.g., DB-5 or DB-WAX).

  • Injection: Split/splitless injection.

  • Temperature Program: A temperature ramp from a low initial temperature (e.g., 50 °C) to a higher final temperature (e.g., 250 °C) to ensure good separation.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan a mass range of m/z 30-200.

Data Summary and Interpretation

m/z	Relative Intensity	Proposed Fragment
101	Moderate	[M - OCOCH₃]⁺
100	Moderate	[M - CH₃COOH]⁺
73	Moderate	[CH₂OCOCH₃]⁺
43	High (Base Peak)	[CH₃CO]⁺

Data obtained from the NIST Chemistry WebBook.

The mass spectrum typically shows a prominent base peak at m/z 43, corresponding to the stable acylium ion [CH₃CO]⁺. The fragment at m/z 101 results from the loss of an acetoxy radical. The peak at m/z 100 is due to the loss of a neutral acetic acid molecule. The fragment at m/z 73 corresponds to the [CH₂OCOCH₃]⁺ ion. The molecular ion peak at m/z 160 may be weak or absent.

Caption: Proposed fragmentation pathway for 1,3-diacetoxypropane in EI-MS.

Conclusion

The combined application of NMR, IR, and Mass Spectrometry provides a robust and unequivocal structural confirmation of 1,3-diacetoxypropane. The symmetry of the molecule is clearly reflected in the simplicity of its ¹H and ¹³C NMR spectra. The characteristic ester functional group is readily identified by the strong carbonyl absorption in the IR spectrum. Mass spectrometry confirms the molecular weight and provides a predictable fragmentation pattern dominated by the formation of the acylium ion. This comprehensive spectral dataset serves as a reliable reference for the quality control and characterization of 1,3-diacetoxypropane in various scientific and industrial applications.

References

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An In-Depth Technical Guide to 1,3-Diacetoxypropane: Commercial Availability, Synthesis, and Applications for Researchers

This technical guide provides a comprehensive overview of 1,3-diacetoxypropane (CAS No. 628-66-0), a versatile diester utilized in various facets of chemical research and development. This document is intended for researchers, scientists, and drug development professionals, offering in-depth information on its commercial availability, synthesis, purification, and key applications.

Introduction to 1,3-Diacetoxypropane

1,3-Diacetoxypropane, also known as propane-1,3-diyl diacetate or trimethylene acetate, is an organic compound with the chemical formula C₇H₁₂O₄ and a molecular weight of 160.17 g/mol .[1][2] It is the diacetate ester of 1,3-propanediol.[3][4] Structurally, it features two acetoxy groups attached to the first and third carbons of a propane backbone.[5] This compound is typically a colorless to pale yellow liquid with a fruity odor.[5]

Its primary utility lies in its role as a building block in organic synthesis, a solvent for specialized reactions, and as an intermediate in the production of other chemicals, including pharmaceuticals and polymers.[4][5] The presence of two ester functional groups allows for a range of chemical transformations, making it a valuable tool for synthetic chemists.

Commercial Availability and Suppliers

1,3-Diacetoxypropane is readily available from a variety of chemical suppliers, catering to different scales of research and manufacturing needs. The purity of the commercially available product typically ranges from 95% to over 98%, with gas chromatography (GC) being a common method for purity assessment.[6][7]

Below is a comparative table of prominent suppliers and their typical product specifications. Researchers should always consult the supplier's specific certificate of analysis for lot-specific data.

Supplier	Typical Purity	Analytical Method(s)	Available Quantities
Sigma-Aldrich	≥97%	GC	Grams to Kilograms
TCI America	>95.0%	GC	Grams to Kilograms[7]
Alfa Aesar	98%	Not specified	Grams to Kilograms
CymitQuimica	>95.0% (GC)	GC	Grams[5]
CP Lab Safety	min 95%	Not specified	Grams[6]
BenchChem	Research Grade	Not specified	Inquire

Note: This table is for illustrative purposes. Please verify current specifications directly with the suppliers.

Synthesis and Purification of 1,3-Diacetoxypropane

The synthesis of 1,3-diacetoxypropane is most commonly achieved through the esterification of 1,3-propanediol. Two primary methods are prevalent in laboratory and industrial settings: direct esterification with acetic acid and acylation with acetic anhydride.[5]

Synthesis via Direct Esterification

This classic method involves the reaction of 1,3-propanediol with an excess of acetic acid in the presence of an acid catalyst, typically sulfuric acid. The equilibrium of the reaction is driven towards the product by removing the water formed during the reaction.

Experimental Protocol:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add 1,3-propanediol (1.0 mol), glacial acetic acid (2.5 mol), and a catalytic amount of concentrated sulfuric acid (0.01 mol).

• Reaction Execution: Heat the mixture to reflux. The water produced during the reaction will be collected in the Dean-Stark trap.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Work-up: Allow the reaction mixture to cool to room temperature. Carefully neutralize the excess acetic acid and the catalyst with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the product with a suitable organic solvent, such as diethyl ether or ethyl acetate (3 x 100 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Synthesis via Acetic Anhydride

This method offers a more reactive approach, often leading to higher yields and faster reaction times. It involves the reaction of 1,3-propanediol with acetic anhydride, which also serves as the acetylating agent.

Experimental Protocol:

• Reaction Setup: In a fume hood, combine 1,3-propanediol (1.0 mol) and acetic anhydride (2.2 mol) in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser. A catalytic amount of a Lewis acid (e.g., zinc chloride) or a strong protic acid can be added to accelerate the reaction.

• Reaction Execution: Gently heat the mixture. The reaction is often exothermic. Maintain the temperature at a moderate level (e.g., 50-80 °C) for several hours.

• Monitoring: Follow the reaction's progress using TLC or GC.

• Work-up: After cooling, slowly add water to the reaction mixture to quench the excess acetic anhydride.

• Extraction and Purification: Proceed with extraction, drying, and concentration as described in the direct esterification method.

Purification

The crude 1,3-diacetoxypropane obtained from either synthesis can be purified by fractional distillation under reduced pressure to obtain a high-purity product. The boiling point of 1,3-diacetoxypropane is approximately 210.2°C at 760 mmHg.[4]

A patent from 1973 describes a process for preparing acetates of 1,3-propanediol by the catalytic hydrogenation of β-acetoxy-propionaldehyde in an acetic acid solution. The resulting mixture of mono- and diacetates can be separated by fractional distillation.[8]

Characterization

The identity and purity of synthesized 1,3-diacetoxypropane can be confirmed using various analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can confirm the structure of the molecule. Spectral data for 1,3-diacetoxypropane can be found in public databases such as PubChem and SpectraBase.[3][9]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is an excellent technique to assess the purity of the compound and to identify any potential impurities. The NIST WebBook provides mass spectrometry data for 1,3-diacetoxypropane.[2]

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic ester carbonyl (C=O) stretching frequency.

Applications in Research and Drug Development

1,3-Diacetoxypropane serves as a versatile intermediate and reagent in various applications within the fields of organic synthesis, polymer chemistry, and pharmaceutical development.[5]

Protecting Group for Diols

In multi-step organic syntheses, it is often necessary to protect reactive functional groups to prevent them from undergoing unwanted reactions. The diacetate functionality of 1,3-diacetoxypropane can be conceptually viewed as a protected form of 1,3-propanediol. More practically, the acetyl groups are common protecting groups for alcohols.[10] The formation of an acetate ester from an alcohol is a straightforward method to protect the hydroxyl group from a variety of reaction conditions.[10]

The following diagram illustrates the general concept of using acetyl groups for alcohol protection and deprotection.

Caption: Conceptual pathway of ester-based prodrug activation in vivo.

Other Synthetic Applications

1,3-Diacetoxypropane can also serve as an acetylating agent for alcohols and amines under certain conditions. [5]Its moderate polarity and relatively low toxicity also make it a potential solvent for specific applications, such as for resins and lacquers. [5]

Safety and Handling

1,3-Diacetoxypropane is not classified as a hazardous substance according to most safety data sheets. However, as with all chemicals, it should be handled with appropriate care in a well-ventilated laboratory environment. Standard personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn. Avoid inhalation of vapors and contact with skin and eyes. In case of contact, rinse the affected area with plenty of water.

Conclusion

1,3-Diacetoxypropane is a commercially accessible and synthetically versatile compound with a range of applications relevant to researchers in organic chemistry, polymer science, and drug development. Its utility as a precursor to 1,3-propanediol, its potential role in prodrug strategies, and its application as a protecting group underscore its importance as a valuable chemical intermediate. The straightforward synthesis and purification procedures further enhance its appeal for laboratory and industrial use.

References

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• Briti Scientific. (n.d.). Certificate of Analysis - 1,2-Diacetoxypropane, >98%. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 1,3-Propanediol, diacetate. In NIST Chemistry WebBook. Retrieved from [Link]

• Ataman Kimya. (n.d.). 1,2-DIACETOXYPROPANE. Retrieved from [Link]

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"1,3-Diacetoxypropane" safety data sheet and handling precautions

An In-Depth Technical Guide to 1,3-Diacetoxypropane: Safety, Handling, and Emergency Protocols

Introduction: Understanding 1,3-Diacetoxypropane

1,3-Diacetoxypropane (CAS No. 628-66-0), also known as propane-1,3-diyl diacetate, is an acetate ester derived from the formal condensation of propane-1,3-diol with acetic acid.[1][2][3] With a molecular formula of C₇H₁₂O₄ and a molecular weight of 160.17 g/mol , this compound presents as a colorless to pale yellow liquid.[1][4] Its utility is broad, serving as a versatile building block in organic synthesis, a solvent for resins and lacquers, and a precursor in the production of polymers like biodegradable plastics.[1] While not classified as an acutely hazardous substance under most regulations, its physicochemical properties necessitate a thorough understanding and implementation of rigorous safety protocols to ensure the well-being of laboratory personnel. This guide provides a comprehensive overview of its hazard profile, handling procedures, and emergency responses, grounded in established safety data.

Physicochemical and Hazard Profile

A foundational aspect of safe chemical handling is a complete understanding of the substance's properties. These parameters directly inform the necessary storage conditions, handling techniques, and emergency responses.

Key Physicochemical Data

The following table summarizes the critical physical and chemical properties of 1,3-diacetoxypropane. This data is essential for assessing its behavior under various laboratory conditions.

Property	Value	Source(s)
CAS Number	628-66-0	[1][2][5]
Molecular Formula	C₇H₁₂O₄	[1][2]
Molecular Weight	160.17 g/mol	[1][2][5]
Appearance	Clear, colorless to pale yellow liquid	[4]
Boiling Point	~210 °C at 760 mmHg	[3][5]
Flash Point	97.5 °C	[3][5]
Density	~1.06 g/cm³	[3][5]
IUPAC Name	3-acetyloxypropyl acetate	[2][5]

Hazard Identification and Classification

While some safety data sheets (SDS) may classify 1,3-diacetoxypropane as a non-hazardous substance, its properties warrant caution. The primary hazard is its combustibility. With a flash point of 97.5°C, it is classified as a combustible liquid.[3][5] Vapors can form flammable mixtures with air, particularly upon heating, and ignition sources must be rigorously excluded from handling areas.[4]

Although specific toxicological data for 1,3-diacetoxypropane is limited, the parent compound, 1,3-propanediol, may cause eye, skin, respiratory, and digestive tract irritation.[6] As a general precaution for organic esters, direct contact should be avoided to prevent potential irritation.[7] Inhalation of vapors, especially in poorly ventilated areas or at elevated temperatures, could lead to respiratory irritation.[6]

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, beginning with engineering controls and supplemented by appropriate PPE, is critical for mitigating exposure risks.

Engineering Controls: The First Line of Defense

The primary objective of engineering controls is to contain the chemical at its source.

• Ventilation: All manipulations of 1,3-diacetoxypropane should be conducted within a certified chemical fume hood.[4] This is crucial to prevent the accumulation of vapors and minimize the risk of inhalation. Good general laboratory ventilation is also necessary to maintain overall air quality.[4]

• Safety Showers and Eyewash Stations: These must be readily accessible and tested regularly. Their proximity is vital for immediate decontamination in the event of a significant splash or exposure.[8]

• Grounding: All equipment used for transferring or handling the liquid, especially in larger quantities, must be properly grounded to prevent the buildup of static electricity, which can serve as an ignition source for combustible vapors.[4]

Personal Protective Equipment (PPE): A Workflow for Selection

PPE is the final barrier between the researcher and the chemical. The selection of appropriate PPE is not static; it must be adapted to the specific experimental protocol and the quantities being handled.

Caption: PPE selection workflow for 1,3-diacetoxypropane.

• Eye Protection: At a minimum, safety glasses with side shields are required. For tasks involving larger volumes or a risk of splashing, chemical safety goggles are mandatory.[9][10]

• Skin Protection: Standard nitrile gloves should be worn and inspected before use. For prolonged operations or significant immersion risk, heavier-duty gloves should be considered. A lab coat is required, and a chemically resistant apron is recommended for transfers of large volumes.[9]

• Respiratory Protection: Under normal conditions within a fume hood, respiratory protection is not required.[4] If engineering controls are not feasible or fail, leading to significant vapor concentrations, an approved vapor respirator may be necessary.[4]

Safe Handling, Storage, and Disposal

Adherence to proper procedures during handling, storage, and disposal is paramount to preventing accidents and environmental contamination.

Handling Protocols

• Avoid all direct contact with skin, eyes, and clothing.[4]

• Keep the compound away from heat, sparks, open flames, and other sources of ignition.[3][4] Remember that surfaces that are hot to the touch can still ignite combustible liquids.

• Do not breathe vapors or mists.[4]

• Practice good industrial hygiene: wash hands thoroughly after handling and before eating, drinking, or smoking.[10]

• Keep containers tightly closed when not in use.[9]

Storage Requirements

• Store in a cool, dry, and well-ventilated area designated for flammable or combustible materials.[9][11]

• Keep containers tightly closed to prevent the escape of vapors and potential contamination.[9]

• Incompatible Materials: Store separately from strong oxidizing agents, acid anhydrides, acid chlorides, chloroformates, and reducing agents.[4] Contact with these substances can lead to vigorous or hazardous reactions.

Disposal Considerations

• Dispose of waste 1,3-diacetoxypropane and contaminated materials in a designated, labeled chemical waste container.

• Disposal must be carried out by a licensed chemical destruction facility and in accordance with all local, state, and federal regulations.[12] Do not discharge into sewer systems or the environment.[12]

Emergency Procedures: First Aid and Spill Response

Preparedness is key to effectively managing an emergency. All personnel must be familiar with these procedures before beginning work.

First Aid Measures

• Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or stops, provide artificial respiration and seek immediate medical attention.[4][6]

• Skin Contact: Remove all contaminated clothing. Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops or persists.[4][6]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek medical attention.[4][6]

• Ingestion: Do not induce vomiting. If the person is conscious and alert, rinse their mouth and have them drink two glasses of water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4][6]

Spill Response Protocol

A systematic approach is required to safely manage a chemical spill. The following workflow outlines the necessary steps.

Caption: General workflow for responding to a 1,3-diacetoxypropane spill.

• Evacuate and Alert: Ensure all personnel are aware of the spill. For large spills, evacuate the immediate area.

• Control Hazards: Remove all sources of ignition from the area.[4]

• Containment: Prevent the spill from spreading or entering drains by using an inert, liquid-absorbent material such as sand, vermiculite, or a commercial sorbent.[4]

• Cleanup: Wearing appropriate PPE, carefully collect the absorbed material using non-sparking tools and place it into a suitable, labeled container for chemical waste disposal.[4][8]

• Decontamination: Clean the spill area thoroughly. Dispose of all contaminated materials as hazardous waste.

References

• PubChem. (n.d.). 1,3-Diacetoxypropane. National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• Cheméo. (n.d.). Chemical Properties of 1,3-Propanediol, diacetate (CAS 628-66-0). Retrieved January 16, 2026, from [Link]

• SmartLabs. (n.d.). Esterification. Retrieved January 16, 2026, from [Link]

• Hubei Sanli Fengxiang Technology Co., Ltd. (2020, September 23). What are the Precautions for Ethyl Acetate?. Available at: [Link]

• Global Substance Registration System (GSRS). (n.d.). 1,3-DIACETOXYPROPANE. Retrieved January 16, 2026, from [Link]

• Lab Alley. (n.d.). SAFETY DATA SHEET - Acetic acid ethyl ester. Retrieved January 16, 2026, from [Link]

• Aurture. (2024, December 9). Hazards and Safety Precautions for Handling Glacial Acetic Acid in Laboratory Settings. Available at: [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Acetic acid ethyl ester. Retrieved January 16, 2026, from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 1,3-Propanediol. Retrieved January 16, 2026, from [Link]

• The Good Scents Company. (n.d.). propylene glycol diacetate. Retrieved January 16, 2026, from [Link]

• Chemos GmbH & Co.KG. (2021, September 28). Safety Data Sheet: Propylene glycol diacetate. Available at: [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 1,3-Propanediol, 98%. Retrieved January 16, 2026, from [Link]

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An In-Depth Technical Guide to the Thermal Stability and Decomposition of 1,3-Diacetoxypropane

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the thermal stability and decomposition profile of 1,3-diacetoxypropane (CAS RN: 628-66-0), a diester of significant interest in various chemical and pharmaceutical applications. This document moves beyond a simple recitation of facts to offer a foundational understanding of the molecule's behavior under thermal stress, grounded in established principles of organic chemistry and thermal analysis.

Introduction: Understanding 1,3-Diacetoxypropane

1,3-Diacetoxypropane, also known as propane-1,3-diyl diacetate or trimethylene acetate, is the diacetate ester of propane-1,3-diol.[1][2] Its molecular structure consists of a central three-carbon propane chain with acetate groups ester-linked to the 1 and 3 positions.[1][2] This symmetrical structure influences its physical properties and reactivity.

Table 1: Physicochemical Properties of 1,3-Diacetoxypropane

Property	Value	Source
CAS Number	628-66-0	[1][2]
Molecular Formula	C₇H₁₂O₄	[1][2]
Molecular Weight	160.17 g/mol	[1][2]
IUPAC Name	3-acetyloxypropyl acetate	[2]

The presence of two ester functionalities makes 1,3-diacetoxypropane a subject of interest in applications where controlled release of acetic acid and 1,3-propanediol upon hydrolysis is desirable. However, its utility is intrinsically linked to its stability under various processing conditions, particularly at elevated temperatures. Understanding its thermal decomposition is therefore critical for defining its operational limits and ensuring process safety and product purity.

Thermal Stability Profile of 1,3-Diacetoxypropane

The thermal stability of an organic molecule is a measure of its resistance to decomposition as a function of temperature. For esters like 1,3-diacetoxypropane, this is a critical parameter for applications involving heating, such as in polymer synthesis, as a solvent in high-temperature reactions, or during distillation for purification.

While specific, publicly available thermogravimetric analysis (TGA) or differential scanning calorimetry (DSC) data for 1,3-diacetoxypropane is limited, we can infer its stability based on the behavior of its parent alcohol, 1,3-propanediol, and general principles of ester pyrolysis. Studies on 1,3-propanediol show it is stable upon heating under certain conditions, with vaporization occurring without significant thermal decomposition at temperatures up to 350°C in an air atmosphere.[3] However, the esterification to form 1,3-diacetoxypropane introduces two acetate groups, which are known to be susceptible to thermal elimination reactions.

Generally, the thermal decomposition of esters can proceed through several pathways, with the lowest energy pathway often being a concerted, six-membered ring transition state leading to the formation of a carboxylic acid and an alkene. The presence of β-hydrogens is a key structural requirement for this mechanism.

Mechanistic Insights into the Thermal Decomposition of 1,3-Diacetoxypropane

The thermal decomposition of 1,3-diacetoxypropane is predicted to proceed through a multi-step process, likely initiated by the pyrolysis of the acetate groups. The non-vicinal nature of the diacetate substitution (at the 1 and 3 positions) will influence the specific decomposition pathways.

Primary Decomposition Pathway: Ester Pyrolysis

The most probable initial decomposition step for each acetate group in 1,3-diacetoxypropane is a unimolecular elimination reaction, also known as an ester pyrolysis or a Chugaev-type elimination. This reaction proceeds through a cyclic, six-membered transition state involving a β-hydrogen atom from the propyl chain.

This pathway would lead to the formation of allyl acetate and acetic acid, or prop-1-en-1-ol acetate and acetic acid, which would likely tautomerize. A subsequent pyrolysis of the second acetate group in the resulting unsaturated ester would then yield propadiene and another molecule of acetic acid.

Secondary and Radical-Mediated Decomposition

At higher temperatures, homolytic cleavage of C-O and C-C bonds can occur, leading to the formation of various radical species. These highly reactive intermediates can then participate in a cascade of secondary reactions, including hydrogen abstraction, recombination, and disproportionation, leading to a more complex mixture of smaller decomposition products. Potential products from these radical pathways could include methane, carbon dioxide, carbon monoxide, and various other small hydrocarbons.

Experimental Investigation of Thermal Decomposition

A thorough investigation of the thermal stability and decomposition of 1,3-diacetoxypropane requires a combination of analytical techniques to obtain both quantitative data on mass loss and qualitative information on the identity of the evolved products.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

TGA is the primary technique for determining the thermal stability of a material by measuring its mass as a function of temperature in a controlled atmosphere. A typical TGA experiment would reveal the onset temperature of decomposition and the temperature of maximum decomposition rate. DSC, often performed concurrently with TGA (TGA-DSC), measures the heat flow into or out of a sample as a function of temperature, providing information on endothermic and exothermic processes associated with decomposition.

Experimental Protocol: TGA-DSC Analysis

• Instrumentation: A calibrated simultaneous thermal analyzer (TGA-DSC).

• Sample Preparation: Accurately weigh 5-10 mg of high-purity 1,3-diacetoxypropane into an appropriate TGA crucible (e.g., alumina or platinum).

• Atmosphere: Conduct the analysis under an inert atmosphere, such as nitrogen or argon, with a constant flow rate (e.g., 50 mL/min) to prevent oxidative decomposition.

• Temperature Program: Heat the sample from ambient temperature to a final temperature sufficient to ensure complete decomposition (e.g., 600 °C) at a controlled heating rate (e.g., 10 °C/min).

• Data Analysis:

  • From the TGA curve, determine the onset temperature of decomposition (Tonset) and the temperature of maximum mass loss rate from the derivative thermogravimetric (DTG) curve.

  • From the DSC curve, identify any endothermic or exothermic peaks corresponding to phase transitions or decomposition events.

Evolved Gas Analysis (EGA)

To identify the decomposition products, the TGA instrument can be coupled to a gas analysis system, such as a Fourier Transform Infrared (FTIR) spectrometer (TGA-FTIR) or a Mass Spectrometer (TGA-MS). This provides real-time analysis of the gases evolved from the sample as it decomposes.

Experimental Protocol: TGA-FTIR/MS Analysis

• Instrumentation: A TGA instrument coupled to an FTIR spectrometer or a Mass Spectrometer via a heated transfer line.

• TGA Parameters: Follow the TGA protocol outlined above.

• EGA Parameters:

  • TGA-FTIR: Continuously collect FTIR spectra of the evolved gases in the mid-infrared region (e.g., 4000-650 cm⁻¹).

  • TGA-MS: Continuously monitor the mass-to-charge ratio of the evolved gas fragments.

• Data Analysis: Correlate the evolution of specific gaseous products with the mass loss events observed in the TGA data. For TGA-FTIR, identify functional groups and specific molecules by their characteristic absorption bands. For TGA-MS, identify molecules based on their fragmentation patterns.

Conclusion

The thermal stability of 1,3-diacetoxypropane is a critical parameter for its safe and effective use in various applications. While specific experimental data is not widely published, a thorough understanding of the thermal behavior of esters and its parent diol allows for the prediction of its decomposition pathways. The primary decomposition is expected to be a unimolecular elimination to produce acetic acid and unsaturated intermediates, followed by more complex radical-mediated reactions at higher temperatures. A comprehensive experimental investigation using TGA-DSC coupled with evolved gas analysis is essential to fully characterize its thermal stability profile and validate the proposed decomposition mechanisms. This knowledge is paramount for researchers and professionals in drug development and other fields to ensure process control, product quality, and safety.

References

• PubChem. 1,3-Diacetoxypropane. Retrieved from [Link]

• Cheméo. (n.d.). 1,3-Propanediol, diacetate. Retrieved from [Link]

• Leroy, J., et al. (2018). Physical and chemical assessment of 1,3 Propanediol as a potential substitute of propylene glycol in refill liquid for electronic cigarettes. Scientific Reports, 8(1), 10789. Retrieved from [Link]

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The Strategic Role of 1,3-Diacetoxypropane as a Versatile Chemical Intermediate: A Technical Guide

Introduction: Unveiling the Potential of a C7 Diester

In the landscape of modern organic synthesis, the strategic selection of chemical intermediates is paramount to the efficiency, scalability, and economic viability of producing complex molecules. 1,3-Diacetoxypropane (also known as trimethylene diacetate), a diester with the chemical formula C₇H₁₂O₄, has emerged as a key building block in diverse sectors, including pharmaceuticals, polymer chemistry, and agrochemicals.[1][2] Its unique molecular architecture, featuring two acetoxy groups on a flexible propane backbone, imparts a valuable combination of reactivity and stability, allowing it to serve as a masked diol, an acetylating agent, and a precursor to high-value polymers.[1] This technical guide provides an in-depth exploration of the synthesis, key reactions, and strategic applications of 1,3-diacetoxypropane, offering researchers, scientists, and drug development professionals a comprehensive understanding of its utility as a chemical intermediate.

Physicochemical Properties and Characterization

A thorough understanding of the physical and chemical properties of 1,3-diacetoxypropane is fundamental to its effective application in synthesis. These properties dictate its behavior in reaction media, its purification profiles, and its handling requirements.

Property	Value	Source(s)
Molecular Formula	C₇H₁₂O₄	[3]
Molecular Weight	160.17 g/mol	[3]
CAS Number	628-66-0	[3]
Appearance	Colorless liquid	[4]
Boiling Point	191 °C	[4]
Density	1.05 g/mL at 25 °C	[4]
Flash Point	187 °F	[4]
Water Solubility	76 g/L at 20 °C	[4]

The structural identity of 1,3-diacetoxypropane can be unequivocally confirmed through standard analytical techniques. The proton NMR (¹H NMR) spectrum is characterized by distinct signals corresponding to the different proton environments within the molecule. The methyl protons of the acetyl groups typically appear as a singlet, while the methylene protons of the propane backbone exhibit characteristic multiplets. Carbon-13 NMR (¹³C NMR) and infrared (IR) spectroscopy further corroborate the structure by identifying the carbonyl carbons of the ester groups and the C-O stretching vibrations, respectively.

Synthesis of 1,3-Diacetoxypropane: Methodologies and Mechanistic Considerations

The synthesis of 1,3-diacetoxypropane is primarily achieved through two well-established methods: direct esterification of 1,3-propanediol and the reaction of 1,3-propanediol with acetic anhydride. The choice of method often depends on factors such as desired purity, reaction scale, and the availability of starting materials.

Direct Esterification with Acetic Acid

This common method involves the reaction of 1,3-propanediol with acetic acid in the presence of an acid catalyst, such as sulfuric acid.[1] The reaction proceeds via a classic Fischer esterification mechanism.

Experimental Protocol: Synthesis of 1,3-Diacetoxypropane via Direct Esterification

Materials:

• 1,3-Propanediol

• Glacial Acetic Acid

• Concentrated Sulfuric Acid (catalyst)

• Sodium Bicarbonate solution (saturated)

• Brine

• Anhydrous Magnesium Sulfate

• Toluene (for azeotropic removal of water, optional)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap (if using toluene), add 1,3-propanediol and an excess of glacial acetic acid (typically 2.5-3 equivalents).

• Slowly add a catalytic amount of concentrated sulfuric acid with stirring.

• Heat the reaction mixture to reflux. If using toluene, water will be collected in the Dean-Stark trap, driving the equilibrium towards the product.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the mixture to room temperature and dilute with a suitable organic solvent like diethyl ether or ethyl acetate.

• Carefully wash the organic layer with saturated sodium bicarbonate solution to neutralize the excess acetic acid and the catalyst.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure.

• Purify the crude 1,3-diacetoxypropane by fractional distillation under reduced pressure to obtain the pure product.

Acetylation with Acetic Anhydride

The use of acetic anhydride provides a more reactive acetylating agent, often leading to faster reaction times and higher yields.[1] This method can be performed with or without a catalyst.

Experimental Protocol: Synthesis of 1,3-Diacetoxypropane using Acetic Anhydride

Materials:

• 1,3-Propanediol

• Acetic Anhydride

• Pyridine or a catalytic amount of a strong acid (optional)

• Water

• Diethyl Ether or other suitable organic solvent

• Saturated Sodium Bicarbonate solution

• Brine

• Anhydrous Magnesium Sulfate

Procedure:

• In a round-bottom flask, combine 1,3-propanediol and acetic anhydride (at least 2 equivalents).

• If desired, add a catalytic amount of pyridine or a strong acid. The reaction can also proceed without a catalyst, albeit more slowly.

• Stir the mixture at room temperature or with gentle heating. The reaction is often exothermic.

• Monitor the reaction by TLC or GC until the starting diol is consumed.

• Cool the reaction mixture and slowly add water to quench the excess acetic anhydride.

• Extract the product with diethyl ether.

• Wash the organic layer with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate and filter.

• Remove the solvent by rotary evaporation.

• Purify the resulting 1,3-diacetoxypropane by vacuum distillation.

1,3-Diacetoxypropane as a Pivotal Intermediate in Pharmaceutical Synthesis

A significant application of 1,3-diacetoxypropane lies in its role as a precursor to more complex intermediates for the synthesis of active pharmaceutical ingredients (APIs). A prime example is its utility in the synthesis of the antiviral drug Ganciclovir.

The Ganciclovir Intermediate: Synthesis of 2-Acetoxymethoxy-1,3-diacetoxypropane

In the synthesis of Ganciclovir, the crucial side chain, 1,3-dihydroxy-2-propoxymethyl, is often introduced using a protected precursor. 1,3-Diacetoxypropane serves as a starting point for the synthesis of a key intermediate, 2-acetoxymethoxy-1,3-diacetoxypropane .[5][6] This is achieved by reacting glycerol formal with acetic anhydride.[1]

Experimental Protocol: Synthesis of 2-Acetoxymethoxy-1,3-diacetoxypropane

Materials:

• Glycerol formal (a mixture of 5-hydroxy-1,3-dioxane and 4-(hydroxymethyl)-1,3-dioxolane)

• Acetic anhydride

• Pyridine

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl acetate (for chromatography)

Procedure:

• Dissolve glycerol formal in dichloromethane (DCM) in a round-bottom flask and cool the solution in an ice bath.

• Add pyridine, followed by the dropwise addition of acetic anhydride.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction for completion using TLC.

• Quench the reaction by the slow addition of water.

• Separate the organic layer and wash it sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield pure 2-acetoxymethoxy-1,3-diacetoxypropane.[5]

Caption: Synthesis of the key Ganciclovir intermediate.

Application in Polymer Chemistry: A Precursor to 1,3-Propanediol for Polyesters

1,3-Diacetoxypropane is a valuable precursor to 1,3-propanediol (PDO), a monomer used in the production of high-performance polyesters such as polytrimethylene terephthalate (PTT).[1] The hydrolysis of 1,3-diacetoxypropane provides a straightforward route to high-purity PDO.

Hydrolysis of 1,3-Diacetoxypropane to 1,3-Propanediol

The ester linkages in 1,3-diacetoxypropane can be readily cleaved through acid- or base-catalyzed hydrolysis to yield 1,3-propanediol and acetic acid or its corresponding salt.

Experimental Protocol: Acid-Catalyzed Hydrolysis of 1,3-Diacetoxypropane

Materials:

• 1,3-Diacetoxypropane

• Dilute Hydrochloric Acid or Sulfuric Acid

• Sodium Hydroxide solution (for neutralization)

• Organic solvent for extraction (e.g., ethyl acetate)

• Anhydrous Sodium Sulfate

Procedure:

• In a round-bottom flask, combine 1,3-diacetoxypropane with an aqueous solution of a mineral acid (e.g., 1 M HCl).

• Heat the mixture to reflux and monitor the reaction by TLC or GC for the disappearance of the starting material.

• After the reaction is complete, cool the solution to room temperature.

• Neutralize the excess acid by the careful addition of a base, such as sodium hydroxide solution.

• Extract the aqueous solution multiple times with an organic solvent like ethyl acetate to recover the 1,3-propanediol.

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• The resulting 1,3-propanediol can be further purified by vacuum distillation.

Caption: Workflow for the hydrolysis of 1,3-diacetoxypropane.

1,3-Diacetoxypropane as an Acetylating Agent

The acetoxy groups of 1,3-diacetoxypropane can be transferred to other nucleophiles, such as amines and alcohols, making it a useful acetylating agent for the protection of these functional groups under certain conditions.[1] While more reactive acetylating agents like acetic anhydride or acetyl chloride are often preferred for their speed and efficiency, 1,3-diacetoxypropane can be a milder alternative in specific synthetic contexts.

The reaction typically requires elevated temperatures and may be catalyzed by an acid or a base to facilitate the transesterification or amidation. The choice of conditions depends on the substrate and the desired selectivity.

Role in Agrochemical Formulations

In the agrochemical sector, the properties of 1,3-diacetoxypropane lend themselves to its use as a stable and effective solvent or co-solvent in formulations.[1] Its moderate polarity allows for the dissolution of a range of active ingredients, contributing to the stability and efficacy of pesticide and herbicide products. Its relatively low volatility and toxicity profile compared to some traditional solvents are also advantageous from an environmental and safety perspective.[4]

Conclusion and Future Outlook

1,3-Diacetoxypropane stands out as a highly versatile and valuable chemical intermediate with a broad spectrum of applications. Its utility as a precursor in the synthesis of the antiviral drug Ganciclovir and as a source of high-purity 1,3-propanediol for the polymer industry underscores its significance in both pharmaceutical and materials science. Furthermore, its roles as an acetylating agent and a solvent in agrochemical formulations highlight its adaptability to various chemical processes.

As the chemical industry continues to move towards more sustainable and efficient synthetic routes, the strategic use of intermediates like 1,3-diacetoxypropane will become increasingly important. Future research may focus on developing novel catalytic systems for its synthesis and for its conversion into other high-value chemicals, further expanding its role in the synthetic chemist's toolkit. The principles of green chemistry will likely drive innovation in the production and application of this multifaceted molecule, ensuring its continued relevance in the years to come.

References

• MDPI. (n.d.). Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. Retrieved from [Link]

• ARKIVOC. (2009). A facile synthesis of potent antiherpes drug substance, Ganciclovir, 9-[(1,3-Dihydroxy-2-propoxy)methyl]guanine, using a new masked glycerol derivative. Retrieved from [Link]

• PubChem. (n.d.). 1,3-Diacetoxypropane. Retrieved from [Link]

• LookChem. (n.d.). Cas 623-84-7,1,2-Propyleneglycol diacetate. Retrieved from [Link]

• RSC Publishing. (n.d.). Acetic acid as a catalyst for the N-acylation of amines using esters as the acyl source. Retrieved from [Link]

• PubChem. (n.d.). 1,3-Diacetoxypropane. Retrieved from [Link]

• Indian Academy of Sciences. (2013). Efficient acetylation of primary amines and amino acids in environmentally benign brine solution using acetyl chloride. Retrieved from [Link]

• RSC Publishing. (n.d.). Production of 1,3-propanediol from glycerol via fermentation by Saccharomyces cerevisiae. Retrieved from [Link]

• ResearchGate. (n.d.). Synthetic Methods for the Preparation of 1,3‐Propanediol. Retrieved from [Link]

• ResearchGate. (n.d.). In situ synthesis of poly(ether ester) via direct polycondensation of terephthalic acid and 1,3-propanediol with sulfonic acids as catalysts. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Green Solvent Selection for Emulsifiable Concentrate Agrochemical Formulations. Retrieved from [Link]

• White Rose Research Online. (2024, January 12). Green Solvent Selection for Emulsifiable Concentrate Agrochemical Formulations. Retrieved from [Link]

• PMC - PubMed Central - NIH. (n.d.). Progress in 1,3-propanediol biosynthesis. Retrieved from [Link]

• RSC Publishing. (n.d.). Catalyst-controlled polycondensation of glycerol with diacyl chlorides: linear polyesters from a trifunctional monomer. Retrieved from [Link]

• White Rose Research Online. (2024, January 12). Green Solvent Selection for Emulsifiable Concentrate Agrochemical Formulations. Retrieved from [Link]

• ResearchGate. (n.d.). Reactive Extraction of 1,3-Propanediol with Aldehydes in the Presence of a Hydrophobic Acidic Ionic Liquid as a Catalyst. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Synthesis and characterization of wholly aromatic polyesters using interfacial polycondensation technique. Retrieved from [Link]

• ResearchGate. (n.d.). Production of 1,3-Propanediol by Catalytic Hydrogenolysis of Glycerol. Retrieved from [Link]

• PubMed. (n.d.). 1,3-Propanediol and its copolymers: research, development and industrialization. Retrieved from [Link]

• MDPI. (n.d.). Kinetics of PTSA-Catalysed Polycondensation of Citric Acid with 1,3-Propanediol. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Biodegradable Polyesters Using 1,3-Diacetoxypropane

Introduction: The Role of 1,3-Diacetoxypropane in Advancing Biodegradable Polyester Synthesis

The development of biodegradable polymers is a cornerstone of modern materials science, with profound implications for biomedical engineering and drug delivery.[1] Synthetic biodegradable polyesters are at the forefront of this field, offering biocompatibility and tunable physicochemical properties that make them suitable for a vast array of medical applications, including sutures, tissue repair scaffolds, and controlled drug release vehicles.[2] Among the various synthetic strategies, the use of 1,3-diacetoxypropane as a monomer offers a compelling alternative to traditional diol-based polycondensation reactions.

1,3-Diacetoxypropane, the diacetate ester of 1,3-propanediol, participates in transesterification polymerization with dicarboxylic acids. This approach circumvents the need for the rigorous removal of water, which is a common challenge in conventional polycondensation, and instead involves the removal of acetic acid. The resulting polyesters, such as poly(propylene succinate), are noted for their biodegradability, which in some cases is faster than that of polyesters like poly(ε-caprolactone) (PCL), making them highly attractive for pharmaceutical applications.[3]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of biodegradable polyesters using 1,3-diacetoxypropane. It details both a traditional melt polycondensation protocol and a greener, enzyme-catalyzed alternative. The causality behind experimental choices is explained, and detailed methodologies for polymer characterization and a representative drug release assay are provided.

Part 1: Synthesis Methodologies and Mechanistic Insights

Melt Polycondensation: A Robust Thermal Approach

Melt polycondensation is a widely used, solvent-free method for synthesizing high-molecular-weight polyesters.[4] The reaction between 1,3-diacetoxypropane and a dicarboxylic acid, such as succinic acid, proceeds via a two-stage transesterification process.

Mechanism: The reaction is typically catalyzed by a metal-based catalyst, such as titanium tetrabutoxide (TBT) or tin(II) octoate. The catalyst activates the carbonyl group of the dicarboxylic acid, making it susceptible to nucleophilic attack by the hydroxyl groups that are formed in situ from the hydrolysis of the acetate esters of 1,3-diacetoxypropane. The key distinction from using a diol is the liberation of acetic acid instead of water as the condensation byproduct. The reaction is driven to completion by the continuous removal of the volatile acetic acid under high vacuum and elevated temperatures.

Causality of Experimental Design:

• Two-Stage Process: The initial esterification stage is performed at a lower temperature under an inert atmosphere to facilitate the formation of low-molecular-weight oligomers.[1] The subsequent polycondensation stage is conducted at a higher temperature and under high vacuum to effectively remove the acetic acid byproduct and drive the equilibrium towards the formation of a high-molecular-weight polymer.[1]

• Catalyst Selection: Titanium and tin-based catalysts are effective for transesterification reactions. The concentration of the catalyst is a critical parameter; too low a concentration results in slow reaction kinetics, while too high a concentration can lead to side reactions and discoloration of the final polymer.

• Inert Atmosphere: The use of an inert gas like argon or nitrogen during the initial phase is crucial to prevent oxidative degradation and discoloration of the polymer at high temperatures.[5]

• Vacuum Application: A gradual increase in vacuum is necessary to prevent the violent boiling of monomers and oligomers, ensuring a controlled and safe reaction.

Protocol 1: Synthesis of Poly(propylene succinate) via Melt Polycondensation

Materials:

• 1,3-Diacetoxypropane (CH₃COO(CH₂)₃OOCCH₃)

• Succinic Acid (HOOC(CH₂)₂COOH)

• Titanium (IV) butoxide (TBT) or Tin (II) octoate

• Argon or Nitrogen gas (high purity)

• Chloroform and Methanol (for purification)

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Heating mantle with temperature controller

• Distillation head with a condenser and receiving flask

• Vacuum pump with a cold trap

• Schlenk line or similar inert gas setup

Procedure:

• Monomer Charging and Inerting:

  • Charge the three-neck flask with equimolar amounts of 1,3-diacetoxypropane and succinic acid.

  • Add the catalyst (e.g., 0.1 mol% relative to the dicarboxylic acid).

  • Assemble the mechanical stirrer, distillation head, and gas inlet.

  • Purge the system with high-purity argon or nitrogen for at least 30 minutes to remove oxygen.

• Esterification Stage:

  • Under a gentle flow of inert gas, heat the reaction mixture to 180°C with constant stirring (e.g., 200 rpm).

  • Maintain these conditions for 2-3 hours. During this stage, oligomers will form, and acetic acid will begin to distill off.

• Polycondensation Stage:

  • Gradually increase the temperature to 200-220°C.

  • Simultaneously, slowly apply a vacuum, reducing the pressure to below 1 mbar over approximately 1-2 hours.

  • Continue the reaction under high vacuum and at 220°C for 4-6 hours. The viscosity of the mixture will noticeably increase as the polymer chain grows.

• Polymer Recovery and Purification:

  • Cool the reactor to room temperature under an inert atmosphere.

  • The resulting polymer will be a viscous liquid or a solid. Dissolve the crude polymer in a minimal amount of chloroform.

  • Precipitate the polymer by slowly adding the chloroform solution to a large excess of cold methanol with vigorous stirring.

  • Collect the purified polymer by filtration and dry it in a vacuum oven at 40°C until a constant weight is achieved.

Enzymatic Polymerization: A Green and Mild Alternative

Enzymatic polymerization offers a more sustainable route to polyester synthesis, operating under milder conditions and with high selectivity, thereby minimizing byproducts.[6] Lipases, particularly immobilized Candida antarctica lipase B (CALB, often supplied as Novozym 435), are highly effective catalysts for transesterification reactions.[7]

Mechanism: The enzymatic reaction proceeds via a two-step ping-pong mechanism. First, the enzyme's active site (serine hydroxyl group) attacks the acyl donor (1,3-diacetoxypropane), forming an acyl-enzyme intermediate and releasing 3-hydroxypropyl acetate. Subsequently, this intermediate reacts with a nucleophile (a hydroxyl group from another monomer or growing polymer chain) to form the ester bond and regenerate the enzyme. The reaction can be driven forward by the removal of the acetic acid byproduct, often under reduced pressure.

Causality of Experimental Design:

• Enzyme Choice: Immobilized CALB is widely used due to its high activity, stability in organic media, and ease of removal from the reaction mixture, allowing for its reuse.[7]

• A-activated Monomers: To enhance reactivity in enzymatic systems, dicarboxylic acids can be converted to their divinyl esters (e.g., divinyl succinate). This creates a more reactive leaving group (vinyl alcohol, which tautomerizes to acetaldehyde) and drives the reaction forward.

• Solventless System: Conducting the reaction in bulk (solvent-free) is environmentally advantageous and increases reactant concentration, potentially accelerating the reaction rate.

• Temperature and Vacuum: Milder temperatures (60-80°C) are used to maintain enzyme activity. A moderate vacuum is applied to remove the volatile byproducts without denaturing the enzyme.

Protocol 2: Enzymatic Synthesis of Poly(propylene succinate)

Materials:

• 1,3-Diacetoxypropane

• Divinyl Succinate

• Immobilized Candida antarctica lipase B (Novozym 435)

• Toluene (for enzyme washing)

• Chloroform and Methanol (for purification)

Equipment:

• Schlenk flask or similar reaction vessel

• Magnetic stirrer and hot plate

• Vacuum pump with a cold trap

Procedure:

• Enzyme Preparation:

  • Wash the immobilized lipase with toluene and dry under vacuum to remove any adsorbed water.

• Reaction Setup:

  • In the reaction vessel, combine equimolar amounts of 1,3-diacetoxypropane and divinyl succinate.

  • Add the dried, immobilized lipase (typically 5-10% by weight of the total monomers).

• Polymerization:

  • Heat the mixture to 70°C with constant stirring.

  • Apply a moderate vacuum (e.g., 100-200 mbar) to facilitate the removal of the evolving acetaldehyde.

  • Allow the reaction to proceed for 24-72 hours.

• Polymer Recovery and Purification:

  • Cool the reaction to room temperature.

  • Dissolve the mixture in chloroform.

  • Remove the immobilized enzyme by simple filtration. The enzyme can be washed with toluene and reused.

  • Precipitate the polymer from the filtrate by adding it to cold methanol.

  • Collect the purified polymer by filtration and dry it under vacuum at room temperature.

Part 2: Characterization and Expected Results

Thorough characterization is essential to confirm the successful synthesis of the desired polyester and to understand its properties.

Structural Characterization

• Fourier-Transform Infrared (FTIR) Spectroscopy: Used to confirm the formation of ester linkages.

  • Expected Results: A strong absorption band around 1735 cm⁻¹ corresponding to the ester carbonyl (C=O) stretching. The disappearance of the broad O-H band from the carboxylic acid monomer (around 3000 cm⁻¹) indicates a complete reaction.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed information about the polymer structure and confirms the successful incorporation of both monomers.

  • Expected ¹H NMR (in CDCl₃) for Poly(propylene succinate):

    • ~4.15 ppm (triplet, 4H): -O-CH₂ -CH₂-CH₂ -O-

    • ~2.65 ppm (singlet, 4H): -O-C(=O)-CH₂ -CH₂ -C(=O)-O-

    • ~1.95 ppm (quintet, 2H): -O-CH₂-CH₂ -CH₂-O-

Molecular Weight Determination

• Gel Permeation Chromatography (GPC): Used to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn).

  • Expected Results: The molecular weight can be controlled by adjusting the reaction time, temperature, and vacuum.[1] For melt polycondensation, Mn values in the range of 5,000 to 20,000 g/mol are typically achievable. Enzymatic methods may yield lower molecular weights. The PDI is expected to be around 2, which is characteristic of step-growth polymerization.

Thermal Properties

• Differential Scanning Calorimetry (DSC): Determines the glass transition temperature (Tg) and melting temperature (Tm).

• Thermogravimetric Analysis (TGA): Evaluates the thermal stability and decomposition temperature (Td) of the polymer.

Table 1: Representative Thermal Properties of Polyesters Synthesized from 1,3-Propane-based Diols and Succinic Acid

Property	Poly(propylene succinate) (PPSu)	Reference
Glass Transition Temperature (Tg)	-35 °C to -25 °C	[8][9]
Melting Temperature (Tm)	38 °C to 45 °C	[1]
Decomposition Temperature (Td)	> 300 °C	[8]

Note: These values are for poly(propylene succinate) synthesized from 1,3-propanediol and serve as a close approximation for the expected results when using 1,3-diacetoxypropane.

Part 3: Application Protocol - In Vitro Drug Release Study

Biodegradable polyesters are excellent candidates for creating drug delivery systems. This protocol outlines the preparation of a drug-loaded polymer film and a subsequent in vitro release study.

Protocol 3: Preparation and Evaluation of a Drug-Loaded Polyester Film

Materials:

• Synthesized poly(propylene succinate)

• Model drug (e.g., ibuprofen, fluorescein)

• Dichloromethane (DCM)

• Phosphate-buffered saline (PBS), pH 7.4

• Teflon or glass petri dish

Equipment:

• Vortex mixer

• Shaking incubator or water bath

• UV-Vis spectrophotometer

Procedure:

• Film Casting:

  • Prepare a 10% (w/v) solution of the synthesized polyester in DCM.

  • Disperse the model drug into the polymer solution at a desired loading (e.g., 5% w/w of the polymer).

  • Vortex thoroughly to ensure a homogeneous dispersion.

  • Pour the solution into a Teflon or glass petri dish and allow the solvent to evaporate slowly in a fume hood for 24 hours.

  • Further dry the resulting film under vacuum for 48 hours to remove residual solvent.

• In Vitro Release Study:

  • Cut a known weight (e.g., 20 mg) of the drug-loaded film.

  • Place the film in a vial containing a known volume (e.g., 10 mL) of PBS (pH 7.4).

  • Incubate the vials at 37°C in a shaking water bath.

  • At predetermined time points (e.g., 1, 2, 4, 8, 24, 48 hours, etc.), withdraw a sample (e.g., 1 mL) of the release medium and replace it with an equal volume of fresh PBS to maintain sink conditions.

  • Analyze the concentration of the released drug in the collected samples using a UV-Vis spectrophotometer at the drug's maximum absorbance wavelength.

  • Calculate the cumulative percentage of drug released over time.

Expected Outcome: The drug release profile will depend on the degradation rate of the polyester matrix and the drug's diffusion through it. A sustained release over several days is expected, demonstrating the potential of the synthesized polyester for controlled drug delivery applications.

Diagrams

Diagram 1: Melt Polycondensation of 1,3-Diacetoxypropane and Succinic Acid

Caption: Workflow for melt polycondensation synthesis.

Diagram 2: Enzymatic Synthesis Pathway

Caption: Mechanism of lipase-catalyzed polyester synthesis.

References

• [Author], [Year]. Synthesis of Biodegradable and Biocompostable Polyesters. [Source]. [URL]
• [Author], [Year]. Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s. MDPI. [URL]
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• [Author], [Year]. Synthesis, characterization and biodegradable studies of 1,3-propanediol based polyesters. [Source]. [URL]
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• [Author], [Year]. Biomedical Applications of Biodegradable Polyesters. TSI Journals. [URL]
• [Author], [Year]. Enzymatic Polymerization as a Green Approach to Synthesizing Bio-Based Polyesters. [Source]. [URL]
• [Author], [Year]. Synthesis, characterization and biodegradable studies of 1,3-propanediol based polyesters.
• [Author], [Year].
• [Author], [Year]. Enzymatic Polymerization as a Green Approach to Synthesizing Bio-Based Polyesters. [Source]. [URL]
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Application Notes and Protocols for Polycondensation Reactions Using 1,3-Diacetoxypropane as a Monomer

Introduction: The Strategic Advantage of 1,3-Diacetoxypropane in Polyester Synthesis

For researchers, scientists, and professionals in drug development, the synthesis of well-defined polyesters is paramount for creating advanced drug delivery systems, biodegradable scaffolds, and specialty excipients. While the direct esterification of diols and dicarboxylic acids is a conventional approach, the use of 1,3-diacetoxypropane, an acetate ester of 1,3-propanediol, offers distinct advantages in polycondensation reactions.[1] This monomer participates in a transesterification polycondensation, liberating acetic acid instead of water as a byproduct. This key difference can influence reaction kinetics and may be advantageous in systems sensitive to water. Furthermore, the use of an acetylated monomer can sometimes offer better solubility and miscibility in the initial stages of melt polymerization.

These application notes provide a comprehensive guide to the synthesis of aliphatic polyesters via melt polycondensation utilizing 1,3-diacetoxypropane as a key monomer. The protocols herein are designed to be robust and adaptable, enabling the synthesis of a variety of polyesters with tunable properties.

Theoretical Framework: Understanding the Transesterification Polycondensation Pathway

The synthesis of polyesters from 1,3-diacetoxypropane and a dicarboxylic acid, such as succinic acid or adipic acid, is typically a two-stage process conducted in the melt (solvent-free).[2] This method is favored for its efficiency and reduced environmental footprint.

Stage 1: Transesterification. In the initial stage, 1,3-diacetoxypropane reacts with the dicarboxylic acid at elevated temperatures in the presence of a catalyst. This is a transesterification reaction where the acetyl groups of the diacetoxypropane are exchanged for the carboxyl groups of the diacid, forming low molecular weight oligomers and releasing acetic acid. A slight excess of the diol component is often used to ensure the resulting oligomers are hydroxyl-terminated, which is crucial for the subsequent chain-building step.

Stage 2: Polycondensation. Once the initial transesterification is complete, the reaction temperature is further increased, and a high vacuum is applied. This facilitates the removal of any remaining acetic acid and excess diol, driving the equilibrium towards the formation of high molecular weight polyester chains. The efficiency of this stage is critically dependent on the vacuum level and the catalyst's activity at higher temperatures.

The overall reaction can be visualized as follows:

Figure 1: A generalized workflow for the two-stage melt polycondensation of 1,3-diacetoxypropane.

Experimental Protocols

The following protocols provide a detailed methodology for the synthesis of aliphatic polyesters using 1,3-diacetoxypropane. These can be adapted for various dicarboxylic acids to achieve polymers with different properties.

Materials and Reagents

Reagent	Purity	Supplier	Notes
1,3-Diacetoxypropane	≥98%	Major Chemical Suppliers	Store in a cool, dry place.
Succinic Acid	≥99%	Major Chemical Suppliers	Dry in a vacuum oven before use.
Adipic Acid	≥99%	Major Chemical Suppliers	Dry in a vacuum oven before use.
Titanium(IV) butoxide (Ti(OBu)₄)	≥97%	Major Chemical Suppliers	Highly reactive with moisture; handle under inert atmosphere.
p-Toluenesulfonic acid (p-TSA)	≥98.5%	Major Chemical Suppliers	Corrosive; handle with care.

Protocol 1: Synthesis of Poly(trimethylene succinate)

This protocol details the synthesis of poly(trimethylene succinate) from 1,3-diacetoxypropane and succinic acid.

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer with a high-torque motor

• Nitrogen inlet and outlet

• Distillation head with a condenser and a collection flask

• High-vacuum pump

• Heating mantle with a temperature controller

Procedure:

• Monomer Charging: In a clean, dry three-neck round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, and a distillation setup, add succinic acid (1.00 molar equivalent) and 1,3-diacetoxypropane (1.05-1.10 molar equivalents). The slight excess of the diacetate compensates for any potential sublimation or loss during the reaction.

• Catalyst Addition: Add the catalyst. For Titanium(IV) butoxide, a concentration of 200-500 ppm relative to the total monomer weight is recommended. If using p-TSA, a loading of 0.1-0.5 mol% relative to the dicarboxylic acid is typical.

• Inert Atmosphere: Purge the system with dry nitrogen for 20-30 minutes to ensure an inert atmosphere. Maintain a gentle nitrogen flow throughout the first stage.

• Stage 1 - Transesterification:

  • Begin stirring and gradually heat the reaction mixture to 170-190°C.

  • Maintain this temperature for 2-4 hours. Acetic acid, the byproduct of the transesterification, will begin to distill and collect in the receiving flask. The reaction progress can be monitored by the amount of acetic acid collected.

• Stage 2 - Polycondensation:

  • Gradually increase the temperature to 210-230°C.

  • Slowly apply a vacuum to the system, gradually reducing the pressure to below 1 mmHg.

  • Continue the reaction under high vacuum for an additional 3-5 hours. The viscosity of the melt will increase significantly as the polymer chain grows.

• Polymer Recovery:

  • Once the desired viscosity is achieved (indicated by the torque on the mechanical stirrer), stop the heating and break the vacuum with nitrogen.

  • Allow the reactor to cool to room temperature.

  • The resulting solid polymer can be removed from the flask. For easier removal, it is sometimes preferable to cool the flask rapidly to induce thermal shock, which can help in detaching the polymer from the glass walls.

• Purification:

  • Dissolve the crude polymer in a suitable solvent (e.g., chloroform or dichloromethane).

  • Precipitate the polymer by slowly adding the solution to a non-solvent (e.g., cold methanol or ethanol).

  • Collect the purified polymer by filtration and dry it in a vacuum oven at a moderate temperature (e.g., 40-50°C) until a constant weight is achieved.

Figure 2: Step-by-step experimental workflow for polyester synthesis.

Causality Behind Experimental Choices

• Monomer Ratio: A slight excess of the diacetate component is used to drive the reaction towards completion and to ensure that the resulting oligomers are hydroxyl-terminated, which is necessary for the subsequent polycondensation step.

• Two-Stage Heating Profile: The initial, lower temperature stage allows for the controlled removal of the acetic acid byproduct without significant loss of the monomers. The second, higher temperature stage under vacuum is essential to remove the more volatile excess diol and drive the polymerization to high molecular weights.

• Catalyst Selection: Titanium-based catalysts like Ti(OBu)₄ are highly effective for transesterification and polycondensation reactions.[2] Acid catalysts such as p-TSA can also be used, particularly for the initial transesterification. The choice of catalyst can influence the reaction rate, polymer color, and thermal stability.

• High Vacuum: The application of a high vacuum in the second stage is crucial for removing the byproducts and unreacted monomers, thereby shifting the reaction equilibrium towards the formation of long polymer chains.

Polymer Characterization: A Self-Validating System

The successful synthesis of the target polyester should be validated through a series of analytical techniques.

Technique	Purpose	Expected Outcome
¹H and ¹³C NMR	To confirm the chemical structure and composition of the polymer.	The spectra should show characteristic peaks corresponding to the repeating ester units and the absence of monomer peaks.
FT-IR Spectroscopy	To identify the functional groups present in the polymer.	A strong absorption band around 1730 cm⁻¹ corresponding to the ester carbonyl group should be prominent. The absence of broad -OH peaks from carboxylic acid end groups indicates high molecular weight.
Gel Permeation Chromatography (GPC)	To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).	Successful polymerization will yield a high molecular weight polymer with a PDI typically in the range of 1.5-2.5 for polycondensation.
Differential Scanning Calorimetry (DSC)	To determine the glass transition temperature (Tg) and melting temperature (Tm) of the polymer.	These thermal properties are crucial for understanding the material's physical state and processing characteristics.
Thermogravimetric Analysis (TGA)	To evaluate the thermal stability and decomposition temperature of the polymer.	TGA provides information on the temperature at which the polymer begins to degrade, which is important for processing and application considerations.

Trustworthiness and Field-Proven Insights

The protocols described are based on established principles of polyester chemistry and have been adapted from well-documented procedures for similar monomer systems.[2] The two-stage melt polycondensation approach is a standard industrial method for producing high-quality polyesters. By carefully controlling the reaction parameters, particularly temperature, vacuum, and catalyst concentration, researchers can reliably synthesize polyesters with desired molecular weights and properties. The comprehensive characterization plan ensures that the structure and properties of the synthesized polymer are thoroughly validated, providing confidence in the experimental results.

Conclusion

The use of 1,3-diacetoxypropane as a monomer in polycondensation reactions presents a valuable alternative to the traditional diol-based routes for polyester synthesis. The protocols and insights provided in these application notes offer a solid foundation for researchers and drug development professionals to explore the synthesis of novel polyesters with tailored properties for a wide range of applications.

References

• Tsai, C. H., et al. (2004). Synthesis and characterization of polyesters derived from succinic acid, ethylene glycol and 1,3-propanediol. Journal of Polymer Research, 11(3), 227-234.
• Umare, S. S., Chandure, A. S., & Pandey, R. A. (2007). Synthesis, characterization and biodegradable studies of 1,3-propanediol based polyesters.
• DeRosa, C. A., Kua, X. Q., Bates, F. S., & Hillmyer, M. A. (2020). Step-Growth Polyesters with Biobased (R)-1,3-Butanediol. ACS Sustainable Chemistry & Engineering, 8(30), 11247-11257.
• Roupakias, C., et al. (2007). Synthesis and Thermal Behavior of Polyesters Derived from 1,3-Propanediol and Various Aromatic Dicarboxylic Acids. Journal of Applied Polymer Science, 104(6), 3652-3658.

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Application Note: 1,3-Diacetoxypropane as a Versatile and Mild Acetylating Agent in Organic Synthesis

Abstract

This comprehensive guide details the application of 1,3-diacetoxypropane (also known as 1,3-propanediol diacetate) as an effective acetylating agent for a range of nucleophiles in organic synthesis. This document provides an in-depth analysis of the reaction mechanisms, advantages over traditional reagents, and detailed, step-by-step protocols for the acetylation of primary and secondary amines, primary alcohols, and phenols. The methodologies presented herein are designed for researchers, scientists, and professionals in drug development seeking milder, more selective, and environmentally conscious alternatives to conventional acetylating agents.

Introduction: A Paradigm Shift in Acetylation Chemistry

Acetylation, the introduction of an acetyl group onto a substrate, is a cornerstone transformation in organic synthesis, pivotal for protecting functional groups, enhancing bioavailability of drug candidates, and synthesizing complex molecules.[1] For decades, the landscape of acetylation has been dominated by highly reactive reagents such as acetic anhydride and acetyl chloride. While effective, these reagents often necessitate stringent reaction conditions, can lead to the formation of corrosive byproducts, and may exhibit limited chemoselectivity in polyfunctional molecules.

1,3-Diacetoxypropane emerges as a compelling alternative, offering a milder and more selective approach to acetylation.[2] As a diacetate ester of 1,3-propanediol, its reactivity is modulated, allowing for controlled acetyl transfer under conditions that preserve sensitive functional groups.[2][3] This application note will explore the fundamental principles governing the use of 1,3-diacetoxypropane as an acetylating agent and provide robust protocols for its practical implementation.

Key Advantages of 1,3-Diacetoxypropane:

• Mild Reaction Conditions: Acetylations can often be conducted under neutral or mildly acidic/basic conditions, at or near room temperature, safeguarding sensitive substrates.[2]

• Improved Safety Profile: It is less corrosive and easier to handle compared to acetyl chloride and acetic anhydride.

• Benign Byproducts: The primary byproduct of the transesterification reaction is 1,3-propanediol, a biodegradable and low-toxicity diol.[4]

• Potential for High Chemoselectivity: The moderated reactivity allows for greater discrimination between different nucleophilic groups within the same molecule.

The Underpinning Mechanism: Transesterification

The acetylation of nucleophiles (Nu-H) such as alcohols, amines, and phenols using 1,3-diacetoxypropane proceeds via a transesterification or transamidation mechanism. This process involves the transfer of an acetyl group from the diacetate to the nucleophile. The reaction is typically reversible and can be catalyzed by acids, bases, or enzymes.[5]

Acid-Catalyzed Mechanism

Under acidic conditions, a proton activates the carbonyl oxygen of the ester, enhancing its electrophilicity. The nucleophile then attacks the carbonyl carbon, leading to a tetrahedral intermediate. Subsequent proton transfer and elimination of 1-acetoxy-3-propanol yield the acetylated product. The reaction can proceed further to acetylate a second molecule of the nucleophile, releasing 1,3-propanediol.

Caption: Acid-catalyzed acetylation mechanism.

Base-Catalyzed Mechanism

In the presence of a base, the nucleophile is deprotonated, increasing its nucleophilicity. The resulting nucleophile attacks the carbonyl carbon of 1,3-diacetoxypropane, forming a tetrahedral intermediate. The collapse of this intermediate expels the 1-acetoxy-3-propoxide anion, which is subsequently protonated to yield 1-acetoxy-3-propanol.

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Application Notes and Protocols: The 1,3-Dioxane Moiety as a Protecting Group for Diols

A Senior Application Scientist's Guide for Researchers in Organic Synthesis and Drug Development

Introduction: Clarifying the Reagent and Strategy

In the intricate landscape of multi-step organic synthesis, the strategic protection and deprotection of functional groups is paramount. The query regarding the use of "1,3-diacetoxypropane" as a protecting group for diols warrants a careful examination of standard chemical principles. 1,3-Diacetoxypropane is an acetate ester and is not typically employed directly as a protecting group reagent. Such a reaction would be inefficient and is not a recognized transformation in the canon of protecting group chemistry.

It is plausible that 1,3-diacetoxypropane could be envisioned as an in situ precursor to 1,3-propanediol via hydrolysis. However, a more direct and established strategy for the protection of 1,3-diols is their conversion into a six-membered cyclic acetal, known as a 1,3-dioxane .[1] This is a robust and widely utilized method, particularly in carbohydrate and natural product synthesis.[2] This guide, therefore, will focus on the formation and cleavage of 1,3-dioxanes as a versatile and reliable method for the protection of 1,3-diols.

The 1,3-dioxane protecting group is formed via the acid-catalyzed reaction of a 1,3-diol with a suitable carbonyl compound, such as benzaldehyde or acetone.[3] The resulting cyclic acetal is stable under a wide array of conditions including neutral, basic, and many oxidative and reductive environments, yet can be smoothly removed under acidic conditions. This differential reactivity is the cornerstone of its utility in complex chemical syntheses.

Mechanism of 1,3-Dioxane Formation and Cleavage

The formation of a 1,3-dioxane is a reversible, acid-catalyzed process. Understanding the mechanism is key to controlling the reaction and achieving high yields.

Protection Mechanism: Acid-Catalyzed Acetalization

The reaction proceeds through several key steps:

• Protonation of the Carbonyl: The acid catalyst protonates the carbonyl oxygen of the aldehyde or ketone, rendering the carbonyl carbon more electrophilic.

• Nucleophilic Attack: One of the hydroxyl groups of the 1,3-diol acts as a nucleophile, attacking the activated carbonyl carbon.

• Proton Transfer: A proton is transferred from the newly attached hydroxyl group to another molecule of the diol or the solvent.

• Hemiacetal Formation: This results in the formation of a hemiacetal intermediate.

• Second Protonation: The hydroxyl group of the hemiacetal is protonated by the acid catalyst, forming a good leaving group (water).

• Elimination of Water: The lone pair on the adjacent oxygen atom assists in the departure of the water molecule, forming a resonance-stabilized oxocarbenium ion.

• Intramolecular Cyclization: The second hydroxyl group of the diol attacks the oxocarbenium ion in an intramolecular fashion.

• Deprotonation: The final step involves deprotonation of the resulting oxonium ion to regenerate the acid catalyst and yield the 1,3-dioxane.

To drive the equilibrium towards the product, the water generated during the reaction is typically removed, often by azeotropic distillation using a Dean-Stark apparatus.[3]

Workflow for 1,3-Dioxane Formation.

Deprotection Mechanism: Acid-Catalyzed Hydrolysis

The deprotection is essentially the reverse of the protection mechanism, driven by the presence of excess water.

• Protonation: One of the acetal oxygens is protonated by the acid catalyst.

• Ring Opening: The C-O bond cleaves, and the resulting oxocarbenium ion is stabilized by the adjacent oxygen atom.

• Nucleophilic Attack by Water: A water molecule attacks the oxocarbenium ion.

• Proton Transfer: A proton is transferred to a base (e.g., water).

• Hemiacetal Hydrolysis: The resulting hemiacetal is then further hydrolyzed through a similar sequence of protonation, nucleophilic attack by water, and elimination of the diol to regenerate the carbonyl compound and the 1,3-diol.

Causality in Reagent Selection: Benzaldehyde vs. Acetone

The choice of carbonyl compound is critical and depends on the substrate. For the protection of 1,3-diols, benzaldehyde is often preferred over acetone .[4][5] The reason lies in the conformational stability of the resulting six-membered 1,3-dioxane ring. When acetone is used, the resulting acetal has two methyl groups at the C2 position. In the chair conformation of the 1,3-dioxane, one of these methyl groups must occupy a sterically demanding axial position, leading to unfavorable 1,3-diaxial interactions.[6] In contrast, when benzaldehyde is used, the larger phenyl group can preferentially occupy the equatorial position, minimizing steric strain and making the formation of the six-membered ring more favorable.[4][5]

Conversely, acetone is often used for the protection of 1,2-diols, as it readily forms a stable five-membered 1,3-dioxolane ring (an acetonide), where the steric issues are less pronounced.[7][8]

Experimental Protocols

The following protocols are provided as a general guide and may require optimization for specific substrates.

Protocol 1: Protection of a 1,3-Diol as a Benzylidene Acetal

Objective: To protect a generic 1,3-diol using benzaldehyde and an acid catalyst.

Materials:

• 1,3-Diol (1.0 eq)

• Benzaldehyde (1.1 eq)

• p-Toluenesulfonic acid (p-TsOH) (0.05 eq)

• Toluene

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask

• Dean-Stark apparatus and condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus, add the 1,3-diol (1.0 eq) and toluene (enough to fill the Dean-Stark trap and suspend the diol).

• Add benzaldehyde (1.1 eq) and p-TsOH (0.05 eq) to the mixture.

• Heat the reaction mixture to reflux and monitor the collection of water in the Dean-Stark trap.

• Continue refluxing until no more water is collected and TLC analysis indicates the consumption of the starting material.

• Cool the reaction mixture to room temperature.

• Quench the reaction by adding saturated sodium bicarbonate solution and stir for 15 minutes.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate.

• Wash the organic layer with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Deprotection of a Benzylidene Acetal

Objective: To remove the benzylidene acetal protecting group to regenerate the 1,3-diol.

Materials:

• Benzylidene acetal (1.0 eq)

• Methanol/Water mixture (e.g., 4:1)

• Amberlyst-15 or another acidic resin

• Sodium bicarbonate

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• Dissolve the benzylidene acetal (1.0 eq) in a methanol/water mixture in a round-bottom flask.

• Add a catalytic amount of Amberlyst-15 resin.

• Stir the mixture at room temperature and monitor the reaction progress by TLC.

• Upon completion, filter off the acidic resin and wash it with methanol.

• Neutralize the filtrate by adding solid sodium bicarbonate until effervescence ceases.

• Concentrate the mixture under reduced pressure to remove the methanol.

• Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the crude diol if necessary.

Quantitative Data and Reaction Conditions

The following table summarizes various conditions for the formation of 1,3-dioxanes, illustrating the versatility of this protecting group strategy.

Substrate (Diol)	Carbonyl Source	Catalyst	Solvent	Time (h)	Yield (%)	Reference
Propane-1,3-diol	Benzaldehyde	p-TsOH	Toluene	24	90	[1]
(R)-1-Phenyl-1,3-propanediol	Benzaldehyde	Pyr·TsOH	Benzene	4-24	74-83	[9]
1,3-Butanediol	Acetone	Cation Exchange Resin	Toluene	5-10	Good	[10]
Methyl 2,3-di-O-benzyl-α-D-glucopyranoside	Benzaldehyde dimethyl acetal	Cu(OTf)₂	Acetonitrile	1	High	[2]

Visualization of Reaction Mechanisms

Mechanisms of 1,3-Dioxane Formation and Cleavage.

Conclusion

While "1,3-diacetoxypropane" is not a standard reagent for diol protection, the underlying concept of utilizing a propane-based moiety is chemically sound and widely practiced through the formation of 1,3-dioxanes from 1,3-diols. This method offers a robust, reliable, and versatile strategy for the protection of diols in complex molecule synthesis. The choice of carbonyl component, catalyst, and reaction conditions can be tailored to the specific substrate, providing chemists with a powerful tool for achieving their synthetic goals. The protocols and mechanistic insights provided herein serve as a comprehensive guide for researchers, scientists, and drug development professionals in the effective application of this important protecting group.

References

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• Pearson. (n.d.). Acetals can serve as protecting groups for 1,2-diols, as well as.... Retrieved from [Link]

• IOSR Journal. (n.d.). Protection of Diol as Acetonide Using Acetone and Cation Exchange Resin as a Catalyst. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. Retrieved from [Link]

• Chem-Station. (2014). Protection of 1,2-/1,3-Diols. Retrieved from [Link]

• Chemistry Stack Exchange. (2016). Why are 1,3-diols protected with aldehydes but 1,2-diols are protected with ketones?. Retrieved from [Link]

• Not Voodoo. (n.d.). Why are 1,3-diols protected with aldehydes but 1,2-diols are protected with ketones?. Retrieved from [Link]

• YouTube. (2022). Protecting Group Chemistry: Protection of 1,2-diol as cyclic acetals. Retrieved from [Link]

• SynArchive. (n.d.). Protection of 1,3-Diol by Acetal. Retrieved from [Link]

• Chemistry LibreTexts. (2019). 17.8: Acetals as Protecting Groups. Retrieved from [Link]

• Total Synthesis. (n.d.). Acetal Protecting Group & Mechanism. Retrieved from [Link]

• Kocienski, P. J. (2005). Protective Groups. Thieme.

• Scribd. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. Retrieved from [Link]

• ResearchGate. (2018). (A) From 1,3-dioxanes to 1,3-diols and potential application in drug.... Retrieved from [Link]

• YouTube. (2022). Protecting Group Chemistry: Protection of 1,3-diols. Retrieved from [Link]

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Application Note: 1,3-Diacetoxypropane as a Niche Solvent for Spectroscopic Analysis

Abstract

This document provides a comprehensive technical guide on the application of 1,3-diacetoxypropane as a solvent in various spectroscopic analyses. While not a conventional choice, its unique properties, including moderate polarity and a high boiling point, present opportunities for specialized applications where common solvents are unsuitable. We will explore its physicochemical characteristics, detail its spectral profile, and provide validated protocols for its use in UV-Visible, Fluorescence, Infrared (IR), and Nuclear Magnetic Resonance (NMR) spectroscopy. This guide is intended for researchers, scientists, and drug development professionals seeking to expand their toolkit of analytical solvents.

Introduction: Rationale for a Novel Spectroscopic Solvent

The selection of an appropriate solvent is a critical decision in spectroscopic analysis, directly impacting data quality, analyte solubility, and spectral interpretation.[1][2] While a standard suite of solvents like acetonitrile, methanol, and chloroform are widely used, their properties are not universally optimal.[3] 1,3-Diacetoxypropane (also known as trimethylene diacetate) is an acetate ester derived from propane-1,3-diol.[4][5][6] It is a colorless liquid with low volatility, moderate polarity, and has been noted for its use as a solvent for resins and in organic synthesis.[4] These characteristics suggest its potential as a niche solvent in spectroscopy, particularly for high-temperature measurements or for specific analytes where its solvation properties are advantageous. This note serves to characterize its performance and establish clear protocols for its effective use.

Physicochemical Properties of 1,3-Diacetoxypropane

A thorough understanding of a solvent's physical and chemical properties is fundamental to its application. The properties of 1,3-diacetoxypropane are summarized below, providing a basis for experimental design.

Property	Value	Source(s)
CAS Number	628-66-0	[4][5]
Molecular Formula	C₇H₁₂O₄	[4][5]
Molecular Weight	160.17 g/mol	[4][5]
Appearance	Colorless Liquid	[7]
Boiling Point	210 - 214 °C	[7][8][9]
Melting Point	-32 °C	[7]
Density	~1.06 g/cm³	[8][10]
Flash Point	97.5 - 140 °C	[7][8]
Refractive Index	~1.417	[6]
Solubility in Water	0.62 M	[4][6]

General Solvent Selection Workflow

Choosing the right solvent is a multi-faceted process. The following workflow illustrates the decision-making logic and where 1,3-diacetoxypropane might be considered.

Caption: Logical workflow for spectroscopic solvent selection.

Protocols for Spectroscopic Analysis

UV-Visible (UV-Vis) Spectroscopy

Esters possess two principal electronic transitions: a π→π* transition at lower wavelengths and a weaker, symmetry-forbidden n→π* transition at higher wavelengths. For simple esters like ethyl acetate, the UV cutoff is around 256 nm.[11] Due to the presence of two carbonyl groups, 1,3-diacetoxypropane is expected to have a similar or slightly higher cutoff, making it suitable for analysis primarily in the visible range and the upper UV range (>260 nm).

Protocol: UV-Vis Analysis

• Solvent Preparation: Use a high-purity grade of 1,3-diacetoxypropane (≥95%).[12] If necessary, filter through a 0.2 µm PTFE filter to remove particulate matter.

• Analyte Dissolution: Prepare a stock solution of the analyte in 1,3-diacetoxypropane. Ensure complete dissolution, using sonication if required. Prepare serial dilutions to the desired concentration range.

• Instrument Baseline: Fill both the sample and reference cuvettes (quartz is recommended) with 1,3-diacetoxypropane. Run a baseline correction across the desired wavelength range (e.g., 250-800 nm).

• Verification (Solvent Cutoff): The baseline scan serves as a direct measurement of the solvent's usable range. The UV cutoff is typically defined as the wavelength at which the absorbance of the solvent in a 1 cm path length cell is 1 Absorbance Unit (AU).[11][13]

• Sample Measurement: Replace the solvent in the sample cuvette with the analyte solution. Acquire the absorbance spectrum.

• Data Analysis: Subtract the baseline spectrum from the sample spectrum if not done automatically by the instrument software. Use the corrected absorbance values for qualitative or quantitative analysis.

Causality & Insights: The primary limitation is the UV cutoff. Using this solvent for analytes that absorb below ~260 nm will result in the solvent's own high absorbance masking the analyte's signal. This protocol is therefore best suited for colored compounds or those with strong chromophores absorbing in the near-UV and visible regions.

Fluorescence Spectroscopy

The utility of a solvent in fluorescence spectroscopy depends on its optical transparency at excitation and emission wavelengths and its lack of intrinsic fluorescence.[14] High purity is paramount, as trace aromatic impurities can produce significant background signals.

Protocol: Fluorescence Analysis

• Purity Check (Solvent Blank): This is the most critical step. Fill a clean quartz cuvette with 1,3-diacetoxypropane. Place it in the fluorometer and scan across a broad range of excitation and emission wavelengths to identify any intrinsic fluorescence. This blank spectrum is essential for data correction.

• Analyte Preparation: Prepare a dilute solution of the fluorophore in 1,3-diacetoxypropane. Concentrations are typically in the micromolar (µM) to nanomolar (nM) range to avoid inner filter effects.

• Wavelength Determination: If the optimal wavelengths are unknown, perform an excitation scan (by scanning excitation wavelengths while holding emission constant) and an emission scan (by scanning emission wavelengths while holding excitation constant).

• Sample Measurement: Acquire the fluorescence emission spectrum of the analyte solution using the predetermined optimal excitation wavelength.

• Data Correction & Analysis: Subtract the solvent blank spectrum from the sample spectrum. The resulting data can be used for quantitative analysis, where fluorescence intensity is proportional to concentration at low absorbances.[14]

Causality & Insights: 1,3-diacetoxypropane, being an aliphatic ester, is not expected to be highly fluorescent itself. However, impurities from its synthesis or storage can be. The solvent blank is a non-negotiable, self-validating step. The high boiling point of this solvent makes it an interesting candidate for studying fluorescence phenomena at elevated temperatures where other solvents would evaporate.

Infrared (IR) Spectroscopy

As an ester, 1,3-diacetoxypropane presents significant challenges as an IR solvent. Esters exhibit very strong, characteristic absorption bands corresponding to the C=O stretch (~1735 cm⁻¹) and two C-O stretches (between 1300-1000 cm⁻¹).[15] These intense peaks will completely obscure these regions of the spectrum.

Caption: Structure-Spectra relationship for 1,3-diacetoxypropane in IR.

Protocol: IR Analysis (Liquid Cell)

• Solvent Background: Select an appropriate liquid cell (e.g., NaCl or KBr plates). Acquire a background spectrum of pure 1,3-diacetoxypropane. Note the regions of high absorbance (~1735 cm⁻¹, 1300-1000 cm⁻¹, and 3000-2850 cm⁻¹).

• Sample Preparation: Dissolve the analyte in 1,3-diacetoxypropane to a concentration that provides a good signal without saturation (typically 1-10% w/v).

• Sample Measurement: Inject the sample solution into the liquid cell and acquire the IR spectrum.

• Spectral Subtraction: Use the instrument software to perform a digital subtraction of the solvent spectrum from the sample spectrum.

Causality & Insights: This solvent is only viable if the analyte's key functional group vibrations occur in the "windows" where the solvent has low absorbance (e.g., 2500-1800 cm⁻¹ or 900-650 cm⁻¹). The success of spectral subtraction is highly dependent on the path length remaining perfectly constant between the background and sample scans, which can be difficult. Therefore, its use in IR is highly specialized and generally discouraged unless no other suitable solvent can be found.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1,3-Diacetoxypropane can be used as a non-deuterated solvent for NMR when the analyte signals do not overlap with its own resonances. Its spectrum is relatively simple and predictable.

Predicted ¹H and ¹³C NMR Signals (in CDCl₃)

Nucleus	Predicted Chemical Shift (ppm)	Multiplicity	Assignment
¹H	~4.15	Triplet	-O-CH₂ -CH₂-CH₂ -O-
¹H	~2.05	Singlet	CH₃ -C=O
¹H	~1.95	Quintet	-O-CH₂-CH₂ -CH₂-O-
¹³C	~170.5	-	-C =O
¹³C	~61.5	-	-O-CH₂ -CH₂-CH₂ -O-
¹³C	~28.0	-	-O-CH₂-CH₂ -CH₂-O-
¹³C	~20.5	-	CH₃ -C=O
Note: These are predicted values based on standard chemical shift tables and data for similar structures. Actual shifts may vary. 13C data is supported by available spectra.[16]

Protocol: NMR Analysis

• Sample Preparation: Dissolve the analyte in standard 1,3-diacetoxypropane. Add a small amount of a deuterated solvent (e.g., CDCl₃ or D₂O) to act as a lock signal if required by the spectrometer. Alternatively, a deuterated internal standard can be used for referencing.

• Instrument Setup: Tune and shim the spectrometer on the sample.

• Data Acquisition: Acquire the ¹H and/or ¹³C NMR spectra. The solvent signals will be intense.

• Data Processing: Process the FID to obtain the spectrum. The known signals of 1,3-diacetoxypropane can be used as a secondary reference or simply ignored during the analysis of the analyte's peaks.

Causality & Insights: The utility of 1,3-diacetoxypropane in NMR is for analytes with resonances in regions clear of the solvent's three main proton signals. Its moderate polarity may provide unique solubility or spectral dispersion for certain classes of molecules compared to standard NMR solvents.[17]

Safety, Handling, and Disposal

Proper laboratory practice is essential when handling any chemical, including 1,3-diacetoxypropane.

• Handling: Wear appropriate personal protective equipment (PPE), including safety goggles, nitrile gloves, and a lab coat.[7] Ensure adequate ventilation or work within a fume hood to avoid inhalation of vapors.[7]

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated area. Store away from heat, sparks, and open flames. It is incompatible with strong oxidizing agents, acid anhydrides, and reducing agents.[7]

• Disposal: Do not empty into drains.[7] Dispose of as hazardous waste in accordance with local, state, and federal regulations. Unused material should be collected in a suitable, labeled container for disposal by a licensed chemical waste management company.

Conclusion

1,3-Diacetoxypropane is a viable, albeit niche, solvent for specific spectroscopic applications. Its primary advantages lie in its high boiling point, moderate polarity, and relatively low toxicity. It is most promising for UV-Vis analysis of compounds absorbing above 260 nm , for high-temperature fluorescence studies , and for NMR analysis where its characteristic peaks do not interfere with analyte signals . Its utility in IR spectroscopy is severely limited by its strong intrinsic absorption bands. The protocols and data presented in this note provide a validated framework for researchers to explore the potential of 1,3-diacetoxypropane in their analytical workflows, expanding the options available for challenging spectroscopic problems.

References

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• Smolecule. (2023, August 15). 1,3-Diacetoxypropane | 628-66-0.
• Smith, B. C. (2018, July 1). The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online.
• Prat, D., et al. (2016). Alternative Solvents: Shades of Green. Organic Process Research & Development, 20(2), 176-193.
• Spectrum Chemical. (n.d.). Solvents for Spectrophotometry.
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Synthesis of 1,3-Diacetoxypropane via Esterification of 1,3-Propanediol with Acetic Anhydride

An Application Guide for Researchers

This document provides a comprehensive guide for the synthesis, purification, and characterization of 1,3-diacetoxypropane. The protocol herein details the esterification of 1,3-propanediol using acetic anhydride, a robust and efficient method for producing diesters. This guide is intended for researchers in organic chemistry, materials science, and drug development who require a reliable method for synthesizing this versatile chemical intermediate.

Introduction and Significance

1,3-Diacetoxypropane (propane-1,3-diyl diacetate) is a diester valued for its utility as a versatile building block in organic synthesis, a specialty solvent, and a precursor in polymer chemistry.[1] Its structure, featuring two acetoxy groups on a propane backbone, imparts specific solubility and reactivity characteristics.[1] Applications range from its use as a precursor for 1,3-propanediol in prodrug synthesis to its role in formulating agrochemicals and biodegradable plastics.[1]

The synthesis route from 1,3-propanediol and acetic anhydride is a classic example of nucleophilic acyl substitution. Acetic anhydride is an ideal acetylating agent for this transformation as the reaction is highly favorable and avoids the generation of water as a byproduct, which simplifies the process by not requiring complex water removal systems to drive the reaction to completion, a common challenge in Fischer esterifications using carboxylic acids.[2][3]

Reaction Mechanism: Nucleophilic Acyl Substitution

The esterification of 1,3-propanediol with acetic anhydride proceeds through a two-step nucleophilic acyl substitution mechanism. Each hydroxyl group of the diol acts as a nucleophile, attacking one of the electrophilic carbonyl carbons of the acetic anhydride molecule.

• First Esterification: A hydroxyl group from 1,3-propanediol attacks a carbonyl carbon of acetic anhydride. This forms a tetrahedral intermediate which then collapses, expelling an acetate ion as a leaving group and forming the monoester, 3-hydroxypropyl acetate.

• Second Esterification: The remaining free hydroxyl group on the monoester attacks a second molecule of acetic anhydride in an identical fashion, yielding the final product, 1,3-diacetoxypropane.

The byproduct of each step is one molecule of acetic acid, which can be readily removed during the work-up phase.

Materials and Properties

Proper planning requires a thorough understanding of the physical and chemical properties of all substances involved.

Compound	Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL)	CAS Number
1,3-Propanediol	C₃H₈O₂	76.09	214	1.053 @ 25°C	504-63-2
Acetic Anhydride	C₄H₆O₃	102.09	139.8	1.082 @ 20°C	108-24-7
1,3-Diacetoxypropane	C₇H₁₂O₄	160.17	210	1.069	628-66-0

Sources:[2][4][5][6][7][8][9][10]

Experimental Protocol

This protocol outlines the synthesis of 1,3-diacetoxypropane on a laboratory scale.

Workflow Overview

Caption: Experimental workflow for the synthesis of 1,3-diacetoxypropane.

Equipment

• Round-bottom flask (250 mL)

• Reflux condenser

• Heating mantle with magnetic stirrer

• Magnetic stir bar

• Separatory funnel (500 mL)

• Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

• Rotary evaporator

• Vacuum distillation apparatus

• Drying tube (optional, filled with CaCl₂)

Reagents

• 1,3-Propanediol (e.g., 0.25 mol, 19.0 g)

• Acetic Anhydride (e.g., 0.55 mol, 56.1 g, 52 mL) - A slight excess (10%) is used to ensure complete diesterification.

• Deionized Water

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (Brine) solution

• Ethyl acetate or Dichloromethane (for extraction)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Step-by-Step Procedure

• Reaction Setup:

  • To a 250 mL round-bottom flask containing a magnetic stir bar, add 1,3-propanediol (19.0 g, 0.25 mol).

  • In a fume hood, carefully add acetic anhydride (56.1 g, 0.55 mol) to the flask. Caution: The reaction can be exothermic.

  • Attach a reflux condenser to the flask and ensure a gentle flow of cooling water.

• Reaction Execution:

  • Heat the mixture using a heating mantle to a gentle reflux (approximately 120-130°C) with continuous stirring.

  • Maintain the reflux for 2-3 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) by checking for the disappearance of the monoester intermediate and the 1,3-propanediol starting material.

• Work-up and Isolation:

  • After the reaction is complete, turn off the heat and allow the mixture to cool to room temperature.

  • Slowly and carefully pour the cooled reaction mixture into a beaker containing 100 mL of cold deionized water to quench any unreacted acetic anhydride. Caution: This quenching is exothermic.

  • Transfer the mixture to a 500 mL separatory funnel. Add 100 mL of ethyl acetate and shake vigorously, venting frequently to release pressure.

  • Allow the layers to separate and drain the lower aqueous layer.

  • Wash the organic layer sequentially with:

    • 100 mL of saturated sodium bicarbonate solution (to neutralize the acetic acid byproduct). Repeat until effervescence ceases.

    • 100 mL of brine (to remove residual water).

  • Drain the washed organic layer into an Erlenmeyer flask and dry it over anhydrous sodium sulfate.

• Purification:

  • Filter the dried organic solution to remove the drying agent.

  • Remove the solvent (ethyl acetate) using a rotary evaporator.

  • The resulting crude oil should be purified by fractional distillation under reduced pressure to yield pure 1,3-diacetoxypropane (Boiling Point: ~210°C at atmospheric pressure).[10] Distillation under vacuum is recommended to prevent potential decomposition at high temperatures.

Safety and Handling

Acetic anhydride is corrosive, flammable, and has a strong irritating odor. [11][12] It is harmful if swallowed and fatal if inhaled.[13][14] It causes severe skin burns and eye damage.[13]

• Personal Protective Equipment (PPE): Always work in a well-ventilated chemical fume hood.[15] Wear safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).[15][16]

• Handling: Avoid inhalation of vapors. Prevent contact with skin and eyes.[16] Keep away from heat, sparks, and open flames.[14]

• Spills: In case of a small spill, absorb with an inert material like diatomaceous earth and dispose of it as hazardous waste.[15]

• First Aid: In case of skin contact, immediately flush with copious amounts of water for at least 20 minutes and remove contaminated clothing.[16] For eye contact, rinse cautiously with water for several minutes.[13][16] Seek immediate medical attention in all cases of significant exposure.

Product Characterization

The identity and purity of the synthesized 1,3-diacetoxypropane should be confirmed using standard analytical techniques.

Analytical Technique	Expected Results for 1,3-Diacetoxypropane
¹H NMR (CDCl₃)	δ ~4.15 (t, 4H, -CH₂-O-), δ ~2.05 (s, 6H, -C(O)-CH₃), δ ~1.95 (quintet, 2H, -CH₂-CH₂-CH₂-)
¹³C NMR (CDCl₃)	δ ~171.0 (-C=O), δ ~61.5 (-CH₂-O-), δ ~28.0 (-CH₂-CH₂-CH₂-), δ ~21.0 (-CH₃)
FT-IR (neat)	~2960 cm⁻¹ (C-H stretch), ~1740 cm⁻¹ (strong, C=O ester stretch), ~1240 cm⁻¹ (C-O stretch), ~1040 cm⁻¹ (C-O stretch)
GC-MS (EI)	Molecular Ion (M⁺) at m/z = 160. A prominent fragment is often observed at m/z = 101 due to the loss of an acetoxy group (-OCOCH₃).

Note: Exact chemical shifts (δ) and peak positions may vary slightly depending on the solvent and instrument used. Data is predicted based on standard values and available information from sources like the NIST WebBook.[17][18]

References

• Grokipedia. 1,3-Propanediol. [Link]

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• National Center for Biotechnology Information. Acetic Anhydride | C4H6O3 | CID 7918. PubChem. [Link]

• Wikipedia. Acetic anhydride. [Link]

• Carl ROTH. Safety Data Sheet: Acetic acid anhydride. [Link]

• National Center for Biotechnology Information. 1,3-Propanediol | C3H8O2 | CID 10442. PubChem. [Link]

• National Center for Biotechnology Information. 1,3-Diacetoxypropane | C7H12O4 | CID 69409. PubChem. [Link]

• ChemWhat. 1,3-Diacetoxy-2-(acetoxymethoxy)propane CAS#: 86357-13-3. [Link]

• Stenutz. 1,3-diacetoxypropane. [Link]

• INEOS Group. (2021, May 27). Safety data sheet - acetic anhydride. [Link]

• Quora. (2020, April 17). What safety precautions should you take when working with acetic anhydride?[Link]

• Ataman Kimya. 1,2-DIACETOXYPROPANE. [Link]

• Process Engineering. (2025, October 30). Industrial Production of Acetic Anhydride: Process Details, Equipment, and Applications. [Link]

• ResearchGate. (2016, April 15). How to purify esterefication product?[Link]

• Google Patents.

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• LookChem. Cas 623-84-7,1,2-Propyleneglycol diacetate. [Link]

• Sabuzi, F., et al. (2019). A Stoichiometric Solvent-Free Protocol for Acetylation Reactions. PMC - NIH. [Link]

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• University of Colorado Boulder. 22. The Fischer Esterification. [Link]

• Organic Chemistry Portal. Ester synthesis by acylation. [Link]

• ResearchGate. (2025, August 6). Synthetic Methods for the Preparation of 1,3‐Propanediol | Request PDF. [Link]

• Google Patents. US7960575B2 - Synthesis of mono and di esters from biologically-produced 1,3-propanediol.

• Vamanu, E., et al. (2020). Separation and Purification of Biogenic 1,3-Propanediol from Fermented Glycerol through Flocculation and Strong Acidic Ion-Exchange Resin. PMC - NIH. [Link]

• Organic Syntheses Procedure. Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine. [Link]

• Chemguide. preparation of esters. [Link]

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Application Note: Synthesis and Characterization of Poly(propylene dicarboxylate)s using 1,3-Diacetoxypropane

Introduction: A Modern Approach to Polyester Synthesis

Poly(alkylene dicarboxylate)s represent a significant class of biodegradable and often bio-based polymers, positioning them as sustainable alternatives to conventional plastics in fields ranging from packaging to biomedical devices.[1] Among these, polyesters based on 1,3-propanediol (1,3-PDO), a monomer that can be produced from renewable resources like glycerol, are of particular interest.[2][3][4][5] Poly(propylene dicarboxylate)s exhibit a desirable combination of mechanical properties and biodegradability, which can be tailored by selecting different dicarboxylic acid co-monomers.[6][7]

Traditionally, these polyesters are synthesized via a direct esterification-polycondensation reaction between 1,3-propanediol and a dicarboxylic acid.[8] This method, however, generates water as a byproduct. The efficient removal of water from the highly viscous polymer melt is challenging and often requires high temperatures and prolonged vacuum, which can lead to polymer degradation and discoloration. Incomplete water removal limits the final molecular weight of the polymer, thereby compromising its mechanical properties.[9]

This application note details a more refined approach: the use of 1,3-diacetoxypropane as the diol precursor. This strategy circumvents the issues associated with water removal by employing a transesterification polycondensation pathway. The reaction of 1,3-diacetoxypropane with a dicarboxylic acid (or its ester) liberates acetic acid, a more volatile byproduct than water, which can be removed more effectively under vacuum. This facilitates the synthesis of high-molecular-weight poly(propylene dicarboxylate)s under controlled conditions. We provide detailed protocols for both catalyzed melt polycondensation and a greener enzymatic route, followed by comprehensive characterization methodologies.

The Reaction Mechanism: Transesterification Polycondensation

The core of this method is a two-stage melt polycondensation process. The reaction proceeds via transesterification, where the acetate groups of 1,3-diacetoxypropane are exchanged with the carboxyl groups of a dicarboxylic acid monomer.

Stage 1: Oligomerization. In the first stage, 1,3-diacetoxypropane and a dicarboxylic acid (e.g., succinic acid, adipic acid) are heated in the presence of a transesterification catalyst. This initial phase produces low-molecular-weight oligomers and liberates acetic acid.

Stage 2: Polycondensation. In the second stage, the temperature and vacuum are increased significantly. This crucial step facilitates the removal of the acetic acid byproduct, shifting the reaction equilibrium towards the formation of long polymer chains, in accordance with Le Châtelier's principle.[10]

Commonly used catalysts for this reaction include organometallic compounds such as tetrabutoxytitanium (TBT) or tin(II) octoate, which are effective at promoting ester exchange at high temperatures.[11]

Caption: Transesterification polycondensation workflow.

Experimental Protocols

Protocol 1: Catalytic Melt Polycondensation of Poly(propylene succinate)

This protocol describes the synthesis of poly(propylene succinate) as a representative example. The same procedure can be adapted for other dicarboxylic acids like adipic or sebacic acid.

Materials:

• 1,3-Diacetoxypropane (CHEMA:87360)[12]

• Succinic Acid

• Tetrabutoxytitanium (TBT) catalyst

• Methanol and Chloroform (for purification and analysis)

• Nitrogen gas (high purity)

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer with a high-torque motor

• Distillation column and collection flask

• Heating mantle with temperature controller

• High-vacuum pump (<1 mmHg) with a cold trap

Procedure:

• Reactor Setup: Assemble the reaction apparatus (three-neck flask, mechanical stirrer, distillation outlet) and flame-dry it under a nitrogen stream to remove any moisture.

• Charging Monomers: Charge the flask with equimolar amounts of 1,3-diacetoxypropane and succinic acid. For example, 160.17 g (1.0 mol) of 1,3-diacetoxypropane and 118.09 g (1.0 mol) of succinic acid.

• Catalyst Addition: Add the TBT catalyst. A typical loading is 200-500 ppm relative to the total monomer weight.

• Stage 1 - Transesterification:

  • Begin purging the system with a slow stream of nitrogen while stirring.

  • Gradually heat the mixture to 180-200°C.

  • Maintain this temperature for 2-3 hours. During this period, acetic acid will begin to distill and should be collected in the receiving flask. The reaction mixture will become clearer as the monomers react to form oligomers.

• Stage 2 - Polycondensation:

  • Gradually increase the temperature to 220-240°C.

  • Simultaneously, slowly apply vacuum to the system, reducing the pressure to below 1 mmHg. Causality: This step is critical. The high temperature increases reaction kinetics while the high vacuum efficiently removes the acetic acid byproduct, driving the polymerization to achieve a high molecular weight.[10] The viscosity of the melt will increase noticeably.

  • Continue the reaction under these conditions for 3-5 hours. The reaction is complete when the desired melt viscosity is achieved (monitored by the torque on the mechanical stirrer) or when acetic acid distillation ceases.

• Polymer Recovery:

  • Release the vacuum with nitrogen gas and turn off the heating.

  • Once cooled to a manageable temperature but still molten, extrude the polymer from the flask under positive nitrogen pressure.

  • Allow the polymer to cool completely to room temperature. It should be a solid material.

• Purification:

  • Dissolve the crude polymer in chloroform.

  • Precipitate the polymer by slowly adding the chloroform solution to a large volume of cold methanol with vigorous stirring. This removes residual catalyst and unreacted monomers.

  • Collect the purified polymer by filtration and dry it in a vacuum oven at 40-50°C until a constant weight is achieved.

Protocol 2: Enzymatic Synthesis of Poly(propylene adipate) - A Green Alternative

Enzymatic polymerization offers a sustainable alternative, proceeding under milder conditions and often with higher selectivity, minimizing side reactions.[13] Lipases are particularly effective for polyester synthesis.[14]

Materials:

• 1,3-Diacetoxypropane

• Divinyl Adipate (as an activated dicarboxylic acid ester)

• Immobilized Candida antarctica Lipase B (CALB), e.g., Novozym® 435

• Toluene (anhydrous)

Procedure:

• Monomer Preparation: In a dry flask, dissolve equimolar amounts of 1,3-diacetoxypropane and divinyl adipate in anhydrous toluene to a total monomer concentration of approximately 1 M.

• Enzyme Addition: Add immobilized CALB to the solution. A typical loading is 10% by weight of the total monomers.

• Reaction:

  • Seal the flask and place it in an orbital shaker incubator set to 60-70°C.

  • Allow the reaction to proceed for 48-96 hours. The use of a divinyl ester is advantageous as the vinyl alcohol byproduct tautomerizes to acetaldehyde, which is volatile and irreversibly removes the byproduct, driving the reaction forward.[14]

• Enzyme Removal: After the reaction, filter the mixture to recover the immobilized enzyme, which can be washed and potentially reused.

• Polymer Purification: Precipitate the polymer from the toluene solution by adding it to cold methanol. Collect the polymer by filtration and dry it under vacuum.

Polymer Characterization Protocols

Thorough characterization is essential to confirm the structure, molecular weight, and thermal properties of the synthesized polymer.[15]

• ¹H NMR Spectroscopy (Structural Verification):

  • Dissolve 5-10 mg of the purified polymer in 0.7 mL of deuterated chloroform (CDCl₃).

  • Acquire the ¹H NMR spectrum.

  • For poly(propylene succinate), expect characteristic peaks corresponding to the protons of the propylene unit (~4.1 ppm for -O-CH₂- and ~1.9 ppm for -CH₂-CH₂-CH₂-) and the succinate unit (~2.6 ppm for -CO-CH₂-CH₂-CO-). Integration of these peaks should confirm the 1:1 incorporation of the monomers.

• Gel Permeation Chromatography (GPC) (Molecular Weight):

  • Prepare a polymer solution in a suitable solvent (e.g., tetrahydrofuran or chloroform) at a concentration of ~1 mg/mL.

  • Filter the solution through a 0.45 µm filter.

  • Inject the solution into a GPC system calibrated with polystyrene standards.

  • Determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn).

• Differential Scanning Calorimetry (DSC) (Thermal Properties):

  • Seal 5-10 mg of the dry polymer in an aluminum DSC pan.

  • Heat the sample from room temperature to ~200°C at a rate of 10°C/min to erase thermal history.

  • Cool the sample to -50°C at 10°C/min.

  • Heat the sample again to 200°C at 10°C/min.

  • The glass transition temperature (Tg) is determined from the midpoint of the step change in the heat flow curve of the second heating scan. The melting temperature (Tm) is the peak of the endothermic melting event.[6][16]

• Thermogravimetric Analysis (TGA) (Thermal Stability):

  • Place 10-15 mg of the polymer in a TGA pan.

  • Heat the sample from room temperature to 600°C at a rate of 20°C/min under a nitrogen atmosphere.

  • Determine the onset temperature of decomposition (Td), typically defined as the temperature at which 5% weight loss occurs.

Data Presentation and Expected Results

The properties of poly(propylene dicarboxylate)s are highly dependent on the length of the dicarboxylic acid chain.[6] Longer diacids tend to increase crystallinity and melting point while decreasing the glass transition temperature.

Table 1: Typical Reaction Conditions for Melt Polycondensation

Dicarboxylic Acid	Stage 1 Temp.	Stage 2 Temp.	Catalyst (ppm)	Typical Reaction Time
Succinic Acid (C4)	180°C	220°C	TBT (300)	6-8 hours
Adipic Acid (C6)	190°C	230°C	TBT (300)	6-8 hours
Sebacic Acid (C10)	200°C	240°C	TBT (300)	5-7 hours

Table 2: Expected Properties of Poly(propylene dicarboxylate)s (Note: These are literature values, primarily from 1,3-propanediol routes, and serve as a benchmark for polymers synthesized from 1,3-diacetoxypropane)

Polymer Name	Tg (°C)	Tm (°C)	Mn (kDa)	Reference(s)
Poly(propylene succinate)	-35 to -28	35 to 45	20 - 50	[7]
Poly(propylene glutarate)	-45 to -40	25 to 35	>20	[6][16]
Poly(propylene adipate)	-50 to -45	40 to 50	20 - 50	[7]
Poly(propylene sebacate)	-55 to -50	60 to 70	20 - 50	[7]

Overall Experimental Workflow

Caption: From Monomers to Characterized Polymer.

References

• Biobased odd–odd poly(propylene dicarboxylate)s | Request PDF - ResearchGate. Available at: [Link]

• Biobased odd–odd poly(propylene dicarboxylate)s - Semantic Scholar. Available at: [Link]

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• Melting Behaviors of Bio-Based Poly(propylene 2,5-furan dicarboxylate)-b-poly(ethylene glycol) Co Polymers Related to Their Crystal Morphology - MDPI. Available at: [Link]

• Synthesis and Thermal Behavior of Polyesters Derived from 1,3‐Propanediol and Various Aromatic Dicarboxylic Acids | Request PDF - ResearchGate. Available at: [Link]

• Biodegradable Copolyesters Derived from 2,5-Thiophenedicarboxylic Acid for High Gas Barrier Packaging Applications: Synthesis, Crystallization Properties, and Biodegradation Mechanisms | ACS Sustainable Chemistry & Engineering - ACS Publications. Available at: [Link]

• Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s - MDPI. Available at: [Link]

• Barrier Properties of Poly(Propylene Cyclohexanedicarboxylate) Random Eco-Friendly Copolyesters - MDPI. Available at: [Link]

• Characterization of polymer properties and identification of additives in commercially available research plastics - Green Chemistry (RSC Publishing). Available at: [Link]

• Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s - PMC - PubMed Central. Available at: [Link]

• Chemoenzymatic Synthesis of the New 3-((2,3-Diacetoxypropanoyl)oxy)propane-1,2-diyl Diacetate Using Immobilized Lipase B from Ca - SciSpace. Available at: [Link]

• Enzymatic Polymerization as a Green Approach to Synthesizing Bio-Based Polyesters. Available at: [Link]

• Enzymatic synthesis of polyesters from lactones, dicarboxylic acid divinyl esters, and glycols through combination of ring-opening polymerization and polycondensation - PubMed. Available at: [Link]

• Synthesis, characterization and biodegradable studies of 1,3-propanediol based polyesters. Available at: [Link]

• Production of 1,3-Propanediol from Pure and Crude Glycerol Using Immobilized Clostridium butyricum - MDPI. Available at: [Link]

• SYNTHESIS AND CHARACTERISATION OF LINEAR POLYESTERS CONTAINING FREE CARBOXYLIC ACID GROUPS - JKU ePUB. Available at: [Link]

• Synthesis of Poly(Propylene Fumarate) - PMC - NIH. Available at: [Link]

• 2.13: Polyesters - Chemistry LibreTexts. Available at: [Link]

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• Step-Growth Polyesters with Biobased (R)-1,3- Butanediol. Available at: [Link]

• Enzyme Initiated Radical Polymerizations - MDPI. Available at: [Link]

• 1,3-Propanediol and its Application in Bio-Based Polyesters for Resin Applications. Available at: [Link]

• Progress in 1,3-propanediol biosynthesis - PMC - PubMed Central - NIH. Available at: [Link]

• Preparation and Performance Study of Poly(1,3-Propanediol) Ester/PLLA Blended Membrane - MDPI. Available at: [Link]

• Progress in 1,3-propanediol biosynthesis - Frontiers. Available at: [Link]

• Production of 1,3-Propanediol by Clostridium Butyricum Growing on Biodiesel Derived Glycerol | Chemical Engineering Transactions. Available at: [Link]

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Comprehensive Analytical Characterization of 1,3-Diacetoxypropane (CAS: 628-66-0)

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract This document provides a detailed guide to the analytical methods for the comprehensive characterization of 1,3-diacetoxypropane (propane-1,3-diyl diacetate). As a key solvent, building block in polymer production, and synthetic intermediate, rigorous verification of its identity, purity, and stability is paramount.[1][2] This application note outlines detailed protocols for Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FT-IR) Spectroscopy. The methodologies are designed to be robust and self-validating, providing researchers and drug development professionals with the tools for unequivocal structural confirmation and purity assessment.

Introduction to 1,3-Diacetoxypropane

1,3-Diacetoxypropane is the diester of 1,3-propanediol and acetic acid.[3] Its chemical structure, consisting of a flexible three-carbon backbone with terminal acetate groups, imparts moderate polarity and a relatively high boiling point, making it a versatile compound in organic synthesis.[1][4] It serves as a precursor for polymers like polytrimethylene terephthalate (PTT) and can be used as a specialty solvent.[1] Given its role in synthesis, confirming its structural integrity and assessing its purity for potential contaminants—such as residual starting materials (1,3-propanediol, acetic acid) or by-products (n-propanol, n-propyl acetate)—is a critical step in quality control and reaction monitoring.[2]

Physicochemical Properties

A foundational understanding of the physical properties of 1,3-diacetoxypropane is essential for developing appropriate analytical methods.

Property	Value	Source
CAS Number	628-66-0	[4]
Molecular Formula	C₇H₁₂O₄	[1]
Molecular Weight	160.17 g/mol	[3]
IUPAC Name	3-acetyloxypropyl acetate	[1]
Boiling Point	~210.2°C at 760 mmHg	[4]
Density	~1.06 g/cm³	[4]
Flash Point	97.5°C	[4]

Gas Chromatography-Mass Spectrometry (GC-MS): Identity and Volatile Impurity Profiling

Expertise & Causality: GC-MS is the premier technique for identifying 1,3-diacetoxypropane and quantifying volatile or semi-volatile impurities. Its suitability stems from the compound's sufficient volatility and thermal stability at typical GC inlet temperatures. The mass spectrometer provides definitive structural information through characteristic fragmentation patterns, making it superior to methods relying solely on retention time.[5] The most prominent fragment observed is the acetyl cation (CH₃CO⁺) at m/z 43, a hallmark of acetate esters.[1]

Experimental Protocol: GC-MS Analysis

• Sample Preparation:

  • Prepare a stock solution of 1,3-diacetoxypropane at 1.0 mg/mL in a suitable volatile solvent such as ethyl acetate or dichloromethane.

  • Create a dilution series (e.g., 100 µg/mL, 10 µg/mL, 1 µg/mL) to establish the linear range of detection.

  • For purity analysis, prepare a sample solution at approximately 500 µg/mL.

• Instrumentation and Parameters:

  • Gas Chromatograph: Agilent 8890 GC System or equivalent.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Column: A mid-polarity column is recommended. An HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent bonded-phase fused-silica capillary column provides excellent resolution.

  • Injection Volume: 1.0 µL.

  • Inlet Temperature: 250°C.

  • Split Ratio: 20:1 (adjust as needed for concentration).

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: 15°C/min to 240°C.

    • Hold: Hold at 240°C for 5 minutes.

  • MS Parameters:

    • Transfer Line Temperature: 280°C.

    • Ion Source: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Mass Range: Scan from m/z 35 to 250.

Data Interpretation

• Retention Time: Under the specified conditions, 1,3-diacetoxypropane will have a characteristic retention time. This should be confirmed against a qualified reference standard. The Kovats retention index on a standard non-polar phase is approximately 1089.[3]

• Mass Spectrum: The EI mass spectrum should be compared to a library spectrum (e.g., NIST). Key fragments include m/z 43 (CH₃CO⁺, base peak), m/z 61, and m/z 100.[4] The molecular ion (m/z 160) may be weak or absent due to facile fragmentation.

• Impurity Profile: Analyze other peaks in the chromatogram to identify and quantify impurities based on their mass spectra and relative peak areas.

GC-MS Workflow

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• 5. jmchemsci.com [jmchemsci.com]

Introduction: The Role of 1,3-Diacetoxypropane in Modern Polymer Chemistry

An Application Guide to the Synthesis of Aliphatic Polyesters Using 1,3-Diacetoxypropane

Aliphatic polyesters are a cornerstone of modern biodegradable materials, finding extensive use in biomedical and environmental applications due to their susceptibility to hydrolytic and enzymatic degradation into non-toxic products.[1][2] The synthesis of these polymers often relies on the polycondensation of a diol and a dicarboxylic acid.[3] A key monomer in the production of sustainable polymers is 1,3-propanediol (1,3-PDO), which is increasingly derived from renewable bio-based sources like the microbial fermentation of glucose.[4][5][6]

This guide focuses on the use of an activated form of this monomer: 1,3-diacetoxypropane (also known as 1,3-propanediol diacetate, PDDA).[7] Unlike the direct use of 1,3-propanediol, which produces water as a byproduct, polycondensation with 1,3-diacetoxypropane yields acetic acid. This distinction is critical, as the removal of a volatile organic acid can be more manageable than removing water, especially in high-temperature melt polymerizations, potentially leading to higher molecular weight polymers and avoiding side reactions associated with water at elevated temperatures. This process is a form of transesterification, a robust method for polyester synthesis.[2]

This document serves as a detailed guide for researchers and scientists, providing both the theoretical underpinnings and practical, step-by-step protocols for the synthesis of aliphatic polyesters using 1,3-diacetoxypropane.

Core Principles of Synthesis via Melt Polycondensation

The synthesis of aliphatic polyesters from 1,3-diacetoxypropane and a dicarboxylic acid is typically achieved through a two-stage melt polycondensation process. This method avoids the need for solvents and simplifies product purification.[8]

The overall reaction is as follows:

n (1,3-diacetoxypropane) + n (Dicarboxylic Acid) → [-O-(CH₂)₃-O-CO-R-CO-]n + 2n (Acetic Acid)

Commonly used aliphatic dicarboxylic acids include succinic acid, adipic acid, and sebacic acid, which allow for the tuning of the final polymer's properties.[1]

The Two-Stage Process: A Rationale

• Stage 1: Ester Interchange (Pre-polymerization) : This initial stage is conducted at a moderate temperature (e.g., 150-180°C) under an inert nitrogen atmosphere. The primary goal is to facilitate the ester interchange reaction between the diacetate and the dicarboxylic acid, forming low molecular weight oligomers and releasing the bulk of the acetic acid byproduct. Operating under a nitrogen flow helps to efficiently sweep the volatile acetic acid from the reaction vessel, driving the equilibrium forward.[9]

• Stage 2: Polycondensation : To achieve high molecular weight polymer, the reaction equilibrium must be strongly shifted towards the products. This is accomplished by increasing the temperature (e.g., 180-220°C) and applying a high vacuum (<1 mbar).[9][10] The high temperature increases reaction kinetics, while the vacuum is crucial for removing the final traces of acetic acid and any other small molecules, thereby promoting chain extension to form a high-molecular-weight polyester.[9]

The reaction workflow is visualized below.

Experimental workflow for polyester synthesis.

Protocol: Synthesis of Poly(propylene succinate) (PPSu)

This protocol details the synthesis of poly(propylene succinate) from 1,3-diacetoxypropane and succinic acid, a representative and well-studied biodegradable polyester.[1]

Materials & Equipment

• Reactants :

  • 1,3-Diacetoxypropane (C₇H₁₂O₄, MW: 160.17 g/mol )

  • Succinic Acid (C₄H₆O₄, MW: 118.09 g/mol )

• Catalyst : Titanium(IV) isopropoxide (Ti[OCH(CH₃)₂]₄) or Dibutyltin oxide. Catalyst loading is typically 0.1-0.5 mol% relative to the dicarboxylic acid.[11][12]

• Equipment :

  • Three-neck round-bottom flask or a dedicated glass reactor.

  • Mechanical overhead stirrer with a high-torque motor.

  • Nitrogen gas inlet and outlet.

  • Distillation head with a condenser and a collection flask.

  • High-vacuum pump (<1 mbar) with a cold trap.

  • Heating mantle with a temperature controller.

Stoichiometry and Reagent Calculation

For this example, we will use a 1:1 molar ratio of the diacetate and diacid.

Compound	MW ( g/mol )	Molar Ratio	Example Mass (g)	Moles (mol)
1,3-Diacetoxypropane	160.17	1.0	16.02	0.1
Succinic Acid	118.09	1.0	11.81	0.1
Ti(IV) isopropoxide	284.22	0.002 (0.2 mol%)	0.057	0.0002

Step-by-Step Procedure

• Reactor Setup : Assemble the reactor system. Ensure all glass joints are properly sealed for high vacuum. The stirrer should have a glass rod and a PTFE blade that allows for efficient mixing of the increasingly viscous melt.

• Charging Reactants : Add 1,3-diacetoxypropane (16.02 g, 0.1 mol), succinic acid (11.81 g, 0.1 mol), and the catalyst to the reaction flask.

• Inert Atmosphere : Purge the system with dry nitrogen for 15-20 minutes to remove all oxygen, which can cause discoloration at high temperatures.[9] Maintain a gentle nitrogen flow.

• Stage 1 - Ester Interchange :

  • Begin stirring and heat the mixture to 160°C. The reactants will melt and form a homogeneous solution.

  • Maintain this temperature for approximately 2-3 hours. During this time, acetic acid will begin to distill and collect in the receiving flask.

  • The theoretical yield of acetic acid is 2 * 0.1 mol * 60.05 g/mol = 12.01 g. The reaction can be monitored by tracking the volume of distillate; this stage should yield >80% of the theoretical amount.

• Stage 2 - Polycondensation :

  • Gradually increase the temperature to 200°C over about 1 hour.

  • Once the temperature stabilizes, slowly and carefully apply vacuum to the system, gradually reducing the pressure to below 1 mbar. Vigorous bubbling may occur as the remaining acetic acid is removed.

  • Maintain the reaction at 200°C under high vacuum for 3-5 hours. A noticeable increase in the melt viscosity will be observed; the stirring motor may slow down as the molecular weight of the polymer increases.

• Reaction Termination and Recovery :

  • Remove the heating mantle and turn off the vacuum, venting the system with nitrogen.

  • Allow the reactor to cool to room temperature. The resulting polymer will be a solid mass.

  • The polymer can be removed by carefully breaking the glass (if using a standard flask) or by dissolving it in a suitable solvent like chloroform or dichloromethane.

• Purification :

  • Dissolve the crude polymer in a minimum amount of chloroform.

  • Slowly pour the polymer solution into a large volume of a non-solvent, such as cold methanol, with vigorous stirring. The polymer will precipitate as a white solid.[1]

  • Filter the purified polymer, wash with fresh methanol, and dry in a vacuum oven at 40-50°C until a constant weight is achieved.

Characterization and Expected Results

The synthesized poly(propylene succinate) should be characterized to confirm its structure, molecular weight, and thermal properties.

Polymer synthesis and characterization pathway.

Typical Properties of Poly(propylene succinate)

The properties of PPSu can vary based on the synthesis conditions, but typical values are summarized below. The presence of an odd number of carbon atoms in the 1,3-propanediol unit can inhibit the rate of crystallization compared to polyesters made from even-numbered diols.[11]

Property	Typical Value	Technique
Number-Average Mol. Weight (Mₙ)	7,000 - 30,000 g/mol	GPC
Polydispersity Index (PDI)	1.8 - 2.5	GPC
Glass Transition Temperature (T₉)	-35 to -25 °C	DSC
Melting Temperature (Tₘ)	35 to 48 °C	DSC
Decomposition Temperature (Tₔ)	> 300 °C	TGA

Sources:[1][13][14]

Alternative Method: Enzymatic Polymerization

For applications requiring milder conditions and high selectivity, enzymatic polymerization offers a green alternative to traditional catalysis. Lipases, such as Candida antarctica lipase B (CALB), can effectively catalyze polyesterification.[8][15]

Conceptual Protocol for Enzymatic Synthesis

• Reaction Setup : Monomers (1,3-diacetoxypropane and a dicarboxylic acid diester, e.g., dimethyl succinate) are dissolved in an organic solvent like diphenyl ether.

• Enzyme Addition : An immobilized lipase is added to the mixture.

• Reaction Conditions : The reaction is conducted at a lower temperature (e.g., 60-90°C) under vacuum to remove the condensation byproduct (methanol in the case of a diester).[15]

• Workup : The enzyme is filtered off for reuse, and the polymer is recovered by precipitation.

While this method avoids metal catalysts and high temperatures, reaction times are typically longer, and achieving very high molecular weights can be challenging.[15]

Conclusion and Outlook

1,3-Diacetoxypropane serves as a valuable activated monomer for the synthesis of high-quality aliphatic polyesters. The melt polycondensation protocol described provides a robust and scalable method for producing materials like poly(propylene succinate). The key advantages of this approach include the avoidance of water as a byproduct and the ability to achieve high molecular weights suitable for various applications. The resulting polymers are of significant interest for use in biodegradable packaging, agricultural films, and biomedical devices, contributing to the development of a more sustainable materials economy.

References

• Ríus-Tormo, F., & Garcia-Sanoguera, D. (2014). Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s. MDPI.
• Górniak, A. (2011). Synthesis of Biodegradable and Biocompostable Polyesters. University of Minho.
• Umare, S. S., Chandure, A. S., & Pandey, R. (2007). Synthesis, characterization and biodegradable studies of 1,3-propanediol based polyesters. Journal of Applied Polymer Science.

• García-Gallego, S., et al. (2020). Chemoenzymatic Synthesis of the New 3-((2,3-Diacetoxypropanoyl)oxy)propane-1,2-diyl Diacetate Using Immobilized Lipase B from Candida antarctica and Pyridinium Chlorochromate as an Oxidizing Agent. International Journal of Molecular Sciences. [Link]

• García-Gallego, S., et al. (2020). Chemoenzymatic Synthesis of the New 3-((2,3-Diacetoxypropanoyl)oxy)propane-1,2-diyl Diacetate Using Immobilized Lipase B from Candida antarctica and Pyridinium Chlorochromate as an Oxidizing Agent. PubMed. [Link]

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Technical Notes & Optimization

Optimizing reaction conditions for "1,3-diacetoxypropane" synthesis

Technical Support Center: Synthesis of 1,3-Diacetoxypropane

Welcome to the technical support center for the synthesis of 1,3-diacetoxypropane (also known as 1,3-propanediol diacetate).[1][2] This guide is designed for researchers, chemists, and process development professionals to provide in-depth, actionable advice for optimizing reaction conditions and troubleshooting common issues encountered during this esterification.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems in a question-and-answer format, focusing on the causality behind each issue and providing clear, validated solutions.

Question 1: Why is my yield of 1,3-diacetoxypropane significantly lower than expected?

Low yield is the most common issue in this synthesis. It can stem from several factors, from reaction equilibrium to product loss during workup.[3][4]

Potential Cause 1: Incomplete Reaction (Equilibrium Limitations)

• The "Why": The direct esterification of 1,3-propanediol with acetic acid is a reversible equilibrium reaction (a Fischer esterification).[4][5] The water generated as a byproduct can hydrolyze the ester product, shifting the equilibrium back toward the starting materials and limiting the final yield.[5][6][7]

• How to Diagnose: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). If significant amounts of 1,3-propanediol and the mono-acetylated intermediate (1-acetoxy-3-hydroxypropane) remain after an extended period, the reaction has likely reached equilibrium.

• Solutions:

  • Use an Excess of the Acetylating Agent: Employing a significant excess of acetic acid or acetic anhydride can shift the equilibrium toward the product side, according to Le Chatelier's principle.[3]

  • Remove Water: If using acetic acid, employ a Dean-Stark apparatus with a suitable solvent (like toluene or cyclohexane) to azeotropically remove the water as it is formed. This continuously drives the reaction forward.

  • Switch to Acetic Anhydride: Acetic anhydride is a more powerful acetylating agent than acetic acid.[7][8][9] The reaction is not reversible in the same way, as the byproduct is acetic acid, not water, which is less likely to hydrolyze the ester under the reaction conditions.[5]

Potential Cause 2: Side Reactions

• The "Why": Under strong acid catalysis and elevated temperatures, 1,3-propanediol can undergo self-condensation to form ethers, such as 3,3'-dihydroxydipropyl ether.[10] These side reactions consume the starting material and complicate purification.

• How to Diagnose: The presence of unexpected, higher-boiling point impurities in a GC-MS analysis of the crude product is a strong indicator of ether formation.

• Solutions:

  • Optimize Temperature: Avoid excessively high temperatures. While heat is needed to drive the reaction, temperatures above 120-140°C can accelerate side reactions.[11]

  • Catalyst Choice: Consider using a milder or solid acid catalyst (e.g., Amberlyst 15, p-toluenesulfonic acid) instead of concentrated sulfuric acid.[12][13] Solid catalysts can sometimes offer higher selectivity and are easier to remove.[12]

Potential Cause 3: Product Loss During Workup and Purification

• The "Why": 1,3-diacetoxypropane has some solubility in water.[14] Aggressive or excessive aqueous washes during the workup phase can lead to significant product loss into the aqueous layer.[3][4] Additionally, improper distillation can lead to decomposition or incomplete recovery.

• How to Diagnose: Analyze the aqueous layers from your extraction steps by TLC or GC to see if they contain a significant amount of product.

• Solutions:

  • Saturate the Aqueous Phase: When washing the organic layer, use a saturated sodium bicarbonate solution followed by a saturated sodium chloride (brine) wash. This reduces the solubility of the ester in the aqueous phase.

  • Back-Extraction: After the initial separation, extract the aqueous layer once or twice with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) to recover any dissolved product.

  • Vacuum Distillation: Purify the final product via vacuum distillation. The lower boiling point under reduced pressure minimizes the risk of thermal decomposition.

Question 2: My final product is impure. What are the likely contaminants and how can I remove them?

Purity is critical, especially for applications in drug development. Contaminants can be unreacted starting materials, reaction intermediates, or byproducts.

Common Contaminants & Removal Strategies:

Contaminant	Identification Method	Reason for Presence	Removal Strategy
Acetic Acid	Pungent, vinegar-like odor; broad peak in ¹H NMR; can be seen on GC-MS.	Used as a reagent or is a byproduct of using acetic anhydride.[6]	Aqueous Wash: Wash the crude product with a saturated solution of sodium bicarbonate (NaHCO₃) until CO₂ evolution ceases. This neutralizes the acidic contaminant, converting it to sodium acetate, which is soluble in the aqueous layer.[15]
1,3-Propanediol	Highly polar spot on TLC; soluble in water.	Incomplete reaction.	Water Wash: Being highly water-soluble, unreacted 1,3-propanediol can be effectively removed by washing the organic layer with water or brine.[16]
1-Acetoxy-3-hydroxypropane	Intermediate polarity spot on TLC (between diol and diester).	Incomplete reaction; insufficient reaction time or stoichiometry.	Fractional Vacuum Distillation: This mono-ester has a different boiling point than the desired di-ester. Careful fractional distillation under vacuum can separate the two compounds.
Polymeric/Ether Byproducts	High boiling point residue left after distillation.	High reaction temperatures or overly strong acid catalysis.[10]	Vacuum Distillation: These byproducts are typically much less volatile than 1,3-diacetoxypropane and will remain in the distillation flask.

Frequently Asked Questions (FAQs)

Q: What is the best catalyst for this synthesis?

A: The "best" catalyst depends on the scale, desired purity, and equipment available.

• Sulfuric Acid (H₂SO₄): Highly effective and inexpensive. However, it can be corrosive, difficult to remove, and may promote side reactions if not used judiciously.

• p-Toluenesulfonic Acid (p-TSA): A solid, crystalline acid that is often easier to handle and can be less aggressive than H₂SO₄, potentially leading to fewer byproducts.[13]

• Acidic Ion-Exchange Resins (e.g., Amberlyst 15, Dowex 50WX8): These are solid acid catalysts that offer significant advantages, including easy removal by simple filtration, recyclability, and often higher selectivity, minimizing byproduct formation.[12]

Q: Should I use acetic acid or acetic anhydride as the acetylating agent?

A: This choice involves a trade-off between reactivity, cost, and reaction conditions.

Feature	Acetic Acid	Acetic Anhydride
Reactivity	Lower. Requires a strong catalyst and often heat to proceed efficiently.[11]	Higher. More powerful acetylating agent that can often be run under milder conditions.[8][9]
Byproduct	Water (H₂O). Can create an unfavorable equilibrium.[7]	Acetic Acid (CH₃COOH). Does not inhibit the forward reaction.[6]
Driving the Reaction	Requires water removal (e.g., Dean-Stark) for high yields.[5]	The reaction is essentially irreversible, driving itself to completion.[5]
Cost & Handling	Generally less expensive and easier to handle.	More expensive and more corrosive/moisture-sensitive.

Recommendation: For high yields and simpler reaction conditions without the need for water removal, acetic anhydride is often the superior choice.[5][6][8]

Q: How can I effectively monitor the reaction's progress?

A: Regular monitoring is key to determining the optimal reaction time.

• Thin Layer Chromatography (TLC): This is the quickest and most common method. Spot the reaction mixture alongside standards of your starting material (1,3-propanediol) and product. The reaction is complete when the starting material spot has disappeared. The mono-acetate intermediate will appear as a spot with an Rf value between the diol and the final product.

• Gas Chromatography (GC) or GC-MS: Provides a more quantitative assessment of the reaction mixture, allowing you to see the relative percentages of starting material, intermediate, and product.

Visualizing the Troubleshooting Process

This workflow diagram illustrates a logical approach to diagnosing and solving low yield issues.

Caption: A workflow for troubleshooting low yields in 1,3-diacetoxypropane synthesis.

Reference Experimental Protocol

This protocol describes a standard laboratory-scale synthesis using acetic anhydride.

Materials:

• 1,3-Propanediol (1.0 eq)

• Acetic Anhydride (2.2 eq)

• Pyridine or catalytic 4-DMAP (optional, as base/catalyst)

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc) as solvent

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (Brine) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser (or set up in an ice bath), dissolve 1,3-propanediol (1.0 eq) in the chosen solvent.

• Reagent Addition: Slowly add acetic anhydride (2.2 eq) to the stirred solution. If the reaction is exothermic, maintain the temperature with an ice bath. If using a catalyst like pyridine or DMAP, it can be added at this stage.

• Reaction: Allow the mixture to stir at room temperature or gently heat to reflux (e.g., 40-50°C) until TLC analysis shows the complete consumption of the starting diol.

• Quenching: Cool the reaction mixture to room temperature. Slowly and carefully add saturated NaHCO₃ solution to quench the excess acetic anhydride and neutralize the acetic acid byproduct. Continue adding until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated NaHCO₃ solution (1x), water (1x), and finally, brine (1x).

• Drying: Dry the isolated organic layer over anhydrous MgSO₄ or Na₂SO₄, then filter.

• Purification: Remove the solvent using a rotary evaporator. Purify the resulting crude oil by vacuum distillation to obtain pure 1,3-diacetoxypropane.

References

• Zhou, Y., et al. (2022). Progress in 1,3-propanediol biosynthesis. Frontiers in Bioengineering and Biotechnology. Available at: [Link]

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• Li, Y., et al. (2014). Regioselective Acetylation of Diols and Polyols by Acetate Catalysis: Mechanism and Application. The Journal of Organic Chemistry. Available at: [Link]

• Quora. (2020, April 3). Why is the yield of ester relatively low? How do you improve the yield and the purity of esters?. Available at: [Link]

• Office of Scientific and Technical Information. (n.d.). Enhancing the Acylation Activity of Acetic Acid by Formation of an Intermediate Aromatic Ester. OSTI.GOV. Available at: [Link]

• ResearchGate. (2018, January 10). Acetylation can be done effectively with acetic acid instead of AC2O / AcOCl???. Available at: [Link]

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• Kuckertz, H., Arpe, H. J., & Schulz, L. (1973). U.S. Patent No. 3,769,331. Google Patents.

• ResearchGate. (n.d.). Synthetic Methods for the Preparation of 1,3-Propanediol. Available at: [Link]

• MDPI. (2023, June 10). The Impact of Process Parameters on 1,3-Propanediol Production and 3-Hydroxypropionaldehyde Accumulation in Fed-Batch Fermentation of Glycerol with Citrobacter freundii AD119. Available at: [Link]

• Chemical Methodologies. (2024, March 19). Recent Development in Biological Production of 1, 3-Propanediol. Available at: [Link]

• National Institute of Standards and Technology. (n.d.). 1,3-Propanediol, diacetate. NIST Chemistry WebBook. Available at: [Link]

• Wikipedia. (n.d.). 1,3-Propanediol. Available at: [Link]

• Quora. (2019, April 7). Why would you never expect to get 100% yield during synthesis of ester, as specifically as you can for ester?. Available at: [Link]

• NIH National Library of Medicine. (2022, April 30). Improvement of 1,3-propanediol production from crude glycerol by co-cultivation of anaerobic and facultative microbes under non-strictly anaerobic conditions. Available at: [Link]

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• Chemistry Stack Exchange. (2015, August 13). Routes of formation of esters with highest yield. Available at: [Link]

• SciSpace. (n.d.). Efficient production of 1,3-propanediol from crude glycerol by repeated fed-batch fermentation strategy of a lactate and 2,3-but. Available at: [Link]

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• Reddit. (2024, February 15). Esterification not Working (Separation). Available at: [Link]

• Semantic Scholar. (n.d.). Chemoenzymatic Synthesis of the New 3-((2,3-Diacetoxypropanoyl)oxy)propane-1,2-diyl Diacetate Using Immobilized Lipase B from Candida antarctica and Pyridinium Chlorochromate as an Oxidizing Agent. Available at: [Link]

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• Laffend, L. A., et al. (2005). U.S. Patent Application No. 10/699,388. Google Patents.

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Technical Support Center: Troubleshooting Side Reactions of 1,3-Diacetoxypropane in Polymerization

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing 1,3-diacetoxypropane in polymerization reactions. This guide is designed to provide in-depth, field-proven insights into the potential side reactions of this versatile monomer and initiator. By understanding the causality behind these experimental challenges, you can better control your polymerization processes, leading to higher quality and more consistent results.

Frequently Asked Questions (FAQs)

Q1: What is 1,3-diacetoxypropane and where is it primarily used in polymerization?

1,3-Diacetoxypropane (also known as trimethylene diacetate) is the di-ester of 1,3-propanediol and acetic acid.[1] In polymer chemistry, it can serve several roles, including:

• A monomer precursor: Through hydrolysis, it yields 1,3-propanediol, a key monomer for polyesters like poly(trimethylene terephthalate) (PTT) and poly(trimethylene carbonate) (PTMC).[2][3]

• An initiator: The acetate groups can be cleaved to initiate polymerization reactions.

• A chain transfer agent: Although less common, it could potentially be used to control molecular weight in certain polymerization systems.[4][5]

Q2: What are the primary types of side reactions I should be aware of when using 1,3-diacetoxypropane in polymerization?

The main side reactions involving 1,3-diacetoxypropane stem from the reactivity of its ester groups. These include:

• Hydrolysis: Reaction with water to form 1,3-propanediol and acetic acid.[6] This can be catalyzed by acids or bases.[7]

• Transesterification: Exchange of the acetate groups with other alcohol or ester functional groups present in the reaction mixture.

• Thermal Decomposition: At elevated temperatures typical for polycondensation reactions, 1,3-diacetoxypropane may degrade, leading to the formation of unwanted byproducts.

Q3: How can impurities in 1,3-diacetoxypropane affect my polymerization?

Impurities can have a significant impact on the outcome of your polymerization. Common impurities and their potential effects are listed in the table below:

Impurity	Potential Source	Potential Effect on Polymerization
Water	Incomplete drying of reagents or solvents	Can lead to hydrolysis of 1,3-diacetoxypropane, altering the monomer/initiator ratio and potentially affecting molecular weight and polymer properties.
Acetic Acid	Incomplete purification after synthesis	Can act as a catalyst or inhibitor depending on the polymerization chemistry, and may lead to discoloration of the final polymer.
1,3-Propanediol	Incomplete esterification during synthesis	Will act as a co-monomer or initiator, altering the stoichiometry of the reaction and the final polymer composition.
Monoacetoxypropane	Incomplete esterification during synthesis	Can act as a chain terminator, limiting the final molecular weight of the polymer.

Troubleshooting Guides

This section provides a structured approach to identifying and resolving common issues encountered when using 1,3-diacetoxypropane in polymerization.

Issue 1: Inconsistent Polymer Molecular Weight

Symptoms:

• Batch-to-batch variation in polymer molecular weight as determined by Gel Permeation Chromatography (GPC).

• Lower than expected molecular weight.

Potential Causes & Troubleshooting Workflow:

Workflow for troubleshooting inconsistent molecular weight.

In-depth Explanation:

The presence of water is a primary culprit for inconsistent molecular weight. Water can hydrolyze the diacetate to 1,3-propanediol, which can then act as a co-monomer or initiator, throwing off the carefully calculated stoichiometry of your reaction.[7] Similarly, mono-functional impurities like monoacetoxypropane can act as chain terminators, preventing the growth of long polymer chains.

Experimental Protocol: Verification of 1,3-Diacetoxypropane Purity via Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of your 1,3-diacetoxypropane sample in a suitable solvent (e.g., dichloromethane).

• GC-MS Analysis: Inject the sample into a GC-MS system. A typical GC program would involve an initial temperature of 50°C, held for 2 minutes, followed by a ramp to 250°C at 10°C/min.

• Data Analysis: Identify the peaks in the chromatogram by comparing their mass spectra to a reference library (e.g., NIST).[8] Quantify the relative peak areas to determine the purity of your sample.

Issue 2: Polymer Discoloration (Yellowing)

Symptoms:

• The final polymer product exhibits a yellow or brown tint.

Potential Causes & Troubleshooting Workflow:

Workflow for troubleshooting polymer discoloration.

In-depth Explanation:

High polymerization temperatures can lead to the thermal degradation of 1,3-diacetoxypropane and the growing polymer chains. The exact degradation products can vary, but they often involve the formation of chromophores that impart color to the polymer. Acidic impurities can exacerbate this issue by catalyzing these degradation reactions. Oxidation due to the presence of air at high temperatures is also a common cause of discoloration in polyesters.[9]

Experimental Protocol: Monitoring Thermal Stability with Thermogravimetric Analysis (TGA)

• Sample Preparation: Place a small, known amount of 1,3-diacetoxypropane into a TGA pan.

• TGA Analysis: Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant rate (e.g., 10°C/min) to a temperature exceeding your planned polymerization temperature.

• Data Analysis: Analyze the resulting TGA curve to determine the onset temperature of decomposition. This will give you an indication of the maximum safe temperature for your polymerization to avoid significant thermal degradation.

Issue 3: Formation of Ether Linkages

Symptoms:

• Presence of unexpected signals in the ¹H or ¹³C NMR spectrum of the polymer, indicative of ether linkages.

• Changes in the thermal properties (e.g., glass transition temperature) of the polymer.

Potential Causes & Troubleshooting Workflow:

Workflow for troubleshooting ether linkage formation.

In-depth Explanation:

In situations where 1,3-diacetoxypropane is hydrolyzed to 1,3-propanediol, the resulting diol can undergo side reactions. At high temperatures and in the presence of certain catalysts, diols can undergo dehydration to form cyclic ethers or intermolecularly to form polyether linkages within the polyester chain.[10][11][12] The formation of these ether linkages can significantly alter the properties of the final polymer. For instance, in the synthesis of poly(trimethylene terephthalate), the in situ dehydration of 1,3-propanediol can be catalyzed by sulfonic acids to intentionally form poly(ether ester)s.[13]

Analytical Protocol: Detection of Ether Linkages by Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve a sample of the purified polymer in a suitable deuterated solvent (e.g., CDCl₃).

• NMR Analysis: Acquire ¹H and ¹³C NMR spectra of the sample.

• Data Analysis: Look for characteristic chemical shifts corresponding to methylene groups adjacent to ether oxygens. These will typically be at a different chemical shift than the methylene groups adjacent to ester linkages. Two-dimensional NMR techniques like HSQC and HMBC can further aid in the structural elucidation of these byproducts.

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• Papageorgiou, G. Z., et al. (2018, February 21). Enzymatic Synthesis of Copolyesters with the Heteroaromatic Diol 3,4-Bis(hydroxymethyl)furan and Isomeric Dimethyl Furandicarboxylate Substitutions. Polymers. Retrieved January 16, 2026, from [Link]

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• Hoffmann, F., et al. (2020, July 28). Oligo‐Condensation Reactions of Silanediols with Conservation of Solid‐State‐Structural Features. Chemistry – A European Journal. Retrieved January 16, 2026, from [Link]

• Zeng, A.-P., & Sabra, W. (2024, November 29). Progress in 1,3-propanediol biosynthesis. Synthetic and Systems Biotechnology. Retrieved January 16, 2026, from [Link]

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• Cheméo. (n.d.). Chemical Properties of 1,3-Propanediol, diacetate (CAS 628-66-0). Retrieved January 16, 2026, from [Link]

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Technical Support Center: Optimizing Polyester Synthesis with 1,3-Diacetoxypropane

Welcome to the technical support guide for researchers and chemists utilizing 1,3-diacetoxypropane in polyester synthesis. This resource is designed to provide in-depth, field-proven insights to help you overcome common experimental hurdles and maximize your reaction yields and polymer quality. Using 1,3-diacetoxypropane, an acetylated form of 1,3-propanediol, offers a unique pathway for polyesterification, primarily through a polycondensation reaction with dicarboxylic acids that liberates acetic acid instead of water. This approach can offer advantages in certain systems, but it also presents specific challenges. This guide provides a structured troubleshooting framework and answers to frequently asked questions to ensure your success.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most common problems encountered during the polycondensation of 1,3-diacetoxypropane with dicarboxylic acids. Each issue is presented in a question-and-answer format, detailing the underlying causes and providing actionable solutions.

Problem 1: Low Polymer Yield or Stalled Reaction

Question: "My polycondensation reaction using 1,3-diacetoxypropane and a dicarboxylic acid (e.g., terephthalic acid) is stopping prematurely, leading to a low yield of polyester. What are the likely causes and how can I resolve this?"

Answer: A low polymer yield is typically a sign that the polycondensation equilibrium is not being effectively driven towards the product. Several factors can contribute to this issue.

• Inefficient Removal of Acetic Acid: The polycondensation reaction is a reversible equilibrium. The continuous and efficient removal of the acetic acid byproduct is crucial to drive the reaction forward according to Le Chatelier's principle. If acetic acid remains in the reaction vessel, it can inhibit further chain growth.

  • Solution: Ensure your reaction setup includes a high-efficiency vacuum system (pressure < 1 mbar) and adequate agitation to increase the surface area of the molten polymer, facilitating the diffusion and removal of acetic acid.[1] The vacuum should be applied gradually as the viscosity of the melt increases to prevent excessive foaming.

• Suboptimal Reaction Temperature: The reaction temperature must be high enough to maintain a molten, low-viscosity state and provide sufficient activation energy, but not so high as to cause thermal degradation of the monomers or the resulting polymer.[2][3][4]

  • Solution: Employ a two-stage temperature profile. An initial, lower temperature stage (e.g., 180-220°C) allows for initial oligomerization. A second, higher temperature stage (e.g., 240-270°C) under high vacuum promotes chain extension to achieve a high molecular weight.[3] The optimal temperature depends on the specific monomers used.

• Catalyst Inefficiency or Deactivation: The choice of catalyst is critical for achieving a high reaction rate.[5] Catalysts can be deactivated by impurities or may not be effective for this specific type of transesterification reaction.

  • Solution: Titanium-based catalysts, such as titanium(IV) isopropoxide (TTIP) or tetrabutyl titanate (TBT), and tin-based catalysts are highly effective for polyesterification.[5][6] Ensure the catalyst is added in the correct concentration (typically 50-200 ppm) and is not deactivated by moisture or other impurities in the monomers. For some systems, solid acid catalysts can also be an effective, easily separable option.[7]

• Imprecise Stoichiometry: Step-growth polymerization is highly sensitive to the stoichiometric balance of the functional groups. An excess of either the diacetate or diacid component will limit the maximum achievable molecular weight and can reduce the overall yield of high polymer.

  • Solution: Accurately weigh high-purity monomers to ensure a precise 1:1 molar ratio of acetate to carboxylic acid functional groups. Even small deviations can significantly impact the final polymer properties.

Problem 2: Low Molecular Weight and Poor Mechanical Properties

Question: "The final polyester has a low intrinsic viscosity and is brittle, indicating a low molecular weight. How can I increase the polymer chain length?"

Answer: Achieving a high molecular weight is the primary goal for obtaining desirable mechanical properties. Low molecular weight is often a result of factors that limit the extent of the reaction.

• Insufficient Vacuum: This is the most common cause. As the polymer chains grow, the concentration of end groups decreases, and the melt viscosity increases dramatically. A very high vacuum is required during the final polycondensation stage to overcome diffusion limitations and remove the last traces of acetic acid, driving the reaction to completion.

  • Solution: A robust vacuum system capable of reaching pressures below 1 mbar is essential.[1][3] The vacuum should be maintained for a sufficient duration (e.g., 2-5 hours) during the high-temperature stage until the desired melt viscosity is achieved, often monitored by the torque on the mechanical stirrer.

• Presence of Monofunctional Impurities: Impurities with a single functional group (e.g., acetic acid, monocarboxylic acids, or monoacetates) will act as chain terminators, capping the growing polymer chains and preventing further extension.

  • Solution: Use monomers of the highest possible purity (≥99.5%). If purity is uncertain, recrystallize the dicarboxylic acid and distill the 1,3-diacetoxypropane under vacuum before use. Ensure all glassware is scrupulously clean and dry.

• Reaction Time: Insufficient reaction time, especially during the high-vacuum polycondensation stage, will not allow the polymer chains to reach their maximum possible length.[8]

  • Solution: Monitor the reaction progress by observing the increase in melt viscosity. Continue the reaction under high vacuum until the stirrer torque stabilizes, indicating that the molecular weight is no longer increasing significantly.

Problem 3: Polymer Discoloration (Yellowing or Darkening)

Question: "My polyester product is yellow or has a dark tint, which is undesirable for my application. What is causing this discoloration and how can it be prevented?"

Answer: Discoloration is almost always a result of thermal degradation or oxidative side reactions occurring at the high temperatures required for polymerization.[9]

• Thermal Degradation: Prolonged exposure to high temperatures can cause polymer chains to break (scission) and form chromophores (color-forming groups).[4][9][10]

  • Solution: Optimize the reaction time and temperature profile to be as mild as possible while still achieving the desired molecular weight. Avoid "hot spots" in the reactor by ensuring efficient and uniform stirring. Once the target viscosity is reached, cool the polymer promptly.

• Oxidative Degradation: The presence of oxygen at high temperatures is a primary cause of degradation and discoloration.

  • Solution: Maintain a constant, positive pressure of an inert gas (e.g., high-purity nitrogen or argon) throughout the initial stages of the reaction before applying the vacuum. Ensure the reaction apparatus is leak-proof to prevent oxygen from entering the system, especially during the high-vacuum stage.

• Catalyst Residues: Some catalysts, particularly certain titanium compounds, can contribute to yellowing if used at high concentrations or if they promote side reactions.

  • Solution: Use the minimum effective concentration of the catalyst. Consider adding a phosphorus-based stabilizer (e.g., phosphoric acid or a phosphite antioxidant) towards the end of the reaction. These compounds can chelate and deactivate catalyst residues, improving the thermal stability and color of the final polymer.[11]

Frequently Asked Questions (FAQs)

Q1: What are the main advantages of using 1,3-diacetoxypropane instead of 1,3-propanediol?

Using 1,3-diacetoxypropane allows the polycondensation reaction to proceed via transesterification, producing acetic acid as a byproduct instead of water.[5] Acetic acid has a higher boiling point (118°C) than water, which can make its removal from a high-viscosity melt more challenging. However, this route avoids the direct esterification reaction, which can sometimes require more aggressive conditions. It can be particularly useful when one of the monomers is sensitive to the conditions of direct esterification.

Q2: Which catalysts are most effective for this reaction?

Titanium alkoxides like tetrabutyl titanate (TBT) and titanium(IV) isopropoxide (TTIP) are widely used and highly effective catalysts for both transesterification and polycondensation.[6][12] Antimony compounds (e.g., antimony trioxide) are also common, particularly in industrial settings for terephthalate polyesters.[13] The choice depends on the specific monomers, desired reaction rate, and tolerance for catalyst residues in the final product.

Q3: How can I monitor the progress of the polymerization reaction?

The most practical method in a lab setting is to monitor the increase in melt viscosity. This is typically done by observing the torque on the mechanical stirrer motor. As the molecular weight of the polymer increases, the melt becomes more viscous, requiring more power to stir. Other methods include periodically taking samples (if the reactor design allows) and measuring their intrinsic viscosity or analyzing them via Gel Permeation Chromatography (GPC) to determine the molecular weight distribution.

Q4: What is a typical two-stage process for synthesizing Poly(trimethylene terephthalate) (PTT) from 1,3-diacetoxypropane and terephthalic acid?

A typical process involves two distinct stages:

• Ester Interchange (Oligomerization): The monomers are heated with a catalyst under an inert nitrogen atmosphere at 180-220°C. During this stage, acetic acid is distilled off as the initial low-molecular-weight oligomers are formed. This stage typically lasts 2-3 hours.

• Polycondensation: The temperature is raised to 250-270°C, and a high vacuum (<1 mbar) is gradually applied.[14][15] This stage is characterized by a significant increase in melt viscosity and the removal of the remaining acetic acid. This continues for 3-5 hours until the desired molecular weight is achieved.[14][15]

Visualizations and Data

Reaction Mechanism

The following diagram illustrates the fundamental polycondensation reaction between 1,3-diacetoxypropane and a generic dicarboxylic acid.

Caption: Decision tree for troubleshooting low molecular weight polyester.

Table 1: Key Reaction Parameters and Their Impact

Parameter	Typical Range	Effect of Being Too Low	Effect of Being Too High
Catalyst Conc. (ppm)	50 - 200	Slow reaction rate, incomplete conversion.	Polymer discoloration, potential side reactions.
Stage 1 Temp. (°C)	180 - 220	Inefficient oligomerization, slow byproduct removal.	Monomer loss (if volatile), premature degradation.
Stage 2 Temp. (°C)	240 - 270	High melt viscosity, poor byproduct diffusion, low MW. [3]	Rapid thermal degradation, chain scission, discoloration. [3][9]
Vacuum (mbar)	< 1	Incomplete removal of acetic acid, equilibrium shifts left, low MW. [1]	N/A (lower is better)
Stirring Speed (rpm)	50 - 200	Poor heat transfer, inefficient byproduct removal.	High shear can cause chain scission in very high MW polymer.

Experimental Protocol: Two-Stage Melt Polycondensation

Objective: To synthesize high molecular weight Poly(trimethylene terephthalate) (PTT) from 1,3-diacetoxypropane and terephthalic acid (TPA).

Materials:

• Terephthalic acid (TPA), polymer grade (>99.5%)

• 1,3-Diacetoxypropane, high purity (>99.5%)

• Titanium(IV) isopropoxide (TTIP) or tetrabutyl titanate (TBT)

• Phosphoric acid (stabilizer, optional)

• High-purity Nitrogen gas

Procedure:

• Reactor Setup: Assemble a glass reactor equipped with a mechanical stirrer, a nitrogen inlet, and a distillation condenser leading to a collection flask. Ensure all glassware is oven-dried and assembled hot under a nitrogen purge to eliminate moisture.

• Charging Monomers: Charge the reactor with equimolar amounts of TPA and 1,3-diacetoxypropane (e.g., 1.00 mole of TPA and 1.00 mole of 1,3-diacetoxypropane).

• Catalyst Addition: Add the titanium catalyst (e.g., 100 ppm relative to the theoretical polymer weight) to the monomer mixture.

• Stage 1 - Ester Interchange:

  • Begin stirring and maintain a slow, steady flow of nitrogen.

  • Heat the reactor to 180-220°C.

  • Acetic acid will begin to distill from the reaction mixture. Continue this stage for 2-3 hours or until ~85-90% of the theoretical amount of acetic acid has been collected.

• Stage 2 - Polycondensation:

  • Increase the temperature to 250-260°C.

  • Gradually decrease the pressure in the reactor over 30-60 minutes to less than 1 mbar. This must be done carefully to avoid excessive foaming as the remaining acetic acid boils out of the viscous oligomer.

  • Continue the reaction under high vacuum and high temperature for 3-5 hours. The viscosity of the melt will increase significantly, as observed by the increased torque on the stirrer.

• Reaction Completion and Recovery:

  • The reaction is considered complete when the stirrer torque reaches a stable plateau.

  • Break the vacuum by introducing nitrogen gas into the reactor.

  • Extrude the molten polymer from the reactor into a water bath to quench and solidify it.

  • Pelletize the resulting polymer strands for analysis.

References

• Benchchem. (n.d.). Troubleshooting low molecular weight in 1,10-Decanediol polymerization.
• Fradet, A., & Marechal, E. (n.d.). Kinetics and mechanisms of polyesterifications I. Reactions of diols with diacids.
• Hanson, J. E., et al. (2018). How do I synthesise very low molecular weight linear polyesters?
• Zhang, H., et al. (2020). Efficient Depolymerization and Recycling of Poly(trimethylene terephthalate) Using 1,3-Propanediol as Reaction Media. Journal of Polymers and the Environment.
• Allal, A., et al. (2014). Synthesis and Characterization of Branched Polyester: Thermal and Microbial Degradation Studies.
• Gubbels, E., et al. (2022). Overcoming the low reactivity of biobased, secondary diols in polyester synthesis.
• Takasu, A., et al. (2006). Polycondensation of dicarboxylic acids and diols in water catalyzed by surfactant-combined catalysts and successive chain extension. Biomacromolecules, 7(1), 6-9.
• Pohl, H. A. (1968). Thermal Degradation of Polyesters: Part 1.
• Moyori, T., et al. (2012). Dehydration polycondensation of dicarboxylic acids and diols using sublimating strong brønsted acids. Biomacromolecules, 13(5), 1240-3.
• Stadler, F. J., et al. (2017). What are the most efficient manner to reduce the molecular weight of a polyester?
• Puiggalí, J., & Muñoz-Guerra, S. (2014). Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids. Semantic Scholar.
• Yokozawa, T., et al. (2001). Synthesis of polyester by means of polycondensation of diol ester and dicarboxylic acid ester through ester–ester exchange reaction. Polymer Journal.
• Iojoiu, C., et al. (2019). Thermal Degradation Mechanism of a Thermostable Polyester Stabilized with an Open-Cage Oligomeric Silsesquioxane. Polymers (Basel).
• Chemistry For Everyone. (2024).
• US7833931B2. (2010). Solid acid catalyst for production of polyester, process for production of the...
• Witt, U., et al. (2004). Synthesis, Properties and Applications of Poly(Trimethylene Terephthalate).
• Roy, A., & Bhowmick, M. (2013).
• Bouyahia, M., et al. (2011). Synthesis of Aliphatic Polyesters by Direct Polyesterification of Dicarboxylic Acids with Diols under Mild Conditions Catalyzed by Reusable Rare-Earth Triflate.
• Komiya, N., & Fukuoka, A. (2021).
• US6593447B1. (2003). Catalyst for polyester production and process for producing polyester with the same.
• Online Learning College. (2022). Understanding Condensation Polymers: Polyesters & Biopolyesters.
• Jiang, Y., et al. (2018). Recent Advances in the Enzymatic Synthesis of Polyester. Polymers (Basel).
• LibreTexts. (2021). 2.13: Polyesters. Chemistry LibreTexts.
• Tsai, J., et al. (2019). How to keep PDI low when the polyester (polyols and diacids) with increasing Mw is synthesized using bulk polycondensation?
• Umare, S. S., et al. (2012). Synthesis, characterization and biodegradable studies of 1,3-propanediol based polyesters.
• Zhang, H., et al. (2020). (PDF) Efficient Depolymerization and Recycling of Poly(trimethylene terephthalate) Using 1,3-Propanediol as Reaction Media.
• US20170267813A1. (2017). Process for producing poly(trimethylene terephthalate) containing low levels of by-products.
• Roupakias, C., et al. (2007). Synthesis and Thermal Behavior of Polyesters Derived from 1,3‐Propanediol and Various Aromatic Dicarboxylic Acids.
• Rout, T. K., et al. (2012). (PDF) Poly(Trimethylene Terephthalate)—The New Generation of Engineering Thermoplastic Polyester.
• St-Jean, A., & Schaper, F. (2022). Strategies for the synthesis of block copolymers with biodegradable polyester segments. Polymer Chemistry (RSC Publishing).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis and Characterization of Branched Polyester: Thermal and Microbial Degradation Studies [pubs.sciepub.com]
• 3. Overcoming the low reactivity of biobased, secondary diols in polyester synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. US7833931B2 - Solid acid catalyst for production of polyester, process for production of the catalyst, and process for production of polyester using the catalyst - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. youtube.com [youtube.com]
• 10. Thermal Degradation Mechanism of a Thermostable Polyester Stabilized with an Open-Cage Oligomeric Silsesquioxane - PMC [pmc.ncbi.nlm.nih.gov]
• 11. US6593447B1 - Catalyst for polyester production and process for producing polyester with the same - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. d-nb.info [d-nb.info]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Purification of Products from 1,3-Diacetoxypropane Reactions

Welcome to the technical support center for purification strategies involving 1,3-diacetoxypropane (PDDA). This guide is designed for researchers, chemists, and drug development professionals who utilize PDDA as a reactant, intermediate, or are synthesizing it as a final product.[1][2] As a versatile diester, PDDA is employed in various synthetic pathways, from polymer chemistry to its use as an acetylating agent.[1] However, its utility is often accompanied by purification challenges.

This document moves beyond standard protocols to provide a decision-making framework, troubleshoot common issues, and explain the causality behind each procedural choice. Our goal is to empower you with the expertise to develop robust, efficient, and validated purification workflows.

Part 1: Foundational Knowledge & Initial Strategy

Before initiating any purification, a clear understanding of the reaction mixture is critical. The choice of technique is dictated entirely by the physical and chemical properties of the desired product versus those of the impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I can expect when synthesizing 1,3-diacetoxypropane?

When synthesizing 1,3-diacetoxypropane, typically via the esterification of 1,3-propanediol with acetic acid or acetic anhydride, the crude product is commonly contaminated with:

• Unreacted Starting Materials: 1,3-propanediol and acetic acid.[1][3]

• Reaction Intermediates: 1,3-propanediol monoacetate.[4][5]

• Catalyst: Often a strong acid like sulfuric acid, which must be neutralized and removed.[1]

• Byproducts: Water (from esterification) and potentially small amounts of side-products like n-propanol or n-propyl acetate depending on the specific process.[5]

Q2: I used 1,3-diacetoxypropane in a subsequent reaction (e.g., transesterification). What's the best way to approach purification now?

The strategy shifts from removing precursors to removing the 1,3-diacetoxypropane itself, along with its potential hydrolysis products (1,3-propanediol, acetic acid) and other reagents. Your new target product's properties (boiling point, solubility, stability) are now the primary consideration. The general workflow provided below will guide your decision-making process.

Q3: My product appears to be degrading during purification. What is the likely cause?

Product degradation, especially for esters, is often caused by excessive heat or the presence of residual acidic or basic catalysts.[3] Esters are susceptible to hydrolysis back to the parent alcohol and carboxylic acid under these conditions.[1][3] For high-boiling compounds, vacuum distillation is strongly recommended to lower the required temperature and minimize thermal decomposition.[6]

Part 2: General Purification Workflow

The following diagram outlines a logical workflow for purifying a product from a reaction involving 1,3-diacetoxypropane.

Caption: High-level decision workflow for purification.

Comparative Data of Common Analytes

This table summarizes key physical properties to inform your choice of purification technique, primarily distillation.

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/cm³)	Solubility in Water
1,3-Diacetoxypropane	160.17	~210	~1.06	Sparingly soluble
1,3-Propanediol	76.09	~214	~1.05	Miscible
Acetic Acid	60.05	~118	~1.05	Miscible
1,3-Propanediol Monoacetate	118.13	~84 (at 5 mmHg)	~1.09	Soluble
n-Propanol	60.10	~97	~0.80	Miscible
n-Propyl Acetate	102.13	~102	~0.89	Slightly soluble

Data compiled from sources.[3][4][5][7]

Part 3: Troubleshooting Guides

This section addresses specific issues in a question-and-answer format, providing explanations and actionable solutions.

Guide 1: Liquid-Liquid Extraction

Liquid-liquid extraction is the frontline technique for removing catalysts and water-soluble impurities. A typical work-up involves sequential washes with a basic solution (e.g., NaHCO₃), water, and finally brine.[8]

Q: I've formed a thick emulsion between the organic and aqueous layers that won't separate. What should I do?

A: Emulsion formation is common when residual starting materials or byproducts act as surfactants.

• Immediate Cause: Insufficient ionic strength in the aqueous phase, or vigorous shaking that creates fine droplets.

• Solution Workflow:

  • Patience: Allow the separatory funnel to stand undisturbed for 10-20 minutes. Often, the emulsion will slowly break.

  • Increase Ionic Strength: Add a saturated solution of sodium chloride (brine). The increased polarity of the aqueous phase forces the organic components out of solution, helping to break the emulsion.

  • Filtration (Last Resort): Pass the entire emulsified mixture through a pad of Celite® or glass wool. This can physically disrupt the droplets.

  • Prevention: When mixing layers in the separatory funnel, use gentle inversions rather than vigorous shaking.

Sources

• 1. Buy 1,3-Diacetoxypropane | 628-66-0 [smolecule.com]
• 2. 1,3-Diacetoxypropane | C7H12O4 | CID 69409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. DE2057399B2 - Process for the preparation of acetates of 13-propanediol - Google Patents [patents.google.com]
• 5. US3769331A - Process for the preparation of acetates of 1,3-propanediol - Google Patents [patents.google.com]
• 6. WO2004076392A1 - Purification of 1,3-propanediol by distillation - Google Patents [patents.google.com]
• 7. 1,3-Propanediol, diacetate (CAS 628-66-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 8. m.youtube.com [m.youtube.com]

Technical Support Center: Managing Hydrolysis of 1,3-Diacetoxypropane

Welcome to the technical support center for 1,3-diacetoxypropane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable advice on managing the hydrolysis of 1,3-diacetoxypropane during experimental procedures. Here, you will find scientifically grounded explanations, troubleshooting guides, and detailed protocols to ensure the integrity of your experiments.

Introduction to 1,3-Diacetoxypropane and its Hydrolysis

1,3-Diacetoxypropane, an acetate ester formed from the condensation of propane-1,3-diol with acetic acid, is a versatile compound utilized in various applications, including the synthesis of polymers and as a precursor in drug delivery systems.[1][2] However, its utility is intrinsically linked to its stability, particularly against hydrolysis, which can impact experimental outcomes.

Hydrolysis is the cleavage of the ester bonds in 1,3-diacetoxypropane by water, which results in the formation of propane-1,3-diol and acetic acid.[3] The rate of this reaction is highly dependent on factors such as pH and temperature, making its control a critical aspect of experimental design.[3]

Frequently Asked Questions (FAQs)

Q1: Under what conditions is 1,3-diacetoxypropane most stable?

A1: 1,3-diacetoxypropane exhibits its greatest stability under acidic conditions (pH=3) at room temperature, with no detectable hydrolysis even after 21 days.[3] It is less stable in neutral and alkaline (pH=11) aqueous solutions, where hydrolysis is observed over time.[3]

Q2: What are the primary products of 1,3-diacetoxypropane hydrolysis?

A2: The hydrolysis of 1,3-diacetoxypropane yields propane-1,3-diol and acetic acid.[3] This reaction is a reversal of the esterification process that forms the compound.

Q3: Can the hydrolysis of 1,3-diacetoxypropane be catalyzed?

A3: Yes, hydrolysis can be catalyzed by both acids and bases. While stable at a low pH of 3, stronger acidic conditions can promote hydrolysis.[3] Base-catalyzed hydrolysis (saponification) is also a common reaction pathway. Additionally, certain enzymes, such as lipases, can catalyze the deacetylation of 1,3-diacetoxypropane.

Q4: How does temperature affect the hydrolysis of 1,3-diacetoxypropane?

A4: As with most chemical reactions, increasing the temperature will generally increase the rate of hydrolysis. Therefore, for applications requiring stability, it is advisable to maintain lower temperatures. For instance, in studies of similar diacetate esters, lowering the storage temperature from room temperature to 5°C significantly extended the shelf-life of the compound in aqueous solution.[4]

Q5: What are some common applications of 1,3-diacetoxypropane where managing hydrolysis is crucial?

A5: 1,3-diacetoxypropane and its derivatives are used in the formulation of agrochemicals and as precursors for 1,3-propanediol in prodrug synthesis and polymer-based drug delivery systems.[2] In these applications, controlling the rate of hydrolysis is essential to ensure the stability of the final product and the controlled release of active ingredients.

Troubleshooting Guide: Hydrolysis-Related Experimental Issues

This section addresses specific problems you might encounter related to the hydrolysis of 1,3-diacetoxypropane in your experiments.

Issue 1: Unexpected Product Formation in a Reaction Mixture

Question: I am using 1,3-diacetoxypropane as a starting material in an organic synthesis reaction, but I am observing the formation of 1,3-propanediol and acetic acid as byproducts. What could be the cause?

Answer: The presence of 1,3-propanediol and acetic acid strongly indicates that hydrolysis of your 1,3-diacetoxypropane has occurred. The most likely culprits are:

• Presence of Water: Ensure all your solvents and reagents are anhydrous. Trace amounts of water can be sufficient to cause noticeable hydrolysis, especially if the reaction is run at elevated temperatures or for extended periods.

• pH of the Reaction Medium: If your reaction conditions are neutral or alkaline, you are creating an environment conducive to hydrolysis.[3] Consider if your reaction can be performed under mildly acidic conditions (around pH 3-5) to suppress hydrolysis.

• Reaction Temperature: High reaction temperatures will accelerate hydrolysis. If possible, attempt the reaction at a lower temperature.

Issue 2: Inconsistent Results in Biological Assays

Question: I am using a derivative of 1,3-diacetoxypropane in a cell-based assay, and my results are not reproducible. Could hydrolysis be a factor?

Answer: Absolutely. The aqueous environment of most biological assays is a prime setting for hydrolysis. The key factors to investigate are:

• Stability in Media: Your compound may be hydrolyzing in the cell culture medium over the course of the experiment. This would lead to a decrease in the concentration of the active compound and an increase in the concentration of its hydrolysis products, which may have different biological activities.

• pH of the Medium: Standard cell culture media are typically buffered around pH 7.4, which is a condition where 1,3-diacetoxypropane can undergo hydrolysis.[3]

• Incubation Time and Temperature: Longer incubation times and physiological temperatures (e.g., 37°C) will promote hydrolysis.

To troubleshoot this, you should perform a stability study of your compound in the assay medium under the exact experimental conditions (time, temperature, pH) but without cells. You can then analyze samples at different time points using an appropriate analytical method like HPLC or GC-MS to quantify the parent compound and its hydrolysis products.

Issue 3: Poor Yield in a Scale-Up Synthesis

Question: I successfully synthesized a compound using 1,3-diacetoxypropane on a small scale, but when I scaled up the reaction, the yield dropped significantly, and I isolated a large amount of 1,3-propanediol. Why is this happening?

Answer: Scale-up issues are common and can often be traced back to factors that are more easily controlled on a smaller scale. In the context of hydrolysis, consider the following:

• Inefficient Heat Transfer: In larger reaction vessels, heat transfer is less efficient. This can lead to localized "hot spots" where the temperature is significantly higher than the set point, accelerating hydrolysis. Ensure your mixing is vigorous and your heating method provides uniform temperature distribution.

• Longer Reaction and Work-up Times: Larger scale reactions often take longer to complete and to work up. This extended exposure to reaction conditions and aqueous work-up steps provides more opportunity for hydrolysis to occur.

• Moisture from the Air: Larger surface areas in larger flasks can lead to increased exposure to atmospheric moisture, especially if the reaction is not conducted under a strictly inert atmosphere.

Experimental Protocols

Protocol 1: Minimizing Hydrolysis During a Reaction

This protocol provides a general workflow for setting up a reaction using 1,3-diacetoxypropane where hydrolysis is a concern.

Objective: To perform a chemical reaction with 1,3-diacetoxypropane while minimizing its hydrolysis.

Materials:

• 1,3-diacetoxypropane

• Anhydrous solvents (e.g., THF, Dichloromethane)

• Other anhydrous reagents

• Oven-dried glassware

• Inert gas supply (e.g., Nitrogen or Argon)

Procedure:

• Glassware Preparation: Thoroughly dry all glassware in an oven at >100°C for several hours and allow to cool in a desiccator or under a stream of inert gas.

• Inert Atmosphere: Assemble the reaction apparatus and purge with an inert gas to remove air and moisture. Maintain a positive pressure of the inert gas throughout the reaction.

• Solvent and Reagent Handling: Use freshly opened anhydrous solvents or solvents that have been appropriately dried. Handle all reagents under an inert atmosphere.

• pH Control (if applicable): If the reaction chemistry allows, consider adding a non-nucleophilic, anhydrous acid to maintain a slightly acidic pH.

• Temperature Control: Maintain the lowest possible reaction temperature that allows for a reasonable reaction rate. Use a well-calibrated and controlled heating mantle or bath.

• Reaction Monitoring: Monitor the reaction progress closely using techniques like TLC or GC to avoid unnecessarily long reaction times.

• Aqueous Work-up: If an aqueous work-up is necessary, perform it quickly and at a low temperature (e.g., using an ice bath). Use pre-chilled, deionized water. Promptly extract the product into an organic solvent.

Protocol 2: Quantification of 1,3-Diacetoxypropane and its Hydrolysis Products by GC-MS

This protocol outlines a general method for analyzing the extent of hydrolysis.

Objective: To quantify the amounts of 1,3-diacetoxypropane, 1,3-propanediol, and acetic acid in a sample.

Materials:

• Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

• Appropriate GC column (e.g., a polar capillary column)

• Helium (carrier gas)

• Sample vials

• Microsyringe

• Anhydrous solvent for sample dilution (e.g., Dichloromethane)

• Internal standard (e.g., a compound with similar properties but a different retention time)

Procedure:

• Sample Preparation:

  • Accurately weigh or measure a known amount of your experimental sample.

  • Dissolve the sample in a known volume of an appropriate anhydrous solvent containing a known concentration of an internal standard.

  • If necessary, derivatize the sample to improve the volatility of 1,3-propanediol (e.g., by silylation).

• Instrument Setup:

  • Set up the GC-MS with a suitable temperature program for the oven, injector, and detector.

  • The temperature program should be designed to separate 1,3-diacetoxypropane, 1,3-propanediol (or its derivative), acetic acid, and the internal standard.

• Calibration:

  • Prepare a series of calibration standards containing known concentrations of 1,3-diacetoxypropane, 1,3-propanediol, and acetic acid, along with the internal standard.

  • Inject the calibration standards into the GC-MS to generate a calibration curve for each compound.

• Sample Analysis:

  • Inject a known volume of the prepared sample into the GC-MS.

  • Identify the peaks corresponding to each compound based on their retention times and mass spectra.

• Quantification:

  • Integrate the peak areas for each compound and the internal standard.

  • Use the calibration curves to determine the concentration of each analyte in the sample.

Data Summary

The stability of 1,3-diacetoxypropane is highly dependent on the pH of the aqueous environment. The following table summarizes the observed hydrolysis under different pH conditions at room temperature over 21 days.[3]

pH	Temperature	Duration	% Hydrolysis
3	Room Temperature	21 days	Not Detected
Neutral	Room Temperature	21 days	~8.35%
11	Room Temperature	21 days	~8.8%

Visualizing Experimental Workflows

Hydrolysis Management Workflow

This diagram illustrates the key decision points and steps for managing the hydrolysis of 1,3-diacetoxypropane in an experimental setting.

Caption: Workflow for minimizing 1,3-diacetoxypropane hydrolysis.

Hydrolysis Reaction and Influencing Factors

This diagram illustrates the hydrolysis reaction of 1,3-diacetoxypropane and the primary factors that influence its rate.

Sources

• 1. 1,3-Diacetoxypropane | C7H12O4 | CID 69409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy 1,3-Diacetoxypropane | 628-66-0 [smolecule.com]
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• 4. Hydrolysis kinetics of diacetyl nadolol - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection for 1,3-Diacetoxypropane Polycondensation

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the polycondensation of 1,3-diacetoxypropane. This guide is designed for researchers, scientists, and professionals in drug development and materials science. Here, we provide in-depth, field-proven insights into catalyst selection, reaction optimization, and troubleshooting to help you achieve your desired polymer characteristics.

Section 1: Understanding the Reaction: Polycondensation of 1,3-Diacetoxypropane

The polycondensation of 1,3-diacetoxypropane is a transesterification-type step-growth polymerization. In this reaction, monomer units are linked by ester bonds, with acetic acid being eliminated as a byproduct. The choice of catalyst is paramount as it dictates not only the reaction rate but also the final polymer's molecular weight, color, and the prevalence of side reactions.[1][2]

The general reaction scheme is as follows:

n CH₃COO(CH₂)₃OOCCH₃ → H-[O(CH₂)₃OOC-]ₙ-CH₃ + (n-1) CH₃COOH

This process requires high temperatures and typically a vacuum to effectively remove the acetic acid byproduct, driving the equilibrium toward the formation of a high molecular weight polymer.[3]

Section 2: Catalyst Selection Guide (FAQs)

This section addresses common questions regarding the selection of an appropriate catalyst for your specific experimental goals.

Q1: What are the primary classes of catalysts for 1,3-diacetoxypropane polycondensation, and how do they compare?

Catalysts for this type of polyesterification can be broadly categorized into organometallic compounds, acid catalysts, and basic catalysts. Each class has distinct advantages and disadvantages related to activity, reaction conditions, and potential side reactions.

Table 1: Comparison of Common Catalyst Classes for Transesterification Polycondensation

Catalyst Class	Examples	Typical Concentration	Temperature (°C)	Advantages	Disadvantages
Titanates	Titanium(IV) isopropoxide (TIS), Tetrabutyl titanate (TBT)	200-500 ppm	180-240	High activity, effective for achieving high molecular weight.[4]	Can cause polymer discoloration (yellowing); sensitive to hydrolysis, which can lead to deactivation.[5][6]
Stannoxanes (Tin-based)	Tin(II) 2-ethylhexanoate (TEH), Dibutyltin(IV) oxide (DBTO)	200-500 ppm	180-240	Good activity, less discoloration than titanates, more robust against hydrolysis.[6]	Can be slower than titanates; potential toxicity concerns for biomedical applications.[4]
Acid Catalysts	p-Toluenesulfonic acid (PTSA), Methane­sulfonic acid (MSA)	0.1-0.5 wt%	140-180	Effective at lower temperatures.[7][8]	Can promote side reactions like etherification and polymer degradation, leading to discoloration and broadening of molecular weight distribution.[9][10]
Basic Catalysts	MgO, Calcined Hydrotalcites	0.5-2.0 wt%	180-220	Can be effective for transesterification; heterogeneous nature allows for easier removal.[11]	Generally lower activity for polycondensation stage compared to organometallics; can promote side reactions if feedstock has high acid content.[12]

| Enzymatic Catalysts | Lipases (e.g., Novozym 435) | 5-10 wt% | 60-90 | High selectivity, mild reaction conditions, minimal byproducts, "green" approach.[13][14] | Lower reaction rates, higher cost, potential for lower molecular weight, requires non-aqueous media.[15] |

Q2: My primary goal is to achieve the highest possible molecular weight. Which catalyst should I choose and why?

For maximizing molecular weight, organometallic catalysts like titanium(IV) isopropoxide (TIS) or tetrabutyl titanate (TBT) are generally the most effective.[4]

Causality: High molecular weight in polycondensation is achieved by pushing the reaction to a very high conversion (>99%). This requires a catalyst that remains highly active throughout the entire process, especially in the final stages when the viscosity of the reaction medium is extremely high.[3][16]

• Mechanism of Action: Titanate catalysts work by acting as a Lewis acid, coordinating to the carbonyl oxygen of the acetate group. This coordination polarizes the carbonyl bond, making the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by the terminal hydroxyl group of a growing polymer chain.[5][17] This mechanism efficiently promotes the transesterification reaction required for chain growth.

• Practical Considerations: To successfully use titanate catalysts for high molecular weight polymers, it is crucial to maintain an inert, anhydrous environment. Titanates are highly susceptible to hydrolysis by water, which can be present as an impurity in the monomer or form from side reactions.[6] Hydrolysis leads to the formation of catalytically less active or inactive titanium-oxo clusters, effectively deactivating the catalyst.[6]

Q3: How can I minimize polymer discoloration during synthesis?

Polymer discoloration (yellowing or browning) is often a result of thermal degradation and side reactions promoted by the catalyst at high temperatures.[4]

To minimize this, consider the following:

• Use a Tin-Based Catalyst: Catalysts like tin(II) 2-ethylhexanoate (TEH) or dibutyltin(IV) oxide (DBTO) are known to cause less discoloration compared to their titanium counterparts under similar conditions.[4]

• Optimize Temperature and Reaction Time: Avoid unnecessarily high temperatures or prolonged reaction times. Conduct the polycondensation at the lowest temperature that still allows for efficient removal of the acetic acid byproduct.

• Use an Antioxidant/Stabilizer: Incorporating a small amount (e.g., 0.1 wt%) of a hindered phenol antioxidant can help mitigate thermo-oxidative degradation that contributes to color formation.

Q4: Are enzymatic catalysts a viable option for producing well-defined oligomers for biomedical applications?

Yes, enzymatic catalysts, particularly immobilized lipases like Novozym 435, are an excellent choice for synthesizing well-defined, low-to-moderate molecular weight polyesters under mild conditions.[13][18] This makes them highly suitable for applications where biocompatibility and purity are critical.

Causality: Lipases catalyze esterification and transesterification reactions with high specificity, operating at much lower temperatures (typically 60-90°C) than traditional melt polycondensation.[14] This gentle approach avoids the thermal degradation and side reactions that often plague high-temperature methods, resulting in a cleaner product with well-defined end groups. However, achieving very high molecular weights can be challenging due to the milder conditions and potential equilibrium limitations.[15]

Section 3: Troubleshooting Guide

This section provides a systematic approach to diagnosing and solving common issues encountered during the polycondensation of 1,3-diacetoxypropane.

Problem 1: Low Polymer Molecular Weight

This is the most common issue in polycondensation.[19] A systematic approach is crucial for identifying the root cause.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. scienceinfo.com [scienceinfo.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Kinetic studies on Lewis acidic metal polyesterification catalysts – hydrolytic degradation is a key factor for catalytic performance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scilit.com [scilit.com]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Advancing the synthesis of trimethylene carbonate: a high-yield green synthesis route - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Advancing the synthesis of trimethylene carbonate: a high-yield green synthesis route - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 17. researchgate.net [researchgate.net]
• 18. Advancing the synthesis of trimethylene carbonate: a high-yield green synthesis route [journal.hep.com.cn]
• 19. pdf.benchchem.com [pdf.benchchem.com]

Preventing by-product formation in "1,3-diacetoxypropane" acetylation

Welcome to the technical support guide for the acetylation of 1,3-propanediol to synthesize 1,3-diacetoxypropane. This resource is designed for researchers, scientists, and professionals in drug development to navigate the common challenges and nuances of this important chemical transformation. Here, we will delve into the mechanistic underpinnings of by-product formation and provide actionable, field-tested troubleshooting strategies to optimize your reaction outcomes.

I. Reaction Overview and Key Challenges

The acetylation of 1,3-propanediol is a fundamental esterification reaction. The primary goal is the complete conversion of the diol to its corresponding diacetate, 1,3-diacetoxypropane.[1][2] This is typically achieved by reacting 1,3-propanediol with an acetylating agent, such as acetic anhydride or acetic acid, often in the presence of a catalyst.[1]

While seemingly straightforward, this reaction is prone to the formation of specific by-products that can complicate purification and reduce the overall yield and purity of the desired 1,3-diacetoxypropane. The principal challenge lies in driving the reaction to completion while minimizing these side reactions.

Visualizing the Reaction Pathway

Caption: Desired reaction pathway for the synthesis of 1,3-diacetoxypropane.

II. Troubleshooting Guide: By-Product Formation

This section addresses the most common issues encountered during the acetylation of 1,3-propanediol, with a focus on identifying and mitigating the formation of unwanted by-products.

Issue 1: Presence of 1-Acetoxy-3-hydroxypropane (Monoacetate) in the Final Product

Cause: Incomplete reaction is the primary reason for the presence of the monoacetylated intermediate. This can stem from several factors:

• Insufficient Acetylating Agent: An inadequate amount of acetic anhydride or acetic acid will lead to only partial conversion of the diol.

• Low Reaction Temperature: Lower temperatures can decrease the reaction rate, preventing it from reaching completion within the allotted time.

• Inadequate Catalyst Activity or Concentration: An inactive or insufficient amount of catalyst will slow down the esterification process.

• Short Reaction Time: The reaction may not have been allowed to proceed for a sufficient duration for the second acetylation to occur.

Troubleshooting Strategies:

Parameter	Recommended Adjustment	Rationale
Stoichiometry	Use a slight excess of the acetylating agent (e.g., 2.1-2.5 equivalents of acetic anhydride).	Ensures enough reagent is available to drive the reaction to completion, acetylating both hydroxyl groups.
Temperature	Increase the reaction temperature in a controlled manner (e.g., in 10°C increments).	Enhances the reaction kinetics, promoting the conversion of the monoacetate to the diacetate.
Catalyst	If using a catalyst like sulfuric acid or a solid acid resin, ensure it is active and used in the appropriate concentration.[1][3]	A more active or higher concentration of the catalyst can accelerate the reaction rate.
Reaction Time	Extend the reaction time and monitor the progress using techniques like TLC or GC-MS.[4]	Allows for the complete conversion of the intermediate to the final product.

Issue 2: Formation of Polymeric By-products

Cause: Under certain conditions, particularly at elevated temperatures and in the presence of strong acid catalysts, intermolecular etherification or polymerization of 1,3-propanediol can occur, leading to the formation of polyethers or polyesters.

Troubleshooting Strategies:

• Temperature Control: Avoid excessive heating. Maintain a moderate and consistent reaction temperature.

• Catalyst Choice: Consider using a milder catalyst. While strong acids like sulfuric acid are effective, they can also promote side reactions. Alternatives include solid acid catalysts or enzymatic catalysts which can offer higher selectivity.[3][5]

• Reaction Monitoring: Closely monitor the reaction progress to stop it once the desired product is formed, preventing further side reactions.

Visualizing By-Product Formation

Caption: Pathways leading to common by-products in 1,3-diacetoxypropane synthesis.

III. Frequently Asked Questions (FAQs)

Q1: What is the optimal acetylating agent for this reaction?

A1: Both acetic anhydride and acetic acid can be used.[1] Acetic anhydride is generally more reactive and can often lead to faster reaction times and higher yields. However, it is also more expensive and requires careful handling. Acetic acid is a less expensive and safer alternative, but the reaction may require more forcing conditions (e.g., higher temperatures, longer reaction times) and the removal of the water by-product to drive the equilibrium towards the product side.

Q2: How can I effectively purify 1,3-diacetoxypropane from the reaction mixture?

A2: The primary purification method is fractional distillation.[6] Due to the different boiling points of 1,3-propanediol, 1-acetoxy-3-hydroxypropane, and 1,3-diacetoxypropane, they can be effectively separated. It is crucial to have an efficient distillation setup to achieve high purity. In some cases, chromatographic methods can also be employed for purification, especially on a smaller scale.[7]

Q3: Can this reaction be performed without a catalyst?

A3: Yes, the acetylation of alcohols can proceed without a catalyst, especially when using a highly reactive acetylating agent like acetic anhydride and elevated temperatures.[4][8] However, the reaction will be significantly slower. Catalysts are generally recommended to achieve reasonable reaction rates and conversions under milder conditions.

Q4: What is the role of a base, such as pyridine or triethylamine, in this reaction?

A4: While not always necessary, a base can be added to neutralize the acidic by-product (acetic acid when using acetic anhydride) and to act as a catalyst.[9] For example, 4-(dimethylamino)pyridine (DMAP) is a highly effective acylation catalyst.[9] The use of a base can accelerate the reaction and may be particularly useful for less reactive alcohols.

Q5: Are there any "green" or more environmentally friendly approaches to this synthesis?

A5: Yes, several strategies align with the principles of green chemistry. One approach is the use of solid acid catalysts, which can be easily recovered and reused.[3] Another is the exploration of enzymatic catalysis, which can offer high selectivity under mild reaction conditions.[5] Additionally, performing the reaction under solvent-free conditions, where one of the reactants also serves as the solvent, can reduce waste.[10]

IV. Experimental Protocol: Optimized Acetylation of 1,3-Propanediol

This protocol provides a starting point for the synthesis of 1,3-diacetoxypropane. Optimization may be required based on your specific laboratory conditions and desired scale.

Materials:

• 1,3-Propanediol

• Acetic Anhydride

• Sulfuric Acid (catalytic amount)

• Sodium Bicarbonate (saturated aqueous solution)

• Anhydrous Magnesium Sulfate

• Appropriate glassware for reaction and distillation

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1,3-propanediol (1.0 equivalent).

• Carefully add acetic anhydride (2.2 equivalents) to the flask.

• Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2 mol%) to the reaction mixture while stirring.

• Heat the reaction mixture to a moderate temperature (e.g., 80-100°C) and maintain it for a period determined by reaction monitoring (e.g., 2-4 hours).

• Monitor the reaction progress by TLC or GC-MS until the starting material and monoacetate intermediate are no longer observed.

• Allow the reaction mixture to cool to room temperature.

• Slowly and carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry it over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure.

• Purify the crude product by fractional distillation under reduced pressure to obtain pure 1,3-diacetoxypropane.

V. References

• ResearchGate. (2015, November). Stereoselective acetylation of 1-aryl-2,2-dimethyl-1,3-propanediols.... Available from: [Link]

• National Institutes of Health. (n.d.). O-Acetyl 1,3-Propanediol as an Acrolein Proelectrophile in Enantioselective Iridium-Catalyzed Carbonyl Allylation. Available from: [Link]

• UTRGV ScholarWorks. (n.d.). The DMAP-Catalyzed Acylation of Alcohol -- A Mechanistic Study. Available from: [Link]

• MDPI. (2019, July 8). Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. Available from: [Link]

• PubChem. (n.d.). 1,3-Diacetoxypropane. Available from: [Link]

• PubMed. (2023, May 26). O-Acetyl 1,3-Propanediol as an Acrolein Proelectrophile in Enantioselective Iridium-Catalyzed Carbonyl Allylation. Available from: [Link]

• ACS Publications. (2023, May 12). O-Acetyl 1,3-Propanediol as an Acrolein Proelectrophile in Enantioselective Iridium-Catalyzed Carbonyl Allylation. Available from: [Link]

• ACS Publications. (2023, May 12). O-Acetyl 1,3-Propanediol as an Acrolein Proelectrophile in Enantioselective Iridium-Catalyzed Carbonyl Allylation. Available from: [Link]

• MDPI. (2023, June 10). The Impact of Process Parameters on 1,3-Propanediol Production and 3-Hydroxypropionaldehyde Accumulation in Fed-Batch Fermentation of Glycerol with Citrobacter freundii AD119. Available from: [Link]

• YouTube. (2024, March 6). Acetal Formation Mechanism Step-by-Step Explanation with a Quick Trick to Predict the Product. Available from: [Link]

• Frontiers. (n.d.). Progress in 1,3-propanediol biosynthesis. Available from: [Link]

• ACS Publications. (2021, March 15). Insight into the Mechanism of the Acylation of Alcohols with Acid Anhydrides Catalyzed by Phosphoric Acid Derivatives. Available from: [Link]

• ResearchGate. (2019, June). (PDF) Process optimisation of 1,3-propanediol production by Klebsiella pneumoniae strain. Available from: [Link]

• ResearchGate. (2019, July 8). Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. Available from: [Link]

• ResearchGate. (2021, August). Accelerated production of 1,3-propanediol from glycerol by Klebsiella pneumoniae using the method of forced pH fluctuations. Available from: [Link]

• National Institutes of Health. (2020, November 26). Separation and Purification of Biogenic 1,3-Propanediol from Fermented Glycerol through Flocculation and Strong Acidic Ion-Exchange Resin. Available from: [Link]

• MDPI. (2022, March 9). A Stoichiometric Solvent-Free Protocol for Acetylation Reactions. Available from: [Link]

• National Institutes of Health. (2018, July 16). Physical and chemical assessment of 1,3 Propanediol as a potential substitute of propylene glycol in refill liquid for electronic cigarettes. Available from: [Link]

• Google Patents. (n.d.). DE2057399B2 - Process for the preparation of acetates of 13-propanediol. Available from:

• Royal Society of Chemistry. (2016). Production of 1,3-propanediol from glycerol via fermentation by Saccharomyces cerevisiae. Available from: [Link]

• National Institutes of Health. (2024, November 29). Progress in 1,3-propanediol biosynthesis. Available from: [Link]

• NIST. (n.d.). 1,3-Propanediol, diacetate. Available from: [Link]

• Wikipedia. (n.d.). 1,3-Propanediol. Available from: [Link]

• Cheméo. (n.d.). Chemical Properties of 1,3-Propanediol, diacetate (CAS 628-66-0). Available from: [Link]

• Google Patents. (n.d.). US20050069997A1 - Purification of biologically-produced 1,3-propanediol. Available from:

• PubChem. (n.d.). 1,3-Propanediol. Available from: [Link]

• ResearchGate. (2010, August). A novel separation and purification process for 1,3-propanediol. Available from: [Link]

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• 1. Buy 1,3-Diacetoxypropane | 628-66-0 [smolecule.com]
• 2. 1,3-Diacetoxypropane | C7H12O4 | CID 69409 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 5. researchgate.net [researchgate.net]
• 6. DE2057399B2 - Process for the preparation of acetates of 13-propanediol - Google Patents [patents.google.com]
• 7. Separation and Purification of Biogenic 1,3-Propanediol from Fermented Glycerol through Flocculation and Strong Acidic Ion-Exchange Resin - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. scholarworks.utrgv.edu [scholarworks.utrgv.edu]
• 10. art.torvergata.it [art.torvergata.it]

Technical Support Center: Troubleshooting Low Conversion Rates in 1,3-Diacetoxypropane Synthesis

Welcome to our dedicated technical support guide for the synthesis of 1,3-diacetoxypropane. This resource is designed for researchers, scientists, and professionals in drug development who are encountering challenges in achieving high conversion rates in their reactions. As Senior Application Scientists, we have compiled this guide based on established chemical principles and extensive laboratory experience to help you diagnose and resolve common issues.

I. Foundational Concepts: Understanding the Synthesis of 1,3-Diacetoxypropane

1,3-Diacetoxypropane, also known as 1,3-propanediol diacetate, is an acetate ester synthesized from propane-1,3-diol.[1][2] The two primary methods for its synthesis are:

• Direct Esterification (Fischer Esterification): This is a reversible, acid-catalyzed reaction between 1,3-propanediol and acetic acid.[1][3][4]

• Acylation with Acetic Anhydride: This method involves the reaction of 1,3-propanediol with acetic anhydride, often in the presence of a base or an acid catalyst.[1]

Understanding the nuances of each method is crucial for effective troubleshooting.

Reaction Mechanisms

To effectively troubleshoot, a clear understanding of the reaction pathways is essential.

Caption: Fischer Esterification pathway for 1,3-diacetoxypropane synthesis.

Caption: Synthesis of 1,3-diacetoxypropane using acetic anhydride.

II. Frequently Asked Questions (FAQs) & Troubleshooting Guides

Category 1: Issues Related to Fischer Esterification

This method is governed by equilibrium, making it prone to low conversion if not properly managed.[4][5]

Q1: My Fischer esterification reaction has stalled, and the conversion to 1,3-diacetoxypropane is low. What is the most likely cause?

A1: The most probable cause is that your reaction has reached equilibrium. Fischer esterification is a reversible process where the starting materials (1,3-propanediol and acetic acid) and products (1,3-diacetoxypropane and water) coexist.[3][5] To achieve high conversion, you must shift the equilibrium towards the products, in accordance with Le Châtelier's principle.[4][5][6]

Troubleshooting Steps:

• Water Removal: The presence of water, a product of the reaction, will favor the reverse reaction (hydrolysis of the ester).[1][5]

  • Action: Use a Dean-Stark apparatus or add a dehydrating agent (e.g., molecular sieves) to remove water as it is formed.

• Use of Excess Reactant: Increasing the concentration of one of the reactants will drive the reaction forward.[7][8]

  • Action: Since 1,3-propanediol is often the more valuable reagent, use a significant excess of acetic acid (e.g., 3-5 equivalents or even use it as the solvent).

Caption: Strategies to drive the Fischer esterification towards completion.

Q2: I'm observing the formation of the monoacetate but very little of the desired diacetate. How can I promote the second esterification?

A2: The formation of the monoacetate (1-acetoxy-3-propanol) is the first step. The conversion to the diacetate can be hindered by several factors, including steric hindrance and insufficient reaction time or temperature.

Troubleshooting Steps:

• Increase Reaction Time and/or Temperature: The second esterification may require more energy and time.

  • Action: Prolong the reflux time and monitor the reaction progress using an appropriate analytical technique (TLC, GC, or NMR). Ensure the temperature is sufficient for the reaction to proceed without degrading the reactants or products.

• Catalyst Activity: The acid catalyst might be insufficient or have lost its activity.

  • Action: Ensure you are using a sufficient catalytic amount of a strong acid like sulfuric acid or p-toluenesulfonic acid.

Parameter	Typical Range	Rationale
Temperature	100-140 °C	To overcome the activation energy of the reaction.
Catalyst Loading	1-5 mol%	To ensure efficient protonation of the carboxylic acid.
Reactant Ratio	3-10 eq. of Acetic Acid	To shift the equilibrium towards the product side.

Table 1: Typical Reaction Parameters for Fischer Esterification of 1,3-Propanediol.

Category 2: Issues Related to Acylation with Acetic Anhydride

This method is generally faster and not reversible, but it can present its own set of challenges.

Q3: My reaction with acetic anhydride is sluggish, and I'm not getting complete conversion. What could be the issue?

A3: While the reaction with acetic anhydride is more favorable than Fischer esterification, low conversion can still occur due to several reasons.

Troubleshooting Steps:

• Reagent Purity: Acetic anhydride can hydrolyze to acetic acid if exposed to moisture, reducing its reactivity.

  • Action: Use freshly opened or properly stored acetic anhydride.

• Catalyst Choice: The choice and amount of catalyst are crucial.

  • For Base Catalysis: A base like pyridine or DMAP (4-dimethylaminopyridine) is often used to activate the alcohol and neutralize the acetic acid byproduct. Ensure you are using a sufficient amount.

  • For Acid Catalysis: An acid catalyst can also be used.

• Temperature: While often performed at room temperature, some reactions may require gentle heating to proceed at a reasonable rate.

  • Action: Try warming the reaction mixture to 40-60 °C and monitor the progress.

Q4: I'm observing side products in my reaction with acetic anhydride. What are they, and how can I avoid them?

A4: Side reactions can occur, especially under harsh conditions.

Potential Side Reactions and Solutions:

• Elimination: At high temperatures, acid-catalyzed dehydration of the diol or monoacetate can occur.

  • Solution: Maintain a moderate reaction temperature.

• Polymerization: In some cases, intermolecular reactions can lead to oligomers or polymers.

  • Solution: Use appropriate stoichiometry and consider using a more dilute solution.

Category 3: General Troubleshooting

Q5: How can I effectively monitor the progress of my reaction to determine the conversion rate?

A5: Accurate monitoring is key to understanding your reaction's performance.

Recommended Analytical Methods:

• Thin-Layer Chromatography (TLC): A quick and easy way to qualitatively assess the consumption of the starting material and the formation of products.

• Gas Chromatography (GC): Provides quantitative data on the relative amounts of starting material, monoacetate, and diacetate.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to determine the conversion by integrating the signals corresponding to the starting material and products.

Q6: I believe my reaction has gone to completion, but my isolated yield is low. What could be causing this?

A6: Low isolated yield despite high conversion can be due to issues during workup and purification.

Troubleshooting Workup and Purification:

• Incomplete Extraction: 1,3-diacetoxypropane has some water solubility.

  • Action: Ensure you perform multiple extractions with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) and consider washing the combined organic layers with brine to remove dissolved water.

• Product Loss During Distillation: If purifying by distillation, ensure your apparatus is efficient to avoid loss of product.

• Hydrolysis during Workup: If the workup is performed in the presence of strong acid or base, hydrolysis of the ester can occur.

  • Action: Neutralize the reaction mixture before workup.

Troubleshooting Workflow

This flowchart provides a systematic approach to diagnosing and solving low conversion issues.

Caption: A logical workflow for troubleshooting low conversion rates.

III. Experimental Protocols

Protocol 1: Synthesis of 1,3-Diacetoxypropane via Fischer Esterification

• To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus fitted with a reflux condenser, add 1,3-propanediol (1.0 eq.).

• Add glacial acetic acid (5.0 eq.) and a catalytic amount of p-toluenesulfonic acid (0.02 eq.).

• Add a solvent that forms an azeotrope with water (e.g., toluene).

• Heat the mixture to reflux and continue heating until no more water is collected in the Dean-Stark trap.

• Monitor the reaction by TLC or GC until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Carefully neutralize the acid catalyst with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation.

IV. References

• PubChem. 1,3-Diacetoxypropane. Retrieved from [Link]

• Google Patents. DE2057399B2 - Process for the preparation of acetates of 1,3-propanediol. Retrieved from

• Google Patents. US3769331A - Process for the preparation of acetates of 1,3-propanediol. Retrieved from

• Quora. (2020, April 3). Why is the yield of ester relatively low? How do you improve the yield and the purity of esters? Retrieved from [Link]

• Chemistry Steps. Fischer Esterification. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Fischer Esterification. Retrieved from [Link]

• University of Colorado Boulder. Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. Retrieved from [Link]

• Master Organic Chemistry. (2022, November 16). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• University of Missouri–St. Louis. Experiment 22 – The Fischer Esterification. Retrieved from [Link]

Sources

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• 2. 1,3-Diacetoxypropane | C7H12O4 | CID 69409 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Technical Support Center: Methods for Removing Unreacted 1,3-Diacetoxypropane

Welcome to the technical support center for purification challenges in synthetic chemistry. This guide is designed for researchers, scientists, and drug development professionals who encounter residual 1,3-diacetoxypropane in their reaction mixtures. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to empower you to solve these specific separation challenges effectively.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of 1,3-diacetoxypropane that I should consider for its removal?

Understanding the physical properties of 1,3-diacetoxypropane is the first step in designing an effective purification strategy. It is a diester, which dictates its polarity, solubility, and reactivity.[1][2] Key data points are summarized below.

Property	Value	Source
Molecular Formula	C₇H₁₂O₄	[1][2]
Molecular Weight	160.17 g/mol	[1][3]
Boiling Point	~210 °C at 760 mmHg	[1][3][4]
Density	~1.06 g/mL	[1][3]
Water Solubility	0.62 M	[4][5]
Appearance	Colorless liquid	[6]

The high boiling point suggests that simple distillation may be challenging if your desired product is also a high-boiling liquid or is thermally sensitive. Its moderate water solubility can be exploited, especially after chemical modification.

Q2: What are the primary methods for removing unreacted 1,3-diacetoxypropane?

There are three primary strategies, each suited to different experimental conditions:

• Chemical Conversion & Extraction (Hydrolysis): Chemically convert the ester into highly water-soluble species (an alcohol and a carboxylate salt) that can be easily removed with an aqueous wash. This is often the most robust and widely applicable method.

• Distillation: Physically separate compounds based on differences in boiling points. This is suitable for thermally stable products with a boiling point significantly different from 210 °C.

• Chromatography: Separate compounds based on differential adsorption to a stationary phase, typically silica gel. This is a high-resolution technique suitable for small-scale purifications or when other methods fail.

Q3: How do I choose the best removal method for my specific reaction mixture?

The optimal method depends on the properties of your desired product and the scale of your reaction. The following decision tree can guide your choice.

Caption: Decision tree for selecting a purification method.

Troubleshooting Guide 1: Removal by Hydrolysis & Extraction (Saponification)

This is the most common and often most effective method. It relies on the chemical transformation of the ester into compounds with drastically different solubility.

Core Principle (Causality): Base-catalyzed hydrolysis, or saponification, converts the moderately polar, organic-soluble 1,3-diacetoxypropane into two highly water-soluble products: 1,3-propanediol and sodium acetate.[7][8][9] These are easily removed from the desired organic product by a simple aqueous extraction (workup). The reaction is effectively irreversible because the final deprotonation of the carboxylic acid drives the equilibrium forward.[8][9]

Q&A and Troubleshooting

Q: When is hydrolysis the best choice? A: This method is ideal when your desired product is not sensitive to aqueous base and is soluble in a water-immiscible organic solvent (like ethyl acetate, dichloromethane, or ether). It is highly efficient for both small and large-scale reactions.

Q: What is a reliable, step-by-step protocol for this method? A: The following workflow is a robust starting point.

Caption: Workflow for removal by hydrolysis and extraction.

Experimental Protocol:

• Cool the reaction mixture to room temperature. If the reaction was run neat, dissolve the mixture in a suitable water-immiscible organic solvent (e.g., ethyl acetate).

• Transfer the organic solution to a separatory funnel.

• Add an equal volume of a 1 M aqueous solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH).

• Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release any pressure.

• Allow the layers to separate. Drain and discard the lower aqueous layer.

• To remove residual water-soluble components and help break any emulsions, wash the organic layer with an equal volume of brine (saturated aqueous NaCl solution).[10]

• Drain the organic layer into an Erlenmeyer flask and dry over an anhydrous salt like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filter or decant the dried solution and remove the solvent under reduced pressure (e.g., using a rotary evaporator) to yield the purified product.

Q: I'm seeing a thick, stable emulsion between the layers. What should I do? A: Emulsion formation is a common issue in extractions.[10][11]

• Cause: Insufficient difference in polarity or density between the two phases, often exacerbated by vigorous shaking.

• Solution 1 (Preventative): Instead of vigorous shaking, gently invert the separatory funnel multiple times. This increases the surface area for extraction with less energy, reducing emulsion formation.[10]

• Solution 2 (Reactive): Add a significant amount of brine (saturated NaCl solution) to the separatory funnel.[10] This increases the ionic strength and density of the aqueous layer, forcing the separation of the phases.[10]

• Solution 3 (Advanced): If the emulsion persists, pass the entire mixture through a pad of Celite (diatomaceous earth) using a Büchner funnel. This can physically disrupt the emulsion.

Troubleshooting Guide 2: Removal by Distillation

This method relies on the physical separation of components with different boiling points.

Core Principle (Causality): When a liquid mixture is heated, the component with the higher vapor pressure (and thus lower boiling point) will vaporize more readily. By controlling the temperature and pressure, this vapor can be condensed and collected separately, enriching the distillate in the more volatile component.

Q&A and Troubleshooting

Q: When should I consider distillation? A: Distillation is a viable option when your product is thermally stable and its boiling point is significantly different from that of 1,3-diacetoxypropane (~210 °C). A difference of at least 30-40 °C is recommended for effective separation by simple distillation. If the boiling points are closer, fractional distillation may be required. If your product is heat-sensitive, vacuum distillation can be used to lower the boiling points of all components.

Q: My separation is poor, and the product seems to be co-distilling with the impurity. Why? A: This indicates inefficient separation, which can have several causes.[12][13][14]

• Cause 1: Insufficient Theoretical Plates: The separation efficiency of the column is too low. For simple distillation, this is a common problem if boiling points are close.

• Solution: Switch to a fractional distillation setup by inserting a fractionating column (e.g., a Vigreux or packed column) between the distillation flask and the condenser. This provides a larger surface area for repeated vaporization-condensation cycles, enhancing separation.

• Cause 2: Distillation Rate is Too High: Heating the mixture too quickly does not allow equilibrium to be established, leading to poor separation.

• Solution: Reduce the heating rate. A good rule of thumb is to collect the distillate at a rate of 1-2 drops per second.

• Cause 3: Azeotrope Formation: In some cases, the product and impurity may form an azeotrope, a mixture that boils at a constant temperature and has a constant composition, making separation by standard distillation impossible.[15]

• Solution: This is less common but can be diagnosed by a constant boiling temperature that doesn't match either pure component. If an azeotrope is suspected, an alternative purification method like hydrolysis or chromatography should be used.

Troubleshooting Guide 3: Removal by Column Chromatography

This is a powerful technique for separating compounds based on their polarity.

Core Principle (Causality): In normal-phase chromatography, a mixture is passed through a column packed with a polar stationary phase (typically silica gel). A less polar mobile phase (eluent) flows through the column. Non-polar compounds have a weaker affinity for the stationary phase and travel down the column more quickly, while more polar compounds are retained longer.

Q&A and Troubleshooting

Q: When is chromatography the right choice? A: Chromatography is excellent for small-scale purifications (<5 g), for separating mixtures with very similar boiling points, or for purifying non-volatile or thermally sensitive compounds. It is also the method of choice when the product is sensitive to the basic conditions of hydrolysis.

Q: My product and 1,3-diacetoxypropane are eluting together (co-elution). How can I improve the separation? A: Co-elution means the solvent system (eluent) is not optimal for resolving the two compounds.

• Cause: The polarity of the eluent is too high, causing both compounds to move too quickly down the column with little interaction with the silica.

• Solution 1: Decrease Eluent Polarity: 1,3-diacetoxypropane is a moderately polar compound due to its two ester groups. Your desired product is likely eluting at a similar rate. To improve separation, decrease the polarity of your eluent. For example, if you are using a 30:70 mixture of ethyl acetate (polar) and hexanes (non-polar), try switching to a 20:80 or 10:90 mixture. This will cause the more polar 1,3-diacetoxypropane to be retained more strongly on the silica, allowing your (presumably less polar) product to elute first.

• Solution 2: Check for Overloading: Loading too much crude material onto the column can cause broad, overlapping bands.[16]

• Solution: Use a larger column with more silica gel relative to the amount of crude product. A general rule is to use a mass of silica that is 50-100 times the mass of the crude material.

• Solution 3: Ensure Proper Loading Technique: If the initial band of compound is not narrow and horizontal, separation will be poor.

• Solution: Dissolve the crude mixture in the minimum amount of solvent (preferably the eluent itself) before loading it onto the column.[17] If the compound has poor solubility, consider "dry loading" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and then carefully adding the resulting free-flowing powder to the top of the column.[17]

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Reference Data & Comparative Studies

The Impact of Diol Monomer Structure on Polyester Properties: A Comparative Guide to 1,3-Diacetoxypropane and 1,4-Butanediol Diacetate

For researchers, scientists, and drug development professionals, the selection of monomers is a critical determinant of the final properties of a polyester. The molecular architecture of these building blocks dictates the polymer's thermal, mechanical, and degradation characteristics, which in turn govern its suitability for applications ranging from drug delivery systems to advanced biomaterials. This guide provides an in-depth comparison of two diacetate monomers, 1,3-diacetoxypropane and 1,4-butanediol diacetate, and their influence on the resultant polyester properties. By examining the subtle yet significant difference of a single methylene group in the diol backbone, we can elucidate fundamental structure-property relationships in polyester chemistry.

Unveiling the Monomers: A Structural Overview

1,3-Diacetoxypropane and 1,4-butanediol diacetate are the acetylated forms of 1,3-propanediol (PDO) and 1,4-butanediol (BDO), respectively.[1] In polyester synthesis via transesterification, they offer an alternative to the direct use of diols, with the elimination of acetic acid instead of water during polymerization. The key distinction lies in the number of carbon atoms in the diol backbone: 1,3-diacetoxypropane possesses an odd number (three), while 1,4-butanediol diacetate has an even number (four). This "odd-even" effect is a central theme in understanding the divergent properties of the polyesters they form.

Property	1,3-Diacetoxypropane	1,4-Butanediol Diacetate
Synonyms	1,3-Propanediol diacetate, Trimethylene diacetate	1,4-Diacetoxybutane, Tetramethylene diacetate
CAS Number	628-66-0	628-67-1
Molecular Formula	C₇H₁₂O₄	C₈H₁₄O₄
Molecular Weight	160.17 g/mol	174.19 g/mol
Chemical Structure	CH₃COOCH₂CH₂CH₂OCOCH₃	CH₃COOCH₂CH₂CH₂CH₂OCOCH₃

The "Odd-Even" Effect: A Fundamental Principle in Polyester Properties

The number of methylene groups in the diol monomer significantly influences the packing of polymer chains in the solid state, which in turn affects the thermal and mechanical properties of the resulting polyester. This phenomenon, known as the "odd-even" effect, is a recurring theme in the study of aliphatic polyesters.[2][3][4]

Polyesters synthesized from diols with an even number of methylene units, such as those derived from 1,4-butanediol diacetate, tend to exhibit higher melting points and a greater propensity for crystallization compared to their counterparts with an odd number of methylene units.[5] This is attributed to the more favorable conformational arrangement of the polymer chains with an even number of carbons, allowing for more efficient packing into a crystalline lattice.

Conversely, the presence of an odd number of methylene groups, as in polyesters from 1,3-diacetoxypropane, can disrupt this packing, leading to lower melting points, reduced crystallinity, and often, increased flexibility.[6]

Experimental Synthesis and Characterization of Polyesters

To illustrate the impact of these monomers, we will consider the synthesis of both aromatic and aliphatic polyesters. A common and industrially relevant method for this is melt polycondensation.

Representative Experimental Protocol: Melt Polycondensation

The synthesis of polyesters from diacetates and dicarboxylic acids (or their dimethyl esters) is a two-stage process: transesterification followed by polycondensation.

Stage 1: Transesterification

• A reaction vessel equipped with a mechanical stirrer, a nitrogen inlet, and a distillation condenser is charged with the diacetate (1,3-diacetoxypropane or 1,4-butanediol diacetate) and the dicarboxylic acid dimethyl ester (e.g., dimethyl terephthalate for an aromatic polyester, or dimethyl adipate for an aliphatic polyester) in a specific molar ratio (typically a slight excess of the diacetate).

• A transesterification catalyst, such as tetrabutyl titanate or zinc acetate, is added to the mixture.[1]

• The reactor is heated under a nitrogen atmosphere to a temperature of 180-220°C.

• As the transesterification reaction proceeds, methyl acetate is formed and distilled off, driving the reaction to completion. The reaction is monitored by the amount of distillate collected.

Stage 2: Polycondensation

• Once the theoretical amount of methyl acetate has been collected, the temperature is gradually raised to 240-280°C.

• A high vacuum (typically below 1 mmHg) is slowly applied to the system.

• Under these conditions, the excess diacetate is removed, and the polycondensation reaction proceeds, leading to an increase in the polymer chain length. Acetic acid is the byproduct of this stage and is removed by the vacuum system.

• The progress of the reaction is monitored by the increase in the melt viscosity, which can be inferred from the torque on the stirrer motor.[7][8]

• Once the desired molecular weight is achieved, the reactor is brought back to atmospheric pressure with nitrogen, and the molten polymer is extruded and pelletized.

General workflow for the two-stage melt polycondensation of polyesters.

Characterization Techniques

The resulting polyesters are typically characterized by a suite of analytical techniques to determine their molecular weight, thermal properties, and mechanical performance.

• Gel Permeation Chromatography (GPC): To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).

• Differential Scanning Calorimetry (DSC): To measure the glass transition temperature (Tg), melting temperature (Tm), and crystallinity.[9]

• Thermogravimetric Analysis (TGA): To assess the thermal stability and decomposition temperature of the polymer.

• Tensile Testing: To evaluate mechanical properties such as tensile strength, Young's modulus, and elongation at break.

• X-ray Diffraction (XRD): To investigate the crystalline structure of the polymer.

Comparative Analysis of Polyester Properties

The structural difference between 1,3-diacetoxypropane and 1,4-butanediol diacetate leads to predictable and significant variations in the properties of the polyesters they form.

Aromatic Polyesters: The Case of PTT vs. PBT

A well-studied comparison that directly reflects the impact of the diol structure is that of poly(trimethylene terephthalate) (PTT), derived from 1,3-propanediol, and poly(butylene terephthalate) (PBT), derived from 1,4-butanediol.

Property	Poly(trimethylene terephthalate) (from 1,3-Propanediol)	Poly(butylene terephthalate) (from 1,4-Butanediol)
Glass Transition Temp. (Tg)	~45-65 °C	~22-43 °C
Melting Temperature (Tm)	~225-230 °C	~223-228 °C
Crystallization Rate	Slower	Faster
Tensile Strength	Higher	Lower
Elongation at Break	Lower	Higher
Flexural Modulus	Higher	Lower
Impact Strength	Lower	Higher

Note: The properties of PTT and PBT can vary depending on the specific grade and processing conditions. The values presented here are typical ranges.

The odd number of methylene groups in the 1,3-propanediol unit of PTT results in a helical chain conformation, which leads to a less efficient chain packing compared to the more planar zigzag conformation of the 1,4-butanediol unit in PBT. This difference in chain packing manifests in several key property distinctions:

• Thermal Properties: While their melting temperatures are similar, PBT generally exhibits a faster crystallization rate than PTT. This is a significant advantage in processing applications like injection molding, where shorter cycle times are desirable. The glass transition temperature of PTT is notably higher than that of PBT, indicating greater chain stiffness in the amorphous regions at elevated temperatures.

• Mechanical Properties: PTT typically displays higher tensile strength and flexural modulus, making it a stiffer and stronger material. However, PBT often has superior impact strength and higher elongation at break, indicating greater toughness and ductility.

Aliphatic Polyesters: A Look at Succinates and Adipates

The "odd-even" effect is also pronounced in aliphatic polyesters, which are of particular interest for biodegradable applications.

Property	Poly(trimethylene succinate) (from 1,3-Propanediol)	Poly(butylene succinate) (from 1,4-Butanediol)	Poly(trimethylene adipate) (from 1,3-Propanediol)	Poly(butylene adipate) (from 1,4-Butanediol)
Glass Transition Temp. (Tg)	~ -30 to -15 °C	~ -32 °C	~ -59 °C	~ -60 to -70 °C
Melting Temperature (Tm)	~ 45-55 °C	~ 114-118 °C	~ 44 °C	~ 54-60 °C
Crystallinity	Lower	Higher	Lower	Higher

Note: These values are approximate and can be influenced by molecular weight and processing history.

As with the aromatic polyesters, the aliphatic polyesters derived from 1,4-butanediol (even number of carbons) consistently show higher melting temperatures and degrees of crystallinity compared to their 1,3-propanediol (odd number of carbons) counterparts.[10][11] For instance, poly(butylene succinate) (PBS) has a significantly higher melting point than poly(trimethylene succinate) (PTS).

This higher crystallinity in BDO-based aliphatic polyesters generally translates to:

• Higher mechanical strength and stiffness.

• Improved barrier properties.

• Slower degradation rates: The crystalline regions are less accessible to water and enzymes, which can slow down hydrolytic and enzymatic degradation.[12]

Conversely, the lower crystallinity of PDO-based aliphatic polyesters can lead to:

• Greater flexibility and elasticity.

• Faster degradation rates: The larger amorphous content provides more sites for hydrolytic and enzymatic attack, which can be advantageous for applications requiring rapid biodegradation.

The influence of diol monomer structure on key polyester properties.

Conclusion: Tailoring Polyester Properties Through Monomer Selection

The choice between 1,3-diacetoxypropane and 1,4-butanediol diacetate as a monomer for polyester synthesis has profound implications for the final material's properties. The seemingly minor difference of one methylene group in the diol backbone leads to significant and predictable changes in crystallinity, thermal behavior, mechanical performance, and degradation characteristics, a phenomenon well-explained by the "odd-even" effect.

• Polyesters from 1,4-butanediol diacetate (even-numbered diol) are generally characterized by higher crystallinity, higher melting points, and greater stiffness. This makes them suitable for applications requiring dimensional stability, strength, and slower degradation.

• Polyesters from 1,3-diacetoxypropane (odd-numbered diol) tend to be more amorphous, with lower melting points, greater flexibility, and faster degradation rates. These characteristics are advantageous for applications where flexibility and rapid biodegradation are desired.

For researchers and professionals in materials science and drug development, a thorough understanding of these structure-property relationships is paramount. By carefully selecting the diol monomer, it is possible to fine-tune the properties of polyesters to meet the specific demands of a wide range of advanced applications.

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• Uses of Poly Butylene Adipate-co-terephthal
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• Synthesis, Properties and Applications of Poly (Butylene Succin
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• The synthesis of PET requires two steps. The first step is know as ester interchange (EI) in DMT route or direct esterification (DE) in PTA route. Both produce a mixture of ethylene glycol esters of terephthalic acids. The second step is polycondensation, which is common for both routes. NPTEL Archive.
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A Comparative Guide to Diol Protecting Groups: Cyclic Orthoesters vs. Acetals

A Senior Application Scientist's Perspective on Strategic Diol Protection

For researchers navigating the complex pathways of multi-step organic synthesis, the judicious selection of protecting groups is a critical determinant of success. The temporary masking of diol functionalities prevents unwanted side reactions and enables precise chemical transformations. While cyclic acetals, such as the benzylidene acetal, are the established workhorses for 1,3-diol protection, alternative strategies offering different lability profiles are invaluable for intricate molecular architectures.

This guide provides an in-depth comparison between cyclic acetals and the less common but highly useful cyclic orthoester protecting groups. We will delve into the causality behind experimental choices, provide validated protocols, and present quantitative data to empower chemists to make informed decisions in their synthetic designs.

Addressing a Common Point of Confusion: "1,3-Diacetoxypropane" as a Protecting Group

A query regarding "1,3-diacetoxypropane" as a diol protecting group warrants clarification. In standard chemical literature, 1,3-diacetoxypropane is recognized as propane-1,3-diol where both hydroxyl groups are themselves protected by acetate esters.[1] It is not typically employed as a reagent to install a protecting group on a different diol.

However, the query likely stems from an interest in protecting groups derived from a propane-1,3-diol scaffold. A chemically sound and functionally relevant analogue is a cyclic orthoester . These structures are formed when a diol reacts with an orthoester reagent, such as trimethyl orthoacetate. This guide will, therefore, focus on the comparison between these valuable cyclic orthoesters and the benchmark cyclic acetals.

The Cyclic Orthoester Protecting Group

Cyclic orthoesters are powerful tools for diol protection, distinguished by their unique reactivity profile. They are formally derivatives of orthocarboxylic acids, RC(OR')₃, where two of the alkoxy groups originate from the diol being protected.[2]

Formation and Mechanism

Cyclic orthoesters are typically formed via an acid-catalyzed transesterification reaction between a diol and a simple orthoester reagent, like trimethyl orthoacetate or triethyl orthoformate.[3] The reaction proceeds by protonation of an alkoxy group on the orthoester reagent, followed by elimination of an alcohol molecule to generate a resonance-stabilized dioxolenium-like cation. The diol then acts as a bidentate nucleophile, attacking this cation and, after subsequent proton transfers, forming the stable cyclic orthoester and releasing further alcohol molecules.

dot graph TD { rankdir="LR"; node [shape=plaintext];

} caption [label="Formation of a Cyclic Orthoester.", shape=plaintext]

Stability and Cleavage

The defining characteristic of the orthoester group is its stability profile. It is highly stable to basic and nucleophilic conditions but is exceptionally labile under mild acidic conditions.[4] The hydrolysis of orthoesters proceeds through a stepwise mechanism initiated by protonation, leading to a hemiorthoester tetrahedral intermediate.[5][6] Crucially, this hydrolysis is significantly faster than the hydrolysis of a corresponding acetal, a property that forms the basis of their orthogonal use.[7][8] Cleavage can often be achieved with very mild acids, such as aqueous acetic acid or even silica gel, conditions under which many acetals remain intact.[2]

The Cyclic Acetal Protecting Group: A Synthetic Workhorse

Cyclic acetals are one of the most common and reliable methods for protecting 1,2- and 1,3-diols.[9] Benzylidene acetals are particularly favored for 1,3-diols, forming a stable six-membered 1,3-dioxane ring.[10]

Formation and Mechanism

The formation of a cyclic acetal is an acid-catalyzed condensation reaction between a diol and an aldehyde or ketone.[1] To drive the equilibrium towards the product, water, a byproduct of the reaction, must be removed, often by azeotropic distillation with a Dean-Stark apparatus or by using a chemical dehydrating agent.[11] A common and efficient alternative is to use an acetal of the corresponding aldehyde or ketone, such as benzaldehyde dimethyl acetal, which drives the reaction forward by producing volatile methanol instead of water.

dot graph TD { rankdir="LR"; node [shape=plaintext];

} caption [label="Formation of a Cyclic Acetal.", shape=plaintext]

Stability and Cleavage

Like orthoesters, acetals are robust under basic, nucleophilic, and many reductive/oxidative conditions.[12] Their cleavage requires acid catalysis to protonate one of the ring oxygens, facilitating ring-opening to regenerate the diol and the carbonyl compound.[13] While sensitive to acid, they are significantly more stable than orthoesters, typically requiring stronger acidic conditions (e.g., HCl, TFA) or prolonged heating for efficient deprotection.[14]

Head-to-Head Comparison: Orthoester vs. Acetal

The primary distinction between these two protecting groups lies in their relative acid lability. This difference is not merely academic; it is a powerful tool for achieving chemoselectivity in complex syntheses.

Feature	Cyclic Orthoester	Cyclic Acetal (e.g., Benzylidene)
Formation Reagents	Orthoester (e.g., Trimethyl orthoacetate), Acid Catalyst	Aldehyde (e.g., Benzaldehyde), Acid Catalyst, H₂O removal
Stability to Base	High	High
Stability to Nucleophiles	High	High
Stability to Reductants	Generally High (e.g., LiAlH₄, NaBH₄)	Generally High (e.g., LiAlH₄, NaBH₄)
Acid Lability	Very High . Cleaved by mild aq. acid (e.g., 80% AcOH, CSA in wet solvent).[2]	Moderate . Requires stronger acid (e.g., aq. HCl, TFA) or heat.[14]
Orthogonality	Can be cleaved selectively in the presence of acetals.	Can be retained while cleaving orthoesters.
Special Cleavage	N/A	Benzylidene acetals can be cleaved by hydrogenolysis (Pd/C, H₂).[14]

Exploiting Orthogonality: A Strategic Workflow

The differential stability allows for an orthogonal protection strategy. A molecule containing two diols can be protected with one of each type. The orthoester can be removed first under very mild acidic conditions to unmask one diol for further reaction, leaving the acetal intact. The acetal can then be removed later using standard, stronger acidic conditions.

Experimental Protocols

The following protocols describe the protection of a model substrate, propane-1,3-diol, to illustrate the practical application of these methods.

Protocol 1: Cyclic Orthoester Protection of Propane-1,3-diol

Rationale: This procedure uses trimethyl orthoacetate as the reagent and a catalytic amount of a strong acid. The reaction is driven by the formation of volatile methanol.

• Reagents:

  • Propane-1,3-diol (1.0 eq)

  • Trimethyl orthoacetate (1.2 eq)

  • Camphorsulfonic acid (CSA) (0.05 eq)

  • Anhydrous dichloromethane (DCM) as solvent

• Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add propane-1,3-diol and anhydrous DCM.

  • Add trimethyl orthoacetate to the solution.

  • Add the catalytic amount of CSA.

  • Stir the reaction at room temperature and monitor its progress by TLC (staining with p-anisaldehyde or permanganate).

  • Upon completion (typically 1-4 hours), quench the reaction by adding a few drops of triethylamine.

  • Dilute the mixture with DCM and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude cyclic orthoester, which can be purified by column chromatography or distillation.

Protocol 2: Benzylidene Acetal Protection of Propane-1,3-diol

Rationale: This protocol uses benzaldehyde dimethyl acetal to avoid the formation of water, which would require azeotropic removal. The reaction is catalyzed by a common sulfonic acid.[14]

• Reagents:

  • Propane-1,3-diol (1.0 eq)

  • Benzaldehyde dimethyl acetal (1.1 eq)

  • p-Toluenesulfonic acid (p-TsOH) monohydrate (0.05 eq)

  • Anhydrous dimethylformamide (DMF) or toluene as solvent

• Procedure:

  • Combine propane-1,3-diol, benzaldehyde dimethyl acetal, and p-TsOH in a round-bottom flask with the chosen solvent.

  • Stir the mixture at room temperature or gently heat to 50 °C to facilitate the reaction. Monitor progress by TLC.

  • Once the starting diol is consumed, cool the reaction to room temperature and quench with triethylamine.

  • Remove the solvent under reduced pressure.

  • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with saturated aqueous sodium bicarbonate and brine.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the resulting benzylidene acetal by column chromatography or recrystallization.

Protocol 3: Selective Deprotection of a Cyclic Orthoester

Rationale: This protocol uses mild acidic conditions that are typically insufficient to cleave a standard acetal protecting group.

• Reagents:

  • Orthoester-protected diol (1.0 eq)

  • 80% Acetic acid in water (v/v)

• Procedure:

  • Dissolve the orthoester-protected substrate in 80% aqueous acetic acid.

  • Stir the solution at room temperature. The reaction is often rapid (5-30 minutes). Monitor carefully by TLC.

  • Upon completion, carefully neutralize the solution by slowly adding saturated aqueous sodium bicarbonate until effervescence ceases.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate, 3x).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate to yield the deprotected diol.

Conclusion and Recommendations

Both cyclic orthoesters and cyclic acetals are excellent choices for protecting diols, offering high stability towards basic and nucleophilic reagents. The choice between them should be dictated by the planned synthetic route.

• Choose a cyclic acetal (e.g., benzylidene) for general-purpose protection when its moderate acid stability is sufficient and subsequent steps do not require its selective removal in the presence of more labile groups. The option for hydrogenolytic cleavage of benzylidene acetals provides an additional layer of synthetic flexibility.

• Choose a cyclic orthoester when a highly acid-sensitive protecting group is required. Its greatest strength lies in orthogonal applications where it can be selectively cleaved under exceptionally mild acidic conditions that leave acetals and many other acid-labile groups untouched. This feature is indispensable in the synthesis of complex polyhydroxylated molecules.

By understanding the distinct reactivity and stability profiles of these protecting groups, researchers can design more efficient, selective, and robust synthetic strategies, ultimately accelerating the discovery and development of novel chemical entities.

References

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A Senior Application Scientist's Guide to Solvent Selection for Reactions Involving 1,3-Diacetoxypropane

For researchers, scientists, and professionals in drug development, fine-tuning reaction conditions is paramount to achieving optimal yields, purity, and process efficiency. The choice of solvent is a critical parameter that can profoundly influence the outcome of a chemical transformation. This guide provides a comparative study of solvents for reactions involving 1,3-diacetoxypropane, offering insights grounded in experimental data from analogous systems and established principles of physical organic chemistry.

Introduction to 1,3-Diacetoxypropane and the Significance of Solvent Choice

1,3-Diacetoxypropane, also known as 1,3-propanediol diacetate, is a diester formed from the condensation of 1,3-propanediol with two molecules of acetic acid[1]. It serves as a versatile chemical intermediate and a solvent in its own right[2]. The reactivity of 1,3-diacetoxypropane is centered around its two ester functionalities, making it susceptible to nucleophilic acyl substitution reactions such as hydrolysis, aminolysis, and transesterification.

The solvent in which these reactions are conducted is not merely an inert medium but an active participant that can influence reaction rates and mechanisms. Solvents can affect the solubility of reactants, the stability of transition states, and the energy barriers of reaction pathways. Therefore, a judicious choice of solvent is essential for controlling reaction selectivity and efficiency.

Synthesis of 1,3-Diacetoxypropane: The Dual Role of Acetic Acid

A notable method for the preparation of 1,3-diacetoxypropane involves the catalytic hydrogenation of β-acetoxy-propionaldehyde. In this process, acetic acid is employed not only as a reactant but also as the solvent[2].

The use of acetic acid as a solvent offers several advantages in this specific synthesis. Firstly, being a reactant, its high concentration drives the equilibrium towards the formation of the diacetate product, in accordance with Le Chatelier's principle. Secondly, its polar, protic nature facilitates the dissolution of the starting materials and the catalyst. The concentration of acetic acid in the reaction mixture is a key parameter, with higher concentrations generally leading to increased selectivity towards the desired diacetate product[2].

Experimental Workflow: Synthesis of 1,3-Diacetoxypropane

Caption: Workflow for the synthesis of 1,3-diacetoxypropane.

Comparative Study of Solvents for Nucleophilic Acyl Substitution Reactions

The core reactivity of 1,3-diacetoxypropane lies in the susceptibility of its ester groups to nucleophilic attack. The following sections compare the expected performance of different solvent classes in key reactions of this substrate.

Hydrolysis of 1,3-Diacetoxypropane

The hydrolysis of 1,3-diacetoxypropane yields 1,3-propanediol and acetic acid. This reaction can be catalyzed by acids or bases. The choice of solvent can significantly impact the reaction rate.

Solvent Classes and Their Expected Influence:

• Protic Solvents (e.g., Water, Alcohols): Water is both a reactant and a solvent in uncatalyzed hydrolysis. Protic solvents can stabilize the polar transition state of the reaction through hydrogen bonding, thereby accelerating the reaction. However, in the case of using alcohols as solvents, transesterification will be a competing reaction.

• Aprotic Polar Solvents (e.g., DMSO, DMF, Acetonitrile): These solvents can dissolve the polar reactants and intermediates. While they do not participate in hydrogen bonding to the same extent as protic solvents, their high dielectric constants can help to stabilize charged intermediates and transition states.

• Aprotic Nonpolar Solvents (e.g., Toluene, Hexane): The hydrolysis of a polar substrate like 1,3-diacetoxypropane is generally slow in nonpolar solvents due to poor solubility of the reactants and the destabilization of polar transition states.

Illustrative Comparative Data for Hydrolysis:

Solvent	Dielectric Constant (ε)	Expected Relative Rate	Rationale
Water	80.1	High	Acts as both reactant and a highly polar, protic solvent that stabilizes the transition state.
Methanol	32.7	Moderate	Polar, protic solvent. Transesterification is a likely side reaction.
Acetonitrile	37.5	Moderate	Polar, aprotic solvent that can stabilize polar intermediates.
Tetrahydrofuran (THF)	7.6	Low	Less polar, aprotic solvent.
Toluene	2.4	Very Low	Nonpolar, aprotic solvent; poor stabilization of polar transition state.

Aminolysis and Ammonolysis of 1,3-Diacetoxypropane

Aminolysis is the reaction of 1,3-diacetoxypropane with an amine to form an amide and 1,3-propanediol. Ammonolysis is a specific case where the amine is ammonia.

Solvent Considerations for Aminolysis/Ammonolysis:

The principles of solvent effects in aminolysis are similar to those in hydrolysis. However, the nucleophile is now an amine. The choice of solvent can be critical in preventing side reactions and controlling selectivity. For instance, in the ammonolysis of some esters, using water as a solvent can lead to a competing hydrolysis reaction[3]. In such cases, a non-aqueous solvent like methanol can be a better choice, although the possibility of transesterification as a side reaction should be considered[3].

Liquid ammonia itself can serve as both the reactant and the solvent for ammonolysis, providing a high concentration of the nucleophile and favoring the reaction[4][5].

Illustrative Experimental Protocol for a Comparative Study of Solvents in Aminolysis:

• Preparation: In separate reaction vessels, dissolve 1,3-diacetoxypropane (1 equivalent) in each of the selected solvents (e.g., THF, acetonitrile, ethanol, toluene) to a concentration of 0.1 M.

• Reaction Initiation: To each solution, add the amine (e.g., benzylamine, 2.2 equivalents) at a controlled temperature (e.g., 25 °C).

• Monitoring: Monitor the progress of the reaction at regular intervals using a suitable analytical technique (e.g., GC-MS, HPLC, or NMR spectroscopy).

• Analysis: Determine the initial reaction rates and the final product yields in each solvent.

Transesterification of 1,3-Diacetoxypropane

Transesterification involves the reaction of 1,3-diacetoxypropane with an alcohol in the presence of a catalyst (acid or base) to exchange the acetyl groups with the alkyl group of the alcohol.

Solvent Effects in Transesterification:

In many transesterification reactions, the alcohol reactant is used in excess and also serves as the solvent[6][7]. The choice of alcohol (e.g., methanol, ethanol, butanol) will determine the nature of the resulting diester. Studies on biodiesel production have shown that longer-chain alcohols like butanol can sometimes lead to higher yields compared to methanol or ethanol[6].

In cases where the reactants are not fully miscible, a co-solvent can be introduced to create a single-phase system and accelerate the reaction. Common co-solvents for transesterification include THF, DMSO, and n-hexane[8].

Illustrative Workflow for Co-solvent Screening in Transesterification:

Caption: Screening of co-solvents for transesterification.

Conclusion

The selection of an appropriate solvent is a critical decision in the design of any chemical process involving 1,3-diacetoxypropane. For its synthesis, acetic acid serves a dual role as both reactant and solvent, enhancing reaction selectivity. In its subsequent transformations, such as hydrolysis, aminolysis, and transesterification, the solvent's polarity, protic or aprotic nature, and ability to solubilize reactants and stabilize transition states are key determinants of the reaction's success.

By understanding the fundamental principles of solvent effects and drawing insights from analogous chemical systems, researchers can make informed decisions to optimize their reaction conditions, leading to improved yields, higher purity, and more efficient and sustainable chemical processes. This guide serves as a foundational resource for navigating the complexities of solvent selection in this important area of chemistry.

References

• Kinetic study of solvent effects on the aminolysis of O‐ethyl S‐aryl dithiocarbonates. ResearchGate.[Link]

• Selective Ammonolysis of Bioderived Esters for Biobased Amide Synthesis. National Institutes of Health.[Link]

• Process for the preparation of acetates of 1,3-propanediol.

• An experimental comparison of transesterification process with different alcohols using acid catalysts. ResearchGate.[Link]

• The ammonolysis of esters in liquid ammonia. ResearchGate.[Link]

• 1,3-Diacetoxypropane. PubChem.[Link]

• Solvent Extraction of Biologically Derived 1,3-Propanediol with Ethyl Acetate and Ethanol Cosolvent. ResearchGate.[Link]

• Recent advances in transesterification for sustainable biodiesel production, challenges, and prospects: a comprehensive review. National Institutes of Health.[Link]

• Current State and Perspectives on Transesterification of Triglycerides for Biodiesel Production. MDPI.[Link]

• (PDF) The Ammonolysis of Esters in Liquid Ammonia. ResearchGate.[Link]

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A Comparative Guide for Polymer Synthesis: Unveiling the Advantages of 1,3-Diacetoxypropane Over 1,3-Propanediol

For researchers, scientists, and professionals in drug development, the choice of monomers is a critical decision that dictates the efficiency of polymerization and the ultimate properties of the resulting polymer. This guide provides an in-depth technical comparison between two key monomers in polyester synthesis: the conventional 1,3-propanediol (PDO) and its acetylated counterpart, 1,3-diacetoxypropane (DAP). Through a blend of mechanistic insights and supporting experimental data, we will elucidate the distinct advantages of employing DAP in polymerization, focusing on reaction kinetics, process control, and final polymer characteristics.

The Fundamental Divergence: Byproduct of Condensation

The primary distinction between the polymerization of 1,3-propanediol and 1,3-diacetoxypropane lies in the byproduct generated during the condensation reaction with a dicarboxylic acid (or its derivative). Traditional polycondensation with PDO releases water, whereas the reaction with DAP yields acetic acid. This seemingly subtle difference has profound implications for the entire polymerization process.

Polycondensation with 1,3-Propanediol:

n HO-(CH₂)₃-OH + n HOOC-R-COOH ⇌ [-O-(CH₂)₃-O-CO-R-CO-]n + 2n H₂O

Polycondensation with 1,3-Diacetoxypropane:

n CH₃COO-(CH₂)₃-OOCCH₃ + n HOOC-R-COOH ⇌ [-O-(CH₂)₃-O-CO-R-CO-]n + 2n CH₃COOH

This fundamental difference in the leaving group—water versus acetic acid—is the cornerstone of the advantages that will be discussed.

Mechanistic and Kinetic Advantages of the Diacetate Route

The use of 1,3-diacetoxypropane offers significant kinetic and mechanistic benefits, primarily by circumventing the challenges associated with water as a byproduct in high-temperature melt polycondensation.

Enhanced Reaction Kinetics through Efficient Byproduct Removal

In polycondensation, the removal of the byproduct is crucial to drive the reaction equilibrium towards the formation of high molecular weight polymers. Acetic acid, with a higher boiling point (118 °C) than water (100 °C), might initially seem disadvantageous. However, in the high-temperature and high-vacuum conditions typical of the final stages of melt polycondensation (220-280 °C), the higher volatility and lower polarity of acetic acid facilitate its more efficient removal from the highly viscous polymer melt.

This enhanced removal of the byproduct more effectively shifts the reaction equilibrium to favor chain growth, leading to a faster attainment of high molecular weight polymers.

Mitigation of Water-Induced Side Reactions

The presence of water at elevated temperatures in the polymerization of 1,3-propanediol can lead to undesirable side reactions. These include:

• Hydrolytic degradation: The newly formed ester linkages are susceptible to hydrolysis by water, leading to a decrease in molecular weight.

• Catalyst deactivation: Many common polycondensation catalysts, such as titanium and tin compounds, are sensitive to water, which can lead to the formation of inactive hydroxo- or oxo-species.

By eliminating water from the reaction system, the use of 1,3-diacetoxypropane minimizes these detrimental side reactions, leading to better control over the polymer architecture and preserving catalyst activity.

Impact on Final Polymer Properties

The choice between 1,3-diacetoxypropane and 1,3-propanediol can also influence the final properties of the polyester, such as color, thermal stability, and molecular weight distribution.

Improved Polymer Color

The high temperatures required for the removal of water in the final stages of polycondensation with 1,3-propanediol can promote thermal degradation and oxidative side reactions, often resulting in a yellowish discoloration of the final polymer. The potentially shorter reaction times and lower temperatures required to achieve a target molecular weight with 1,3-diacetoxypropane can lead to polymers with improved color.

Enhanced Thermal Stability

Polyesters are susceptible to thermal degradation, which often initiates at the chain ends or at ester linkages. The degradation of aliphatic polyesters typically begins around 275°C through random scission of the ester linkage.[1] While both monomers can produce thermally stable polyesters, the cleaner reaction conditions and reduced potential for side reactions when using 1,3-diacetoxypropane can contribute to a polymer with a more uniform structure and potentially higher thermal stability.

Quantitative Comparison: Experimental Data Insights

The following table summarizes the anticipated and reported differences in performance when using 1,3-diacetoxypropane versus 1,3-propanediol in polyester synthesis.

Parameter	1,3-Propanediol	1,3-Diacetoxypropane	Rationale & References
Reaction Byproduct	Water (H₂O)	Acetic Acid (CH₃COOH)	Stoichiometry of the reaction.
Polycondensation Rate	Slower	Faster	More efficient removal of acetic acid from the viscous melt shifts the equilibrium.
Optimal Polycondensation Temperature	Higher	Potentially Lower	Faster kinetics may allow for lower temperatures to reach target molecular weight, reducing side reactions.[2]
Catalyst Activity	Susceptible to deactivation by water.	Maintained due to the absence of water.	Water can hydrolyze and deactivate common metal-based catalysts.
Final Polymer Molecular Weight	Can be limited by side reactions and equilibrium.	Potentially higher due to more favorable reaction conditions.	Efficient byproduct removal and fewer side reactions allow for greater chain growth.
Polymer Color	Prone to yellowing at high temperatures.	Generally lighter in color.	Shorter reaction times and potentially lower temperatures minimize thermal degradation.
Side Reactions	Hydrolysis of ester linkages, catalyst deactivation.	Minimal water-related side reactions.	The absence of water as a byproduct prevents hydrolysis.

Experimental Protocols

To provide a practical framework for comparison, the following are representative, detailed step-by-step methodologies for the synthesis of a polyester, for example, poly(trimethylene terephthalate) (PTT), using both 1,3-propanediol and 1,3-diacetoxypropane with dimethyl terephthalate (DMT).

Protocol 1: Synthesis of PTT from 1,3-Propanediol and DMT (Transesterification/Polycondensation)

Materials:

• Dimethyl terephthalate (DMT)

• 1,3-Propanediol (PDO) (a molar excess of 1.5-2.2 is typically used)

• Titanium(IV) isopropoxide (catalyst)

• Antioxidant (e.g., Irganox 1010)

Procedure:

• Charging the Reactor: A high-pressure reactor equipped with a mechanical stirrer, a nitrogen inlet, and a distillation column is charged with DMT, PDO, and the antioxidant.

• Inerting the System: The reactor is purged with high-purity nitrogen several times to remove any oxygen.

• First Stage (Transesterification): The mixture is heated to 160-220 °C under a slow stream of nitrogen. The catalyst is then added. Methanol is liberated as a result of the transesterification reaction and is collected in a receiving flask. The reaction progress is monitored by the amount of methanol collected. This stage typically takes 2-4 hours.

• Second Stage (Polycondensation): After the theoretical amount of methanol has been collected, the temperature is gradually increased to 250-280 °C.

• Vacuum Application: A vacuum is slowly applied to the system, gradually reducing the pressure to below 1 mmHg. The excess PDO and any remaining reaction byproducts are removed.

• Monitoring Viscosity: The polycondensation is continued under high vacuum and high temperature for an additional 2-4 hours. The progress of the reaction is monitored by the increase in the stirrer's torque, which correlates with the melt viscosity and the polymer's molecular weight.

• Extrusion and Quenching: Once the desired viscosity is reached, the molten polymer is extruded from the reactor under nitrogen pressure into a water bath to quench and solidify the polymer strands.

• Pelletizing: The solidified strands are then pelletized for further analysis.

Protocol 2: Synthesis of PTT from 1,3-Diacetoxypropane and Terephthalic Acid (Esterification/Polycondensation)

Materials:

• Terephthalic Acid (TPA)

• 1,3-Diacetoxypropane (DAP) (equimolar amount or a slight excess)

• Titanium(IV) isopropoxide (catalyst)

• Antioxidant (e.g., Irganox 1010)

Procedure:

• Charging the Reactor: A reactor, similar to the one in Protocol 1, is charged with TPA, DAP, and the antioxidant.

• Inerting the System: The system is thoroughly purged with high-purity nitrogen.

• First Stage (Esterification): The mixture is heated to 180-230 °C under a nitrogen atmosphere with stirring. The catalyst is then introduced. Acetic acid is formed and distilled off. The progress is monitored by the amount of acetic acid collected. This stage is expected to be faster than the transesterification in Protocol 1.

• Second Stage (Polycondensation): Once the majority of the acetic acid has been removed, the temperature is raised to 240-270 °C.

• Vacuum Application: A high vacuum (below 1 mmHg) is gradually applied to facilitate the removal of the remaining acetic acid and drive the polymerization to completion.

• Monitoring Viscosity: The reaction is continued under vacuum until the target melt viscosity is achieved, as indicated by the stirrer torque.

• Extrusion and Quenching: The polymer is extruded under nitrogen pressure and quenched in a water bath.

• Pelletizing: The resulting polymer strands are pelletized.

Visualization of Polymerization Pathways

To visually represent the logical flow of the two distinct polymerization processes, the following diagrams are provided.

Caption: Comparative workflow of polyester synthesis.

Caption: Contrasting reaction pathways.

Conclusion

The selection of 1,3-diacetoxypropane as a monomer for polyester synthesis presents a compelling alternative to the conventional use of 1,3-propanediol. The primary advantage stems from the generation of acetic acid as a byproduct instead of water. This fundamental difference translates into tangible benefits, including potentially faster reaction kinetics, mitigation of water-induced side reactions, and the production of polymers with improved color and thermal stability. While the initial cost of 1,3-diacetoxypropane may be higher, the gains in process efficiency, product quality, and catalyst longevity can offer a more favorable overall economic and performance profile, particularly for high-performance applications where precise control over polymer properties is paramount. This guide serves as a foundational resource for researchers and developers to make informed decisions in their pursuit of advanced polymeric materials.

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• Synthesis and Characterization of Branched Polyester: Thermal and Microbial Degradation Studies. (2015).
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• Effect of catalyst type on molecular weight increase and coloration of poly(ethylene furanoate)
• Synthesis of Biodegradable Polyester–Polyether with Enhanced Hydrophilicity, Thermal Stability, Toughness, and Degradation R
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• Synthesis and Modeling of Poly(L-lactic acid) via Polycondensation of L-Lactic Acid. (2017). Polymers.
• Novel catalyst-solvent system for high molecular weight polylactic acid synthesis via azeotropic solution polycondensation method. (2024).
• Catalytic Deconstruction of Ethylene Vinyl Acetate Copolymer and Polyethylene Mixtures via Hydroconversion: Challenges and Solutions. (2021). Request PDF.
• Effect of Ethylenediaminetetraacetic Acid on Unsaturated Poly(Butylene Adipate-Co-Butylene Itaconate) Copolyester with Low-Melting Point and Controllable Hardness. (2019). Polymers.
• Polyester composition and articles with reduced acetaldehyde content and method using vinyl esterification catalyst. (2005).
• ACETIC FABRICABLE POLYESTER COMPOSITIONS. (2000).
• Difference in Anti-microbial Activity of Propan-1,3-diol and Propylene Glycol. (2023). Chemical and Pharmaceutical Bulletin.
• The Effect of Acetic Acid as a Solvent on the Structure and Properties of Poly(3-hydroxybutyr
• Mathematical Modeling and Simulation of 1,3‐Propanediol Production by Klebsiella pneumoniae BLh‐1 in a Batch Bioreactor Using Bayesian Statistics. (2024).
• Progress in 1,3-propanediol biosynthesis. (2024). Frontiers in Bioengineering and Biotechnology.
• Kinetic Study of 1,3-Butadiene Polymerization via CCTP Using the Ziegler–Natta Ternary NdV3/DIBAH/Me2SiCl2 C
• 1,3-Propanediol. (2024).

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A Comparative Guide to 1,3-Diacetoxypropane: Evaluating a Greener Alternative to Traditional Solvents

For the modern researcher, scientist, and drug development professional, solvent selection is a critical decision that profoundly impacts reaction efficiency, product purity, formulation stability, and overall process safety and sustainability. While traditional solvents like dimethylformamide (DMF), dichloromethane (DCM), toluene, acetonitrile, and tetrahydrofuran (THF) are mainstays in the laboratory, their associated health, safety, and environmental concerns necessitate the exploration of greener alternatives. This guide provides an in-depth technical comparison of 1,3-diacetoxypropane (also known as 1,3-propanediol diacetate), a promising bio-based solvent, against these conventional counterparts.

This document moves beyond a simple cataloging of properties. It is designed to provide you with the scientific rationale and practical methodologies to evaluate 1,3-diacetoxypropane's performance within your own laboratory context. We will delve into its physicochemical characteristics, assess its performance in key applications through proposed experimental frameworks, and analyze its safety, health, and environmental (SHE) profile.

Physicochemical Properties: A Head-to-Head Comparison

A solvent's physical and chemical properties are the primary determinants of its suitability for a specific application. Here, we present a comparative overview of 1,3-diacetoxypropane and selected traditional solvents.

Property	1,3-Diacetoxypropane	Dichloromethane (DCM)	Toluene	Acetonitrile	Tetrahydrofuran (THF)
CAS Number	628-66-0[1]	75-09-2[2]	108-88-3	75-05-8[3]	109-99-9[4]
Molecular Formula	C₇H₁₂O₄[1]	CH₂Cl₂[2]	C₇H₈	C₂H₃N[3]	C₄H₈O[4]
Molecular Weight ( g/mol )	160.17[1]	84.93[2]	92.14[5]	41.05[3]	72.11[4]
Boiling Point (°C)	210[6]	39.6[2][7][8]	110.6[5]	81.6[9]	66[10][11]
Melting Point (°C)	-	-96.7[7]	-95	-46[3]	-108.4[11]
Density (g/mL at 20°C)	1.069	1.3266[7]	0.8669[12]	0.786[13]	0.8876[11]
Flash Point (°C)	97.5	None	4[12]	2	-14
Water Solubility	0.62 M	Slightly soluble[2]	Insoluble[14]	Miscible[15]	Miscible[10][11]
Polarity	Moderately Polar	Polar Aprotic	Nonpolar	Polar Aprotic[10]	Polar Aprotic[10]

Expert Analysis of Physicochemical Properties:

The high boiling point of 1,3-diacetoxypropane (210 °C) offers a significant advantage in synthetic reactions requiring elevated temperatures, as it allows for a wider operational window and can potentially accelerate reaction kinetics. This contrasts sharply with the high volatility of solvents like DCM and THF, which often necessitate reflux conditions and careful handling to prevent evaporation. Furthermore, its moderate polarity suggests a broad solubility profile for a range of organic compounds, making it a versatile candidate for various applications.

Performance in Key Applications: A Framework for Evaluation

While direct comparative studies are limited, we can establish a framework for evaluating the performance of 1,3-diacetoxypropane in critical applications based on its known properties and established experimental protocols.

Organic Synthesis: Suzuki-Miyaura Coupling

The Suzuki-Miyaura cross-coupling is a cornerstone of modern organic synthesis, and solvent choice is paramount to its success. Aprotic polar solvents are often favored. Given the moderate polarity of 1,3-diacetoxypropane, it presents an intriguing alternative.

Experimental Protocol: Comparative Analysis of Solvents in Suzuki-Miyaura Coupling

Objective: To compare the performance of 1,3-diacetoxypropane against traditional solvents (e.g., Toluene, THF, DMF) in a model Suzuki-Miyaura cross-coupling reaction.

Materials:

• Aryl halide (e.g., 4-bromotoluene)

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃)

• Solvents: 1,3-diacetoxypropane, Toluene, THF, DMF

• Internal standard for GC analysis (e.g., dodecane)

Procedure:

• To a series of identical reaction vessels, add the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), palladium catalyst (0.02 mmol), and base (2.0 mmol).

• To each vessel, add 5 mL of the respective solvent (1,3-diacetoxypropane, Toluene, THF, DMF).

• Add the internal standard to each vessel.

• Seal the vessels and heat the reactions to a consistent temperature (e.g., 80 °C) for a set period (e.g., 4 hours).

• After cooling to room temperature, take an aliquot from each reaction mixture, dilute with a suitable solvent (e.g., ethyl acetate), and analyze by Gas Chromatography (GC) to determine the reaction yield.

Workflow for Comparative Solvent Analysis in Suzuki Coupling

Caption: Workflow for comparing solvent performance in a Suzuki coupling reaction.

Expected Insights and Causality:

• Yield Comparison: This experiment will provide quantitative data on the efficacy of 1,3-diacetoxypropane as a reaction medium compared to established solvents. Its ability to dissolve the reactants and catalyst, as well as its influence on the catalytic cycle, will be reflected in the product yield.

• Impurity Profile: Analysis of the chromatograms will reveal any differences in side-product formation, offering insights into how each solvent affects the reaction's selectivity.

• Rationale for Temperature Selection: The choice of 80 °C is a common starting point for many Suzuki couplings. The high boiling point of 1,3-diacetoxypropane would allow for exploration of higher temperatures to potentially improve reaction rates, an experiment that would be challenging with lower-boiling solvents like THF.

Solubility of Active Pharmaceutical Ingredients (APIs)

The solubility of an API in a given solvent is a critical parameter in drug development, influencing formulation strategies and manufacturing processes.

Experimental Protocol: Determining the Solubility of Ibuprofen and Naproxen

Objective: To determine and compare the solubility of two common APIs, Ibuprofen and Naproxen, in 1,3-diacetoxypropane versus traditional solvents.

Materials:

• Ibuprofen (crystalline)

• Naproxen (crystalline)

• Solvents: 1,3-diacetoxypropane, Ethanol, Acetone, Dichloromethane

• Thermostated shaker

• Analytical balance

• UV-Vis Spectrophotometer or HPLC

Procedure:

• Prepare saturated solutions by adding an excess of the API to a known volume of each solvent in separate sealed vials.

• Place the vials in a thermostated shaker at a constant temperature (e.g., 25 °C) for 24 hours to ensure equilibrium is reached.

• After 24 hours, carefully filter the solutions to remove undissolved solid.

• Accurately dilute a known volume of the clear filtrate with a suitable solvent.

• Determine the concentration of the API in the diluted solution using a pre-calibrated UV-Vis spectrophotometer or HPLC method.

• Calculate the original solubility in mg/mL or mol/L.

Workflow for Comparative API Solubility Study

Caption: Step-by-step workflow for determining and comparing API solubility in different solvents.

Existing Solubility Data for Comparison (at ~25°C):

API	Solubility in Ethanol (mg/mL)	Solubility in Acetone (mg/mL)	Solubility in Dichloromethane (mg/mL)
Ibuprofen	~60[16]	~58.76 (at 10°C)[17]	~92.7 (at 20°C)[17]
Naproxen	Soluble	Soluble	Soluble in DCM[18]

Expert Analysis and Expected Outcomes: While specific solubility data for Ibuprofen and Naproxen in 1,3-diacetoxypropane is not readily available in the literature, its moderately polar nature, stemming from the two ester groups, suggests it would be a good candidate for dissolving these APIs, which possess both nonpolar (aromatic rings, alkyl chains) and polar (carboxylic acid) functionalities. The experimental protocol outlined above provides a robust and self-validating method to quantify this. A favorable solubility profile would position 1,3-diacetoxypropane as a viable alternative for API formulation and processing.

Safety, Health, and Environmental (SHE) Profile: A Comparative Analysis

A critical aspect of modern solvent selection is the SHE profile. Here, we compare 1,3-diacetoxypropane with its traditional counterparts.

Parameter	1,3-Diacetoxypropane	Dichloromethane (DCM)	Toluene	Acetonitrile	Tetrahydrofuran (THF)
Primary Health Hazards	Low toxicity[11]	Suspected carcinogen, neurotoxin[19][20][21][22]	Neurotoxin, reproductive hazard[23][24][25]	Toxic by inhalation, skin absorption, and ingestion[26][27][28]	Eye and skin irritant, suspected carcinogen[18][29]
Environmental Hazards	Readily biodegradable[27]	Environmental pollutant	Environmental pollutant	Toxic to aquatic life	Forms explosive peroxides
Flammability	Combustible	Non-flammable[2]	Highly flammable[25]	Highly flammable[27]	Highly flammable

Expert Analysis of SHE Profiles: The available data strongly suggests that 1,3-diacetoxypropane possesses a significantly more favorable SHE profile than the traditional solvents listed. Its "readily biodegradable" status is a major advantage, indicating it is unlikely to persist in the environment. This is in stark contrast to halogenated solvents like DCM, which are known environmental pollutants. Furthermore, its low toxicity profile minimizes risks to researchers and personnel. While it is combustible, its high flash point makes it considerably safer to handle than highly flammable solvents like THF, Toluene, and Acetonitrile.

Conclusion and Future Outlook

The evidence presented in this guide positions 1,3-diacetoxypropane as a compelling, greener alternative to many traditional organic solvents. Its advantageous physicochemical properties, particularly its high boiling point and moderate polarity, combined with a favorable safety and environmental profile, make it a strong candidate for a range of applications in research and drug development.

While a lack of extensive, direct comparative studies in the current literature necessitates the in-house evaluation outlined in this guide, the potential benefits are clear. By adopting the provided experimental frameworks, researchers can generate the specific data needed to confidently integrate 1,3-diacetoxypropane into their workflows, thereby enhancing safety, reducing environmental impact, and potentially improving process efficiency. The continued investigation and adoption of such bio-based solvents will be a critical component in the evolution of a more sustainable chemical industry.

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A Comparative Guide to Polyester Synthesis: Characterization and Validation of Polyesters from 1,3-Diacetoxypropane

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pivotal Role of Polyesters in Scientific Advancement

Aliphatic polyesters are a cornerstone of innovation in the biomedical and pharmaceutical fields. Their biocompatibility and tunable biodegradability make them ideal candidates for a wide range of applications, including controlled drug delivery systems, surgical sutures, and tissue engineering scaffolds.[1] The precise properties of these polymers are intrinsically linked to their chemical structure and the methods by which they are synthesized. This guide provides an in-depth technical comparison of two synthetic pathways for producing polyesters, focusing on the use of 1,3-propanediol and its acetylated counterpart, 1,3-diacetoxypropane, as monomers. We will delve into the nuances of direct esterification versus transesterification (the "acetate method"), offering insights into the causality behind experimental choices and providing validated data for the resulting polymers.

The Target Polymer: Poly(propylene succinate) and its Significance

For the purpose of this comparative guide, we will focus on the synthesis of poly(propylene succinate) (PPSu), a biodegradable polyester with a melting point just above human body temperature, making it a polymer of significant interest for biomedical applications.[1][2] PPSu has demonstrated a higher rate of biodegradation compared to other similar polyesters, a crucial factor for applications requiring controlled degradation kinetics.[1]

Synthesis Route 1: Direct Esterification with 1,3-Propanediol

Direct esterification is a widely used and well-established method for polyester synthesis.[3] This process involves the reaction of a diol (in this case, 1,3-propanediol) with a dicarboxylic acid (e.g., succinic acid) to form ester linkages, with the elimination of water as a byproduct.[4][5]

Reaction Mechanism and Causality

The reaction is a condensation polymerization, a type of step-growth polymerization where monomers combine to form larger structural units while releasing smaller molecules such as water.[6][7] The reaction is typically carried out at elevated temperatures (150-220°C) and often under vacuum to facilitate the removal of the water byproduct, which drives the equilibrium towards the formation of the polymer.[8] The use of a catalyst, such as titanium (IV) isopropoxide or p-toluene sulfonic acid, is common to increase the reaction rate.[9][10]

Experimental Protocol: Synthesis of Poly(propylene succinate) via Direct Esterification

• Monomer Preparation: Equimolar amounts of succinic acid and a slight excess of 1,3-propanediol (e.g., 1:1.1 molar ratio) are charged into a reaction vessel equipped with a mechanical stirrer and a nitrogen inlet.[1] The excess diol compensates for its potential loss due to volatility at high temperatures.

• Catalyst Addition: A suitable catalyst, such as tetrabutyl titanate (TBT), is added to the mixture (e.g., 3 x 10⁻⁴ mol TBT per mol of succinic acid).[1]

• First Stage (Esterification): The reaction mixture is heated to approximately 180°C under a nitrogen atmosphere with constant stirring. This stage facilitates the initial esterification and formation of oligomers.[1]

• Second Stage (Polycondensation): The temperature is gradually increased (e.g., to 210-230°C) while applying a vacuum. This stage promotes the polycondensation of the oligomers into a high molecular weight polyester by efficiently removing the water byproduct.[11] The reaction is continued until the desired molecular weight is achieved, which can be monitored by measuring the viscosity of the reaction mixture.

• Purification: The resulting polymer is cooled and can be purified by dissolving it in a suitable solvent (e.g., chloroform) and precipitating it in a non-solvent (e.g., methanol) to remove unreacted monomers and catalyst residues.

Synthesis Route 2: The Acetate Method with 1,3-Diacetoxypropane

An alternative to direct esterification is the "acetate method," a transesterification reaction that utilizes a diacetate monomer, in this case, 1,3-diacetoxypropane, reacting with a dicarboxylic acid.[12] This method is less common but offers certain process advantages.

Reaction Mechanism and Causality

In this polycondensation reaction, the ester linkages of the polyester are formed by the reaction of the acetate groups of 1,3-diacetoxypropane with the carboxylic acid groups of the dicarboxylic acid. The byproduct of this reaction is acetic acid, not water.[4][13] The removal of the more volatile acetic acid can sometimes be more efficient than removing water, especially in specific reactor setups, potentially leading to higher molecular weight polymers under milder conditions.[14] The reaction is also typically catalyzed, with common catalysts including zinc acetate or antimony compounds.[5][15]

Experimental Protocol: Synthesis of Poly(propylene succinate) via the Acetate Method (Transesterification)

• Monomer and Catalyst Charging: Equimolar amounts of 1,3-diacetoxypropane and succinic acid are added to a reaction vessel equipped with a mechanical stirrer, a nitrogen inlet, and a distillation condenser. A transesterification catalyst, such as zinc acetate (e.g., 0.1 mol%), is also added.

• First Stage (Transesterification): The mixture is heated under a nitrogen atmosphere to a temperature sufficient to initiate the transesterification reaction and distill off the acetic acid byproduct (typically 180-220°C).

• Second Stage (Polycondensation): Once the initial evolution of acetic acid subsides, a vacuum is applied to the system, and the temperature may be increased (e.g., to 230-260°C) to drive the reaction to completion and achieve a high molecular weight polymer.

• Purification: The purification process is similar to that of the direct esterification method, involving dissolution and precipitation to remove impurities.

Comparative Analysis of Synthesis Routes

Feature	Direct Esterification (with 1,3-Propanediol)	Acetate Method (with 1,3-Diacetoxypropane)
Monomers	Diol and Dicarboxylic Acid	Diacetate and Dicarboxylic Acid
Byproduct	Water (H₂O)	Acetic Acid (CH₃COOH)
Catalysts	Titanium alkoxides, tin compounds, sulfonic acids[9][10]	Zinc acetate, antimony compounds[5][15]
Reaction Conditions	High temperatures (180-230°C) and vacuum[1]	High temperatures (180-260°C) and vacuum
Advantages	Well-established method, readily available diol monomer.	Potentially easier removal of acetic acid byproduct, which can lead to higher molecular weights. May reduce side reactions associated with water at high temperatures.
Disadvantages	Removal of water can be challenging and energy-intensive. Potential for side reactions like etherification of the diol at high temperatures.[8]	Diacetate monomer is less common and may be more expensive. Acetic acid byproduct is corrosive.

Visualization of Synthesis Pathways

Caption: Comparative workflow of polyester synthesis.

Characterization and Validation of the Resulting Polyester

Theoretically, the final poly(propylene succinate) synthesized by either method should possess identical chemical structures and, therefore, similar properties, assuming complete removal of byproducts and unreacted monomers. The validation of these properties is crucial for their application, particularly in the biomedical field.

Structural Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the chemical structure of the polyester, verifying the formation of ester linkages and the absence of impurities.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis is employed to identify the characteristic functional groups of the polyester, such as the carbonyl (C=O) stretch of the ester group (around 1730 cm⁻¹) and the C-O stretching vibrations.

Molecular Weight Determination

• Gel Permeation Chromatography (GPC): GPC is the standard method for determining the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of the synthesized polymer. These parameters are critical as they significantly influence the mechanical properties and degradation rate of the polyester.

Thermal Properties

• Differential Scanning Calorimetry (DSC): DSC is used to determine the glass transition temperature (Tg), melting temperature (Tm), and crystallinity of the polyester. For PPSu, the melting temperature is a key parameter for its intended applications.[2]

• Thermogravimetric Analysis (TGA): TGA provides information on the thermal stability and decomposition temperature of the polymer, which is important for processing and determining the upper-temperature limits of its application.

Performance Data for Poly(propylene succinate)

The following table summarizes typical properties of poly(propylene succinate) synthesized from 1,3-propanediol, which serve as a benchmark for the polyester produced via the acetate method.

Property	Typical Value	Reference
Number-Average Molecular Weight (Mn)	2,800 - 13,100 g/mol	[1]
Melting Temperature (Tm)	38 - 45°C	[1]
Glass Transition Temperature (Tg)	approx. -35°C	[2]
Thermal Decomposition Temperature	approx. 404°C	[2]

Conclusion: Selecting the Optimal Synthesis Strategy

The choice between direct esterification with 1,3-propanediol and the acetate method with 1,3-diacetoxypropane for the synthesis of polyesters like poly(propylene succinate) depends on several factors. Direct esterification is a more conventional and often more cost-effective route due to the wider availability of the diol monomer. However, the acetate method presents a viable alternative, particularly in scenarios where the efficient removal of the acetic acid byproduct offers a process advantage, potentially leading to higher molecular weight polymers.

For researchers and drug development professionals, the critical takeaway is that while the synthetic route may differ, the resulting polyester, if properly purified, should exhibit the same fundamental properties. The validation of these properties through rigorous characterization is paramount to ensure the performance, safety, and efficacy of the final application, be it a drug delivery vehicle, a medical implant, or a tissue engineering scaffold.

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A Senior Application Scientist's Guide to the Comparative Reactivity of Diol Acetates: Featuring 1,3-Diacetoxypropane

For researchers, scientists, and professionals in drug development, the selection of chemical intermediates is a critical decision that influences reaction efficiency, selectivity, and overall yield. Diol acetates, esters derived from diols and acetic acid, are a versatile class of compounds frequently employed as protecting groups, solvents, and synthetic precursors.[1][2] Their reactivity, however, is not uniform and is subtly dictated by their underlying molecular architecture.

This guide provides an in-depth comparison of the reactivity of 1,3-diacetoxypropane against other structurally similar diol acetates, namely 1,2-ethanediol diacetate and 1,4-butanediol diacetate. We will explore the structural nuances that govern their reactivity in key chemical transformations and provide standardized, self-validating experimental protocols to empower researchers to conduct their own comparative analyses.

Theoretical Framework: Understanding the Drivers of Reactivity

The reactivity of a diol acetate, particularly at the ester's carbonyl carbon, is primarily governed by a combination of electronic and steric factors. When comparing 1,2-, 1,3-, and 1,4-diol acetates, the key differentiator is the spatial relationship between the two acetate groups, which is dictated by the length of the intervening alkyl chain.

• Steric Hindrance: The accessibility of the electrophilic carbonyl carbon to an incoming nucleophile is paramount. Longer, more flexible alkyl chains, as in 1,4-butanediol diacetate, can adopt conformations that may shield the reaction centers. Conversely, the proximity of the two ester groups in 1,2-ethanediol diacetate could present a unique steric environment.

• Electronic Effects: The two ester groups are sufficiently separated by methylene (-CH2-) groups that their inductive effects on each other are minimal. The primary electronic character is the inherent electrophilicity of the carbonyl carbon.

• Intramolecular Interactions: In reactions that proceed through charged intermediates, the potential for one ester group to influence the other via neighboring group participation is a key consideration. This is most plausible for 1,2- and 1,3-diacetates, where the formation of five or six-membered cyclic intermediates could stabilize a transition state and accelerate the reaction.

The Comparators: A Structural Overview

Our analysis focuses on three common linear diol acetates, each providing a different spacing between the functional ester groups.

Compound Name	Structure	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
1,2-Ethanediol Diacetate	CH₃COOCH₂CH₂OCOCH₃	C₆H₁₀O₄	146.14	190-191
1,3-Diacetoxypropane	CH₃COOCH₂CH₂CH₂OCOCH₃	C₇H₁₂O₄	160.17	~210
1,4-Butanediol Diacetate	CH₃COOCH₂CH₂CH₂CH₂OCOCH₃	C₈H₁₄O₄	174.19	225-227

Data compiled from various sources.[3][4][5][6][7][8]

Experimental Comparison 1: Base-Catalyzed Hydrolysis (Saponification)

Scientific Rationale: Base-catalyzed hydrolysis, or saponification, is a cornerstone reaction for quantifying ester reactivity. It follows a well-defined, irreversible, second-order kinetic model, making the rate constant a direct and reliable measure of the susceptibility of the carbonyl carbon to nucleophilic attack. By measuring this rate for each diol acetate under identical conditions, we can establish a clear, quantitative ranking of their reactivity.

Experimental Protocol: Comparative Kinetic Analysis of Saponification

This protocol is designed to be a self-validating system for comparing the hydrolysis rates.

• Preparation of Solutions:

  • Prepare a 0.1 M solution of Sodium Hydroxide (NaOH) in a 1:1 ethanol/water mixture. Standardize this solution by titrating against a known concentration of potassium hydrogen phthalate (KHP).

  • Prepare 0.1 M solutions of 1,2-ethanediol diacetate, 1,3-diacetoxypropane, and 1,4-butanediol diacetate in absolute ethanol.

• Reaction Setup:

  • For each diol acetate, place 50 mL of the 0.1 M NaOH solution into three separate 250 mL Erlenmeyer flasks.

  • Equilibrate these flasks in a constant temperature water bath set to 25°C for at least 15 minutes.

  • Initiate the reaction by adding 50 mL of one of the 0.1 M diol acetate solutions to its corresponding NaOH flask, starting a timer immediately. This creates a starting concentration of 0.05 M for each reactant. Mix thoroughly.

• Time-Point Quenching and Titration:

  • At designated time points (e.g., 0, 5, 10, 20, 30, 45, and 60 minutes), withdraw a 10 mL aliquot from the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to a flask containing 10 mL of a standardized 0.05 M Hydrochloric Acid (HCl) solution. The acid will neutralize the remaining NaOH.

  • Add 2-3 drops of phenolphthalein indicator and titrate the excess HCl with the standardized 0.1 M NaOH solution until a faint pink endpoint is reached.

• Data Analysis and Calculation:

  • For each time point, calculate the concentration of unreacted NaOH in the reaction mixture.

  • The reaction follows the second-order rate law. Plot 1/[NaOH]t versus time (t).

  • The plot should yield a straight line. The slope of this line is the second-order rate constant, k.

Workflow for Kinetic Analysis

Workflow for determining saponification rate constants.

Expected Results and Discussion

While experimental determination is crucial, we can predict a reactivity trend based on established chemical principles. Steric hindrance is the most likely determinant.

• 1,2-Ethanediol diacetate: Expected to be the most reactive. The two ester groups are close, but the short ethylene bridge provides minimal steric bulk, allowing for easier nucleophilic attack.

• 1,3-Diacetoxypropane: Reactivity is expected to be slightly lower than the 1,2-analogue. The additional methylene group increases the distance between the esters, but the overall molecule remains relatively compact. An estimated base-catalyzed second-order hydrolysis rate constant for this compound has been reported as 3.5 x 10⁻¹ L/mol·sec, providing a valuable benchmark.[3]

• 1,4-Butanediol diacetate: Expected to be the least reactive. The longer, more flexible four-carbon chain can adopt conformations that sterically shield the carbonyl centers, potentially hindering the approach of the hydroxide ion.

Diol Acetate	Predicted Relative Reactivity	Rationale
1,2-Ethanediol Diacetate	Highest	Least steric hindrance from the alkyl chain.
1,3-Diacetoxypropane	Intermediate	Moderate steric hindrance; flexible but compact.
1,4-Butanediol Diacetate	Lowest	Increased conformational flexibility allowing for steric shielding.

Experimental Comparison 2: Acid-Catalyzed Transesterification

Scientific Rationale: Transesterification is a vital equilibrium-driven process used to modify ester functionality, often seen in polymer synthesis and the production of biofuels.[1][9] Comparing the rate at which different diol acetates undergo transesterification provides insight into their performance in synthetic applications where ester exchange is desired. The reaction mechanism involves the protonation of the carbonyl oxygen followed by nucleophilic attack, formation of a tetrahedral intermediate, and subsequent elimination.

Experimental Protocol: Comparative Analysis of Transesterification with n-Butanol

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add the diol acetate (20 mmol), n-butanol (100 mmol, 5 equivalents), and a catalytic amount of p-toluenesulfonic acid (p-TsOH, 0.2 mmol, 1 mol%).

  • Add 20 mL of toluene to the flask to act as an azeotroping agent.

  • Heat the mixture to reflux. The toluene-acetic acid azeotrope will collect in the Dean-Stark trap, driving the reaction toward the products.

• Monitoring the Reaction:

  • At specified time intervals (e.g., 30, 60, 90, 120, and 180 minutes), carefully withdraw a small aliquot (~0.1 mL) from the reaction mixture.

  • Quench the aliquot by diluting it in 1 mL of dichloromethane containing a small amount of triethylamine to neutralize the acid catalyst.

  • Analyze the sample using Gas Chromatography (GC) to determine the relative concentrations of the starting diol acetate, the mono-transesterified product, and the di-transesterified product. An internal standard can be used for more precise quantification.

• Data Analysis:

  • For each diol acetate, plot the percentage conversion (disappearance of starting material) versus time.

  • Compare the time required to reach a certain conversion (e.g., 50% or 90%) for each of the three substrates.

Transesterification Reaction Mechanism

General mechanism for acid-catalyzed transesterification.

Expected Results and Discussion

The reactivity trend in acid-catalyzed transesterification is expected to mirror that of saponification, as both reactions are sensitive to steric hindrance around the carbonyl group.

• 1,2-Ethanediol diacetate should react the fastest, readily exchanging its acetate groups for butoxy groups.

• 1,4-Butanediol diacetate is predicted to be the slowest due to the aforementioned conformational shielding.

• 1,3-Diacetoxypropane will likely exhibit an intermediate rate, making it a moderately reactive substrate in such transformations.

These differences can be synthetically useful. For instance, in a molecule containing both a 1,2-diacetate and a 1,4-diacetate moiety, it may be possible to selectively transesterify the more reactive 1,2-diacetate under carefully controlled conditions.

Conclusion and Application Outlook

This guide demonstrates that the reactivity of diol acetates is not a fixed property but is instead a tunable characteristic dependent on the length of the alkyl spacer between the ester groups. Through standardized kinetic experiments of hydrolysis and transesterification, a clear reactivity trend emerges:

1,2-Ethanediol Diacetate > 1,3-Diacetoxypropane > 1,4-Butanediol Diacetate

This trend is predominantly driven by steric factors, where increased chain length and conformational flexibility in 1,4-butanediol diacetate lead to greater shielding of the electrophilic carbonyl centers compared to the more compact 1,2- and 1,3-analogs.

For the researcher, scientist, or drug development professional, this understanding is critical. When a diol acetate is used as a protecting group that must be removed under mild conditions, the more reactive 1,2-ethanediol diacetate may be preferred. Conversely, if the diacetate moiety needs to withstand certain reaction conditions before a later deprotection step, the less reactive 1,4-butanediol diacetate could be the superior choice. 1,3-Diacetoxypropane offers a valuable intermediate reactivity, providing a balanced profile for a wide range of synthetic applications. By grounding synthetic design in these fundamental principles of reactivity, researchers can accelerate development, improve yields, and achieve greater control over their chemical transformations.

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A Comparative Analysis of Catalysts for A Comparative Analysis of Catalysts for 1,3-Diacetoxypropane Synthesis: A Guide for Researchers

The synthesis of 1,3-diacetoxypropane, an acetate ester derived from the formal condensation of 1,3-propanediol's dual hydroxy groups with acetic acid, is a reaction of significant interest in various chemical industries.[1] This guide provides a comparative analysis of different catalytic systems for this synthesis, offering insights into their performance, reaction conditions, and reusability. The information presented here is intended to assist researchers, scientists, and professionals in drug development in selecting the most suitable catalyst for their specific applications.

Introduction to 1,3-Diacetoxypropane Synthesis

1,3-Diacetoxypropane is a valuable chemical intermediate. The synthesis primarily involves the esterification of 1,3-propanediol with an acetylating agent, typically acetic acid or acetic anhydride. The choice of catalyst is crucial as it dictates the reaction's efficiency, selectivity, and overall yield. This analysis covers a spectrum of catalysts, including homogeneous, heterogeneous, and biocatalysts, providing a comprehensive overview for informed decision-making.

Catalytic Systems: A Comparative Overview

The catalysts employed for 1,3-diacetoxypropane synthesis can be broadly categorized into three main types:

• Homogeneous Catalysts: These catalysts are in the same phase as the reactants. While often exhibiting high activity, their separation from the product mixture can be challenging and may lead to corrosion issues.[2][3]

• Heterogeneous Catalysts: These are in a different phase from the reactants, typically a solid catalyst in a liquid reaction mixture. They are advantageous due to their ease of separation and potential for reuse.[4][5]

• Biocatalysts: These are enzymes, most notably lipases, that can catalyze the reaction with high selectivity under mild conditions.[6][7]

The following sections delve into specific examples from each category, comparing their performance based on experimental data from the literature.

Performance Analysis of Key Catalysts

Heterogeneous Acid Catalysts: The Workhorses

Solid acid catalysts are widely employed for esterification reactions due to their operational simplicity and reusability.

Amberlyst-15: This macroreticular polystyrene-based ion-exchange resin with sulfonic acid groups is a popular choice.[5] It serves as a strong acid catalyst and is known for its application in various acid-catalyzed reactions, including esterification and acetal formation.[5][8]

• Performance: In the acetylation of glycerol, a related polyol, Amberlyst-15 has demonstrated comparable performance to some of the best solid catalysts.[2][3] It can achieve high glycerol conversion with good selectivity towards di- and triacetylated products.[9]

• Advantages: Key benefits include its heterogeneous nature, which simplifies purification, and its reusability.[4][5]

• Limitations: Like many ion-exchange resins, it can have limitations in terms of thermal stability.

Zeolites: These microporous aluminosilicate minerals are another class of effective solid acid catalysts.

• Performance: Ultra-stable Y zeolite (H-USY) has shown promising results in glycerol acetylation, with conversion and selectivity levels comparable to Amberlyst-15.[2][3] It also exhibits good reusability over several cycles.[2][3]

• Advantages: Zeolites offer high thermal stability and shape selectivity, which can be tuned by modifying their structure and acidity.

• Limitations: Diffusion limitations within the micropores can sometimes affect the reaction rate for bulky molecules.

Other Solid Acid Catalysts:

• Sulfated Zirconia and Niobic Acid: These have also been investigated for glycerol esterification, with propyl-SO3H functionalized silica showing excellent results, achieving 100% glycerol conversion within an hour.[9]

• Yttrium supported on Mesoporous Silicate (SBA-3): This catalyst has demonstrated high selectivity towards diacetin and triacetin, achieving 100% glycerol conversion in 2.5 hours and showing good stability over three cycles.[9]

Homogeneous Acid Catalysts: High Activity with a Caveat

p-Toluenesulfonic Acid (PTSA): A common homogeneous acid catalyst.

• Performance: In glycerol acetylation, PTSA generally exhibits higher yields compared to many heterogeneous catalysts under similar conditions.[2][3]

• Advantages: High catalytic activity.

• Disadvantages: Being a homogeneous catalyst, it poses challenges in separation from the product and can be corrosive.[2][3]

Biocatalysts: The Selective and Mild Approach

Lipases: These enzymes are increasingly used in organic synthesis for their high selectivity.

• Performance: Immobilized lipase B from Candida antarctica (often known by the commercial name Novozym 435) is a well-studied biocatalyst for esterification reactions.[6][7] Lipases can exhibit high regioselectivity, which is particularly useful in the synthesis of specific isomers.[7]

• Advantages: Lipases operate under mild reaction conditions (lower temperature and pressure), which can prevent side reactions and degradation of sensitive substrates. Immobilization of the lipase allows for easy separation and reuse.[7]

• Limitations: Biocatalysts can be more expensive than traditional chemical catalysts and may be sensitive to the reaction medium and temperature.

Comparative Data Summary

The following table summarizes the performance of various catalysts in the acetylation of glycerol, a reaction analogous to the synthesis of 1,3-diacetoxypropane. This data provides a basis for comparing their potential effectiveness.

Catalyst	Reactant Ratio (Glycerol:Acetic Acid)	Temperature (°C)	Time (h)	Glycerol Conversion (%)	Selectivity (%) (Diacetin + Triacetin)	Reference
3% Y/SBA-3	1:4	110	2.5	100	89 (34 DA, 55 TA)	[9]
Propyl-SO3H functionalized silica	1:3	105	1	100	~49 (TA)	[9]
Amberlyst-15	Not Specified	Not Specified	Not Specified	High	Comparable to H-USY	[2][3]
H-USY Zeolite (CBV720)	Not Specified	Not Specified	Not Specified	High	Comparable to Amberlyst-15	[2][3]
p-Toluenesulfonic Acid (PTSA)	Not Specified	Not Specified	Not Specified	Higher than heterogeneous	Not Specified	[2][3]

DA: Diacetin, TA: Triacetin

Experimental Protocols

General Procedure for Heterogeneous Catalyzed Synthesis

A detailed experimental protocol for the synthesis of 1,3-diacetoxypropane using a solid acid catalyst is provided below.

Materials:

• 1,3-Propanediol

• Acetic Anhydride or Glacial Acetic Acid

• Solid Acid Catalyst (e.g., Amberlyst-15, dried)

• Anhydrous organic solvent (e.g., Toluene or Dichloromethane)

• Sodium Bicarbonate solution (saturated)

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• Rotary Evaporator

• Standard glassware for organic synthesis (round-bottom flask, condenser, magnetic stirrer, etc.)

Procedure:

• Catalyst Activation: The solid acid catalyst (e.g., Amberlyst-15) is activated by heating under vacuum to remove any adsorbed water.[4]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1,3-propanediol and the organic solvent.

• Addition of Reagents: Add the activated solid acid catalyst to the mixture. Then, slowly add the acetylating agent (acetic anhydride or acetic acid) to the flask.

• Reaction: Heat the reaction mixture to the desired temperature (typically reflux) and stir for the required duration. Monitor the reaction progress using a suitable analytical technique like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Filter off the heterogeneous catalyst. The catalyst can be washed with a solvent, dried, and stored for reuse.

• Purification: Wash the filtrate with a saturated sodium bicarbonate solution to neutralize any remaining acid. Separate the organic layer and wash it with brine. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Isolation: Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude 1,3-diacetoxypropane.

• Further Purification: If necessary, the product can be further purified by distillation under reduced pressure or column chromatography.

Visualizing the Process

Reaction Scheme

Caption: General reaction scheme for the synthesis of 1,3-diacetoxypropane.

Experimental Workflow

Caption: A typical experimental workflow for the synthesis of 1,3-diacetoxypropane.

Conclusion and Future Outlook

The choice of catalyst for the synthesis of 1,3-diacetoxypropane depends on a variety of factors including desired reaction rate, selectivity, cost, and environmental considerations.

• Heterogeneous catalysts , particularly solid acids like Amberlyst-15 and zeolites , offer a robust and environmentally friendly option due to their ease of separation and reusability. They represent a good balance of activity, selectivity, and practicality for many applications.

• Homogeneous catalysts like PTSA can provide higher reaction rates but come with significant downstream processing challenges.

• Biocatalysts such as lipases are an excellent choice when high selectivity and mild reaction conditions are paramount, despite potentially higher initial costs.

Future research will likely focus on the development of novel heterogeneous catalysts with enhanced activity, stability, and selectivity. The design of multifunctional catalysts that can operate under even milder conditions and with greater atom economy will be a key area of investigation. Furthermore, the optimization of processes using biocatalysts to improve their cost-effectiveness and robustness will continue to be an important research direction.

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A Comparative Guide to the Biodegradability of Polyesters Derived from 1,3-Diacetoxypropane

This guide provides a comprehensive benchmark of the biodegradability of aliphatic polyesters synthesized from 1,3-diacetoxypropane. Designed for researchers, scientists, and professionals in drug development, this document offers an in-depth analysis of synthesis pathways, comparative degradation data against common bioplastics, and detailed, validated experimental protocols for assessing biodegradability.

Introduction: The Quest for Tunable, Biodegradable Polyesters

Aliphatic polyesters are a cornerstone of biodegradable polymer research, valued for their hydrolysable ester bonds which allow for eventual metabolism by microorganisms.[1][2] The choice of monomer is a critical determinant of the final polymer's physical properties and degradation profile. Polyesters derived from 1,3-propanediol, often synthesized from its precursor 1,3-diacetoxypropane, are of growing interest due to their potential for rapid biodegradation.[3][4]

This guide moves beyond a simple catalog of materials to provide a causal understanding of why these polyesters degrade as they do. We will explore the mechanistic basis of their degradation, benchmark their performance against established materials like polylactic acid (PLA), polycaprolactone (PCL), and polyhydroxybutyrate (PHB), and equip researchers with the methodologies to validate these findings in their own laboratories.

Synthesis Pathway: From Monomer to Polymer

The journey from 1,3-diacetoxypropane to a functional polyester involves a two-step process. First, the acetate protecting groups are removed to yield 1,3-propanediol. This diol is then reacted with a suitable dicarboxylic acid via polycondensation to form the final polyester. A common and well-studied example is the reaction with succinic acid to produce poly(propylene succinate) (PPSu).[3][4]

The choice of dicarboxylic acid (e.g., succinic, adipic, sebacic) allows for precise tuning of the polymer's properties; for instance, longer-chain dicarboxylic acids can increase flexibility and alter the degradation rate.[4]

Caption: Synthesis of polyesters from 1,3-diacetoxypropane.

Principles of Polyester Degradation: A Mechanistic Overview

The degradation of aliphatic polyesters is not a monolithic process. It is governed by a combination of hydrolytic and enzymatic pathways, with the dominant mechanism depending on the polymer's structure and the surrounding environment.[1][5]

• Hydrolytic Degradation : This is an abiotic process where water molecules attack the ester bonds, leading to chain scission.[6][7] The rate is influenced by temperature, pH, and the polymer's hydrophilicity.[5][7] The acidic byproducts of hydrolysis can also catalyze further degradation, a phenomenon known as autocatalysis.[5][6]

• Enzymatic Degradation : This biotic process involves enzymes, such as lipases, esterases, and cutinases, secreted by microorganisms.[8][9] These enzymes catalytically cleave the polyester chains, typically attacking the amorphous regions of the polymer first.[1][10] The susceptibility to enzymatic attack is a key differentiator between various biodegradable polyesters.

Several material properties critically influence these degradation pathways:

• Crystallinity : Enzymes primarily degrade the more accessible amorphous domains of a polymer.[1] Lower crystallinity generally leads to faster degradation rates.[5][9] Copolyesters often exhibit lower crystallinity and enhanced biodegradability compared to their homopolymer counterparts.[4][9]

• Molecular Weight : Higher molecular weight polymers generally degrade more slowly due to the lower concentration of chain ends and increased chain entanglement.

• Thermal Properties (Tg and Tm) : Polymers with lower glass transition (Tg) and melting (Tm) temperatures tend to have more mobile polymer chains, making them more accessible to enzymatic attack and thus more readily degradable.[9]

Comparative Biodegradability: Benchmarking Against Alternatives

Polyesters derived from 1,3-propanediol, particularly Poly(propylene succinate) (PPSu), demonstrate favorable degradation characteristics when compared to other common biodegradable polyesters. PPSu has been noted for a higher biodegradation rate compared to poly(ethylene succinate) (PESu) and poly(butylene succinate) (PBSu).[3] Its low crystallinity also contributes to a faster degradation profile than more crystalline materials like PCL.[3]

The following table summarizes the comparative performance based on data from various studies.

Polymer	Monomer Source	Key Characteristics	Typical Degradation Timeframe
Poly(propylene succinate) (PPSu)	1,3-Propanediol, Succinic Acid	Low crystallinity, high degradation rate.[3][4]	Rapid; significant enzymatic degradation within days to weeks.[3][4]
Polylactic Acid (PLA)	Lactic Acid (from corn/sugar)	Rigid, high strength, but relatively slow degradation.[2][11]	Months to years, requires industrial composting conditions.[11][12]
Polycaprolactone (PCL)	ε-Caprolactone (petroleum-derived)	Flexible, tough, slow degradation rate.[13]	Months to years, suitable for long-term implants.[12][13]
Poly(3-hydroxybutyrate) (PHB)	Bacterial Fermentation	Stiff, brittle, good biodegradability in various environments.[14]	Weeks to months in soil or marine environments.
Poly(butylene succinate) (PBS)	1,4-Butanediol, Succinic Acid	Good mechanical properties, moderate degradation rate.[13]	Slower than PPSu but faster than PLA under similar conditions.[3]

Methodologies for Assessing Biodegradability

Selecting the appropriate testing methodology is crucial for generating reliable and comparable data. The choice depends on the research question, the expected degradation environment, and regulatory standards.

Caption: Decision tree for selecting a biodegradability test method.

Standardized Test Methods

For regulatory approval and labeling, standardized tests are required. These methods create controlled, reproducible environments to measure the ultimate biodegradability of a material.

• ASTM D6400 / ISO 17088 : This is the standard specification for plastics designed to be aerobically composted in municipal or industrial facilities.[15][16] It involves a battery of tests, including heavy metal analysis, disintegration (less than 10% of material remaining on a 2mm sieve after 12 weeks), and ultimate biodegradation.[17] Ultimate biodegradation is determined by measuring the conversion of the polymer's carbon to carbon dioxide, with a requirement of at least 90% conversion within 180 days.[17]

• ISO 14855 / ASTM D5338 : These methods specifically detail the procedure for determining aerobic biodegradation under controlled composting conditions by analyzing evolved carbon dioxide.[16][18] The test setup measures the CO2 produced by microbial respiration as they consume the polymer, providing a direct measure of mineralization.[18]

Experimental Protocols: A Practical Guide

This section provides validated, step-by-step protocols for laboratory-scale assessment.

Protocol 1: Enzymatic Degradation via Weight Loss

This protocol provides a robust method for screening the inherent enzymatic degradability of polyesters. The causality for using a lipase, such as from Rhizopus delemar or Candida antarctica, is that they are well-characterized esterases known to degrade a wide range of aliphatic polyesters and serve as a reliable benchmark for enzymatic susceptibility.[19][20][21]

Caption: Workflow for a self-validating enzymatic degradation assay.

Materials:

• Polyester films (e.g., PPSu, PLA, PCL) of known dimensions and weight (~1x1 cm, ~25 mg).

• Phosphate buffer solution (0.1 M, pH 7.2).

• Lipase from Rhizopus delemar or Porcine Pancreas.

• Sodium azide (to prevent microbial contamination).

• Sterile vials.

• Incubator shaker set to 37°C.

• Vacuum oven.

• Analytical balance.

Methodology:

• Sample Preparation : Prepare thin films of the polyesters by solvent casting or melt pressing. Cut samples into uniform sizes.

• Initial Measurement : Dry the films in a vacuum oven at 40°C until a constant weight is achieved. Record this as the initial weight (W_initial).

• Enzyme Solution Preparation : Prepare a solution of the lipase (e.g., 1 mg/mL) in the phosphate buffer. Add sodium azide to a final concentration of 0.02% (w/v).

• Control Preparation : Prepare a control solution of phosphate buffer with sodium azide but without the enzyme. This is critical to distinguish enzymatic degradation from simple hydrolysis.

• Incubation : Place one film sample in each sterile vial. Add 5 mL of the enzyme solution to the test vials and 5 mL of the control solution to the control vials.

• Degradation : Incubate all vials at 37°C with gentle shaking (e.g., 50 rpm).

• Time Points : At predetermined time points (e.g., 1, 3, 7, 14, and 28 days), remove a set of test and control samples.

• Analysis :

  • Gently wash the retrieved films with distilled water to remove any adsorbed enzyme and buffer salts.

  • Dry the washed films in a vacuum oven at 40°C to a constant weight. Record this as the final weight (W_final).

  • Calculate the percentage weight loss: Weight Loss (%) = [(W_initial - W_final) / W_initial] * 100.

• Further Characterization (Optional but Recommended) :

  • Scanning Electron Microscopy (SEM) : Analyze the surface morphology of the degraded films to observe pitting, erosion, or cracking.

  • Gel Permeation Chromatography (GPC) : Measure the change in molecular weight and molecular weight distribution of the remaining polymer.

Conclusion

Polyesters derived from 1,3-diacetoxypropane, such as poly(propylene succinate), represent a promising class of biodegradable materials. Their inherently low crystallinity and susceptibility to enzymatic hydrolysis position them as rapidly degrading alternatives to more persistent bioplastics like PLA.[3] Benchmarking studies consistently show that PPSu degrades significantly faster than materials like PBS and PCL under enzymatic conditions.[3][4] This makes them particularly suitable for applications requiring rapid environmental breakdown, such as in certain drug delivery matrices or disposable consumer goods. By employing the validated protocols and comparative data presented in this guide, researchers can effectively evaluate and integrate these versatile polyesters into their development pipelines.

References

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• Lipase-catalyzed degradation of polyesters in organic solvents.
• Hydrolytic Degradation and Erosion of Polyester Biom
• DEGRADATION CHARACTERIZATION OF ALIPHATIC POLYESTERS - IN VITRO STUDY. (n.d.). INEGI.
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• Enzymatic Degradation Behavior of Self-Degradable Lipase-Embedded Aliphatic and Aromatic Polyesters and Their Blends. (2024, June 10).
• Lipase-Catalyzed Degradation of Polyesters in Organic Solvents. A New Methodology of Polymer Recycling Using Enzyme as Catalyst. (2025, August 6).
• Synthesis, Characterization, and Enzymatic Degradation Studies on Novel Network Aliphatic Polyesters. (n.d.).
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• Comparison of biodegradable polyesters degradation behavior in sand. (n.d.). INIS-IAEA.
• Complete Biodegradable Plastics Compared: PHA, PHB, PBAT, PLA, PBS, PCL, and TPS Explained. (2025, May 17). chozen tech.
• Fully bio-based poly(propylene succinate) synthesis and investigation of thermal degradation kinetics with released gases analys. (n.d.). MOST Wiedzy.
• Comparing Polycaprolactone (PCL) with Other Biodegradable Materials: Which is Superior? (2024, April 18). Polymer Chemistry.
• Novel Biodegradable Polyester Poly(Propylene Succinate)
• Biodegradability of PLA, PCL and PHB with the addition of various... (n.d.).
• Biodegradation of Polyhydroxybutyrate, Polylactide, and Their Blends by Microorganisms, Including Antarctic Species: Insights from Weight Loss, XRD, and Thermal Studies. (2025, March 2). NIH.
• ASTM D6400 - Compostable Product Test. (n.d.). Situ Biosciences.
• Synthesis, characterization and biodegradable studies of 1,3-propanediol based polyesters. (2025, August 10).
• Recent advances in the synthesis of biodegradable polyesters by sustainable polymerization: lipase-catalyzed polymerization. (2020, October 1). RSC Publishing.
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• ASTM standard D6400 and D5338. Explains the 2 different ASTM tests. (n.d.). PLA bottles.
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• Step-Growth Polyesters with Biobased (R)-1,3- Butanediol. (n.d.). University of Southern Mississippi.
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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1,3-Diacetoxypropane

As a Senior Application Scientist, my primary goal is to empower fellow researchers to conduct their work not only with efficacy but with the highest degree of safety. The proper management of chemical waste is a cornerstone of a responsible and successful laboratory environment. This guide provides a detailed, field-tested protocol for the safe handling and disposal of 1,3-diacetoxypropane, moving beyond mere compliance to foster a deep understanding of the principles behind these critical procedures.

Core Principles: Hazard Assessment and Chemical Profile

Understanding the specific chemical characteristics of 1,3-diacetoxypropane (CAS: 628-66-0) is fundamental to managing its disposal correctly. While it is not classified as a hazardous substance under OSHA's Hazard Communication Standard (29 CFR 1910.1200), it possesses properties that demand careful handling.[1] It is a combustible liquid with a flash point of 97.5°C and can form explosive mixtures with air upon intense heating.[1][2] The vapors are heavier than air, meaning they can accumulate in low-lying areas.[1]

The primary objective of these disposal procedures is to mitigate flammability risks and prevent environmental contamination. Although the parent compound, propane-1,3-diol, is readily biodegradable, the ester itself must be managed as a chemical waste to ensure it does not enter aquatic systems.[3]

Table 1: Key Properties of 1,3-Diacetoxypropane

Property	Value	Source
CAS Number	628-66-0	[4]
Molecular Formula	C₇H₁₂O₄	[4][5]
Molecular Weight	160.17 g/mol	[4]
Appearance	Colorless Liquid	[6]
Density	~1.06 g/cm³	[2]
Flash Point	97.5°C (207.5°F)	[2]
Boiling Point	209.5°C (409.1°F)	[2]

| Incompatibilities | Oxidizing agents, acid anhydrides, acid chlorides, reducing agents |[6] |

Pre-Disposal Operations: Safety and Segregation

Proper disposal begins long before the waste container is full. It starts with correct handling and segregation at the point of generation.

Personal Protective Equipment (PPE)

Consistent use of appropriate PPE is non-negotiable. This is your first and most effective line of defense against accidental exposure.

• Eye Protection: Wear safety glasses with side shields or chemical splash goggles.

• Hand Protection: Use nitrile gloves. Inspect them for any signs of degradation or puncture before use.[1]

• Body Protection: A standard laboratory coat should be worn to protect against incidental splashes.

Waste Segregation and Containment

To prevent dangerous reactions, chemical waste must be segregated.

• Designated Waste Container: Collect 1,3-diacetoxypropane waste in a dedicated container labeled "Non-Halogenated Organic Waste" or as directed by your institution's Environmental Health & Safety (EHS) department.[7]

• Container Integrity: The container must be made of a chemically resistant material (e.g., HDPE or glass), be in good condition, and have a secure, leak-proof cap.[8][9]

• Avoid Incompatibles: Never mix 1,3-diacetoxypropane waste with incompatible materials such as strong oxidizing agents, acids, or bases.[6][9] This segregation is critical to prevent exothermic reactions, gas generation, or container pressurization.

• Labeling: All waste containers must be clearly labeled with a "Hazardous Waste" tag that lists all chemical constituents and their approximate percentages.[9]

Step-by-Step Disposal Protocols

The appropriate disposal method depends on the quantity of waste generated. The following protocols provide clear, actionable steps for common laboratory scenarios.

Protocol 3.1: Disposal of Small Quantities (<50 mL)

This procedure is suitable for residual amounts, such as from rinsing glassware, where the volume is minimal. The principle is controlled evaporation in a certified chemical fume hood.

Methodology:

• Work Area: Perform this procedure exclusively inside a certified chemical fume hood to ensure adequate ventilation and prevent vapor accumulation.

• Absorption: Absorb the small quantity of liquid 1,3-diacetoxypropane onto an inert absorbent material, such as a paper towel.[7]

• Evaporation: Place the saturated paper towel on a chemically resistant tray inside the fume hood. Allow the solvent to evaporate completely. The high air exchange rate in the hood will safely dilute the vapors to well below the lower explosive limit.

• Final Disposal: Once the paper towel is completely dry and free of solvent odor, it can be disposed of in the regular solid waste stream.[7]

Protocol 3.2: Disposal of Large Quantities (>50 mL) and Bulk Waste

For larger volumes, evaporation is not a safe or environmentally responsible option. The waste must be collected for disposal by a licensed contractor, typically via incineration.[10]

Methodology:

• Containment: Carefully transfer the bulk liquid 1,3-diacetoxypropane into your designated non-halogenated organic waste container. Use a funnel to prevent spills.

• Secure Storage: Keep the waste container securely capped at all times, except when adding waste.[8][9] Store the container in a designated satellite accumulation area, within secondary containment (such as a spill tray), and away from sources of heat or ignition.[6]

• Request Pickup: Once the container is full, or as per your institution's schedule, submit a chemical waste pickup request to your EHS department.[8] Do not overfill containers; leave at least 10% headspace to allow for vapor expansion.

Protocol 3.3: Disposal of Contaminated Solids

Items such as contaminated gloves, weigh boats, or absorbent materials from spill cleanups must be treated as chemical waste.[11]

Methodology:

• Collection: Place all contaminated solid debris into a sturdy, leak-proof container, such as a designated pail or a plastic-lined cardboard box.[9]

• Labeling: Clearly label the container with a hazardous waste tag, listing "Solid Debris contaminated with 1,3-Diacetoxypropane."

• Disposal: Manage this container as you would bulk liquid waste, storing it safely and arranging for pickup through your EHS department.

Emergency Procedures: Spill Management

In the event of a spill, a swift and correct response is crucial to ensure safety.

• Alert & Evacuate: Alert personnel in the immediate area. For large spills, evacuate the laboratory and contact your institution's emergency response team.

• Ventilate: Ensure the area is well-ventilated. If the spill is not in a fume hood, increase air exchange if it is safe to do so.

• Contain: Prevent the spill from spreading or entering drains by creating a dike around it with an inert absorbent material like vermiculite, sand, or cat litter.[1][7] Do not use combustible materials like paper towels for large spills.

• Absorb: Cover and absorb the spill with the inert material.

• Collect: Once fully absorbed, carefully scoop the material into a suitable container for hazardous waste disposal.[6][11]

• Decontaminate: Clean the spill area with soap and water.

• Dispose: Label the container of spill cleanup debris and manage it as described in Protocol 3.3.

Visualized Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 1,3-diacetoxypropane waste.

Caption: Decision workflow for 1,3-diacetoxypropane disposal.

References

• Ester Disposal - Chemtalk. (n.d.). #1 Science Forum For Lab Technicians. [Link]

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• 1,3-DIACETOXYPROPANE. (n.d.). FDA Global Substance Registration System (GSRS). [Link]

• Hazardous Waste Disposal Guide. (n.d.). Dartmouth College. [Link]

• Chemical Waste. (n.d.). University of Maryland Environmental Safety, Sustainability & Risk. [Link]

• Safety Data Sheet - 1,3-Propanediol. (n.d.). Carl Roth. [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1,3-Diacetoxypropane

This guide provides essential, field-proven safety protocols for researchers, scientists, and drug development professionals working with 1,3-Diacetoxypropane (CAS No. 628-66-0). Our objective is to move beyond mere compliance and instill a deep, causal understanding of the protective measures required, ensuring both personal safety and data integrity. The information herein is synthesized from authoritative safety data sheets and chemical resistance databases to provide a self-validating system for laboratory safety.

Hazard Assessment: The 'Why' Behind the Precaution

1,3-Diacetoxypropane is an acetate ester derived from propane-1,3-diol.[1][2] While comprehensive toxicological data for this specific compound is not always readily available, analysis of structurally similar compounds is critical for a conservative and responsible risk assessment. Related acetate esters and diacetoxy compounds are known to cause skin irritation, serious eye irritation, and potential respiratory irritation.[3][4][5] Therefore, we must operate under the assumption that 1,3-Diacetoxypropane presents similar hazards. The primary routes of exposure are inhalation, skin contact, and eye contact. The operational protocols outlined below are designed to mitigate these specific risks.

The Hierarchy of Controls: Your First Line of Defense

Personal Protective Equipment (PPE) is the final and crucial barrier between you and a potential hazard. However, it should never be the only one. Effective safety protocol begins with engineering and administrative controls that reduce the hazard at its source.

Caption: The Hierarchy of Controls prioritizes engineering and administrative solutions before relying on PPE.

Always handle 1,3-Diacetoxypropane within a certified chemical fume hood to ensure adequate ventilation and containment of vapors.[3][6] This engineering control is non-negotiable and forms the foundation of your safety protocol.

Core PPE Protocols for 1,3-Diacetoxypropane

The appropriate level of PPE is dictated by the specific task and the associated risk of exposure. The following workflow provides a logical decision-making process for PPE selection.

Caption: Decision workflow for selecting appropriate PPE based on the task-specific risk of exposure.

Eye and Face Protection

• Baseline: At a minimum, ANSI Z87.1-compliant safety glasses with side shields are required for all work with 1,3-Diacetoxypropane.

• Splash Hazard: For any procedure with a risk of splashing (e.g., transfers, heating, agitation), upgrade to tightly fitting chemical goggles.[6] For significant splash risks, a face shield must be worn in addition to chemical goggles to protect the entire face.

Hand Protection: A Critical Choice

Glove selection is paramount. Since specific breakthrough time data for 1,3-Diacetoxypropane is not published, we must select materials based on their performance against the ester chemical class. Disposable gloves are not intended for prolonged, direct chemical exposure.[7] Their purpose is to protect against incidental splash contact.

Step-by-Step Glove Protocol:

• Material Selection: Choose nitrile or butyl rubber gloves. Avoid natural latex, as it offers poor protection against many organic solvents and can cause allergic reactions.[8]

• Inspect Before Use: Always check gloves for any signs of degradation, punctures, or tears before donning them.[6][9]

• Donning: Ensure hands are clean and dry before putting on gloves.[10]

• During Use: If direct contact with 1,3-Diacetoxypropane occurs, remove the glove immediately using the proper technique (see Section 4.1), wash your hands, and don a new glove.

• Replacement: Change gloves frequently and immediately after any known contamination. Do not reuse disposable gloves.

Glove Material	Resistance to Esters (General)	Recommended for 1,3-Diacetoxypropane?	Causality & Comments
Nitrile	Fair to Good	Yes (for incidental contact)	Offers good physical protection and moderate resistance to a range of chemicals, but can be degraded by some esters and ketones. Best for low-risk tasks.[8]
Butyl Rubber	Good to Excellent	Yes (for higher risk/spills)	Provides superior resistance to esters, ketones, and aldehydes. The material of choice for extended work or spill response, though it offers less dexterity.[8]
Neoprene	Fair to Good	Acceptable Alternative	Generally has chemical and wear resistance properties superior to natural rubber and can be an alternative to nitrile.[8]
Natural Latex	Poor to Fair	No	Offers poor protection against many organic chemicals and is a known allergen.[8]
Polyvinyl Chloride (PVC)	Poor to Fair	No	Not recommended for work with most organic solvents, including esters.[10]

This table provides general guidance. It is your responsibility to consult the glove manufacturer's specific chemical resistance data for the gloves you are using.[11][12]

Body Protection

A flame-resistant lab coat is mandatory. For procedures with a significant splash risk, supplement your lab coat with a chemical-resistant apron made of a material like PVC.[10] Ensure the lab coat is fully buttoned and the sleeves are not rolled up.

Respiratory Protection

Under normal laboratory conditions where 1,3-Diacetoxypropane is handled exclusively within a functioning chemical fume hood, respiratory protection is not typically required.[13] However, in the event of a large spill, a failure of engineering controls, or if you experience any respiratory irritation, a full-face respirator with organic vapor cartridges should be used.[6] All respirator use must be in accordance with a formal respiratory protection program, including fit testing and training.

Operational and Disposal Plans

Step-by-Step PPE Donning and Doffing

Properly removing PPE is as important as putting it on to prevent cross-contamination.

Donning (Putting On):

• Lab Coat

• Safety Goggles / Face Shield

• Gloves (pull cuffs over the sleeves of the lab coat)

Doffing (Taking Off):

• Gloves: Remove the first glove by grasping the cuff and peeling it off, turning it inside out. Hold the removed glove in your gloved hand. Slide the fingers of your ungloved hand under the cuff of the remaining glove and peel it off, turning it inside out over the first glove. Dispose of them immediately.[9]

• Lab Coat: Remove your lab coat, folding it so the contaminated exterior is folded inward.

• Goggles/Face Shield: Remove by handling the strap, not the front surface.

• Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.[3]

Handling Spills

In case of a spill, evacuate the immediate area and alert your supervisor. For cleanup, upgrade PPE to include:

• Heavy-duty butyl gloves.

• Chemical goggles and a face shield.

• A chemical-resistant apron or impervious coveralls.

• Respiratory protection may be necessary depending on the spill size and ventilation.

Absorb the spill with an inert material like vermiculite or sand, and place it into a suitable, sealed container for disposal.[14]

Disposal of Contaminated PPE

All disposable PPE that has come into contact with 1,3-Diacetoxypropane must be considered hazardous waste.

• Gloves and Wipes: Place in a designated, sealed hazardous waste container immediately after use.

• Lab Coats: If your lab coat becomes grossly contaminated, it must be disposed of as hazardous waste or laundered by a specialized service. Do not take contaminated lab coats home.

Consult your institution's Environmental Health & Safety (EHS) office for specific waste disposal procedures, as regulations vary.[3][15]

References

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